Guazatine acetate salt

• CAS: 39202-40-9

Core Science & Biosynthesis

Guazatine Acetate and Fungal Lipid Biosynthesis: Unraveling a Complex Interaction

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While guazatine (B88368) acetate (B1210297) is recognized for its fungicidal properties and its impact on fungal membranes, detailed molecular studies elucidating its specific inhibitory role in lipid biosynthesis pathways are not extensively available in the public domain. This guide synthesizes the current understanding of guazatine's general mechanism of action and integrates it with established knowledge of fungal lipid biosynthesis to highlight potential areas of interaction and guide future research.

Executive Summary

Guazatine acetate is a non-systemic contact fungicide composed of a complex mixture of guanidated polyamines. Its primary mode of action is widely attributed to the disruption of fungal cell membrane integrity. While literature suggests an interference with lipid biosynthesis, the precise molecular targets within these intricate pathways remain largely uncharacterized. This technical guide provides a comprehensive overview of the current understanding of guazatine's antifungal activity, delves into the critical lipid biosynthesis pathways in fungi, and outlines detailed experimental protocols that can be adapted to investigate the specific effects of guazatine acetate on these pathways. The absence of specific quantitative data on guazatine's inhibition of lipid biosynthesis enzymes in the current body of scientific literature underscores a significant knowledge gap and a compelling avenue for future research.

Guazatine Acetate: A Profile

Guazatine is a mixture of guanidated derivatives of polyamines, primarily 1,1'-(iminodi(octamethylene))diguanidine, but also includes other guanidated polyamines of varying lengths[1][2][3]. The acetate salt enhances its solubility and stability for agricultural applications.

Known Mechanism of Action:

The fungitoxic effects of guazatine are predominantly linked to its cationic and polycationic nature, which facilitates strong interactions with the negatively charged components of the fungal cell membrane, such as phospholipids (B1166683). This interaction leads to:

• Membrane Disruption: Alteration of membrane fluidity and permeability, causing leakage of essential intracellular components and ultimately leading to cell death[4].

• Interference with Membrane Function: Disruption of the function of membrane-bound enzymes and transport systems.

While "inhibition of lipid biosynthesis" is often cited as a secondary mechanism, specific enzymatic targets have not been definitively identified in published research.

Fungal Lipid Biosynthesis: Key Pathways and Potential Targets

Fungal viability is critically dependent on the integrity and functionality of its cell membrane, for which ergosterol (B1671047) and various phospholipids and sphingolipids are essential components. The biosynthesis of these lipids involves complex, multi-step enzymatic pathways, which are well-established targets for many antifungal drugs.

Ergosterol Biosynthesis Pathway

Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. Its biosynthesis is a vital process and a primary target for azole, allylamine, and morpholine (B109124) antifungals[5][6][7][8][9][10]. The pathway can be broadly divided into three stages:

• Mevalonate Pathway: Synthesis of the precursor isopentenyl pyrophosphate (IPP) from acetyl-CoA.

• Squalene (B77637) Synthesis: Condensation of IPP units to form squalene.

• Post-Squalene Modification: Cyclization of squalene to lanosterol (B1674476) and subsequent demethylations, desaturations, and isomerizations to yield ergosterol.

Potential Interaction Points for Guazatine: The cationic nature of guazatine could lead to non-specific interactions with the membrane-bound enzymes of the ergosterol pathway, potentially disrupting their conformation and function.

Caption: Simplified overview of the fungal ergosterol biosynthesis pathway and known antifungal targets.

Fatty Acid and Phospholipid Biosynthesis

Fatty acids are fundamental building blocks for phospholipids and sphingolipids, which constitute the bulk of the fungal cell membrane. Fatty acid synthesis begins with acetyl-CoA and involves a series of elongation steps catalyzed by fatty acid synthase (FAS) enzymes[6][11][12]. These fatty acids are then incorporated into various phospholipids, such as phosphatidylcholine (PC), phosphatidylethanolamine (B1630911) (PE), and phosphatidylserine (B164497) (PS), through a network of enzymatic reactions primarily located at the endoplasmic reticulum and mitochondria[13][14][15].

Potential Interaction Points for Guazatine: Guazatine's membrane-disrupting properties could indirectly affect phospholipid biosynthesis by altering the membrane environment required by the synthetic enzymes. Direct inhibition of these enzymes is also a possibility that warrants investigation.

Caption: Overview of the interconnected pathways of fatty acid and phospholipid biosynthesis in fungi.

Quantitative Data on Guazatine's Antifungal Activity

Specific quantitative data on the inhibition of lipid biosynthesis by guazatine acetate is notably absent from peer-reviewed literature. The primary reported quantitative measure of its antifungal efficacy is the Minimum Inhibitory Concentration (MIC).

Table 1: Antimycotic Activity of Guazatine Components against Candida Species

Compound	C. albicans MIC50 (µg/mL)	C. glabrata MIC50 (µg/mL)	C. parapsilosis MIC50 (µg/mL)
GNG	>64	32	16
GGG	>64	64	>64
GGGG	32	16	8
Guazatine Mixture	>64	32	16

Data adapted from Dreassi et al. (2007)[3]. MIC50 is the minimum inhibitory concentration required to inhibit the growth of 50% of organisms.

Detailed Experimental Protocols for Future Research

The following protocols are standard methodologies that can be adapted to specifically investigate the effects of guazatine acetate on fungal lipid biosynthesis.

Antifungal Susceptibility Testing

This protocol determines the MIC of guazatine acetate against a target fungal species.

Workflow:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of guazatine acetate.

Methodology:

• Inoculum Preparation: Culture the fungal strain on an appropriate agar (B569324) medium. Suspend colonies in sterile saline to a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 medium to the final desired concentration.

• Drug Dilution: Perform serial twofold dilutions of guazatine acetate in a 96-well microtiter plate containing RPMI-1640 medium.

• Inoculation and Incubation: Add the fungal inoculum to each well. Include drug-free (growth control) and cell-free (sterility control) wells. Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of guazatine acetate that causes a significant (e.g., ≥50%) inhibition of visible growth compared to the drug-free control.

Fungal Lipid Extraction and Analysis

This protocol outlines the steps for extracting and analyzing the sterol and fatty acid content of fungal cells treated with guazatine acetate.

Workflow:

Caption: Workflow for the extraction and analysis of fungal sterols and fatty acids.

Methodology:

• Cell Culture and Treatment: Grow the fungal culture to mid-log phase and expose it to a sub-inhibitory concentration of guazatine acetate for a defined period. A control culture without the compound should be run in parallel.

• Lipid Extraction: Harvest the cells, wash with sterile water, and lyophilize. Extract total lipids using a chloroform:methanol solvent system.

• Saponification and Fractionation: Saponify the total lipid extract using ethanolic potassium hydroxide. Extract the non-saponifiable fraction (containing sterols) with an organic solvent like n-hexane. Acidify the remaining aqueous layer and extract the saponifiable fraction (containing fatty acids).

• Derivatization and GC-MS Analysis:

  • Sterols: Derivatize the sterol fraction (e.g., using BSTFA to form trimethylsilyl (B98337) ethers) and analyze by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify individual sterols.

  • Fatty Acids: Convert the fatty acids to fatty acid methyl esters (FAMEs) and analyze by GC-MS to determine the fatty acid profile.

In Vitro Enzyme Inhibition Assay

This generic protocol can be adapted to test the inhibitory effect of guazatine acetate on specific, purified enzymes from the lipid biosynthesis pathways.

Workflow:

Caption: General workflow for an in vitro enzyme inhibition assay.

Methodology:

• Reagent Preparation: Prepare a suitable assay buffer for the specific enzyme being tested. Prepare stock solutions of the purified enzyme, its substrate, and guazatine acetate.

• Inhibition Assay: In a microplate, pre-incubate the enzyme with a range of guazatine acetate concentrations for a short period.

• Reaction Initiation and Monitoring: Initiate the enzymatic reaction by adding the substrate. Monitor the reaction progress in real-time using a plate reader (e.g., by measuring the change in absorbance or fluorescence of a product or cofactor).

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Future Directions and Conclusion

The existing literature strongly suggests that the primary antifungal mechanism of guazatine acetate is the disruption of the fungal cell membrane. The role of lipid biosynthesis inhibition, while plausible, remains an under-investigated area. The experimental frameworks provided in this guide offer a roadmap for researchers to systematically explore this potential secondary mechanism.

Future research should focus on:

• Lipidomic Profiling: Detailed analysis of the changes in the sterol, fatty acid, and phospholipid profiles of various fungi upon treatment with guazatine acetate.

• Enzyme Inhibition Studies: In vitro assays with purified enzymes from the ergosterol and fatty acid biosynthesis pathways to identify specific molecular targets of guazatine.

• Gene Expression Analysis: Transcriptomic studies to determine if guazatine acetate alters the expression of genes involved in lipid metabolism.

Elucidating the precise molecular interactions of guazatine acetate within fungal lipid biosynthesis pathways will not only provide a more complete understanding of its antifungal activity but may also open new avenues for the development of more targeted and effective antifungal agents.

References

• 1. Analysis of guazatine mixture by LC and LC-MS and antimycotic activity determination of principal components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Targeting fungal lipid synthesis for antifungal drug development and potentiation of contemporary antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Mechanistic Insight Into the Antifungal Effects of a Fatty Acid Derivative Against Drug-Resistant Fungal Infections [frontiersin.org]
• 12. The Potential of Fatty Acids and Their Derivatives as Antifungal Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. STUDIES IN PHOSPHOLIPID METABOLISM. I. EFFECT OF GUANIDOACETIC ACID AND CHOLINE ON LIVER PHOSPHOLIPIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular Mechanisms of Pathogenic Fungal Virulence Regulation by Cell Membrane Phospholipids [mdpi.com]
• 15. What can be lost? Genomic perspective on the lipid metabolism of Mucoromycota - PMC [pmc.ncbi.nlm.nih.gov]

Chemical structure and properties of Guazatine acetate salt.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guazatine (B88368) acetate (B1210297) is a non-systemic contact fungicide and biocide characterized by a complex composition of guanidated polyamines. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and analytical methodologies pertaining to Guazatine acetate salt. It details experimental protocols for its analysis and for the evaluation of its antifungal activity. Furthermore, this document elucidates its mechanism of action, focusing on the disruption of fungal cell membranes, and presents a putative signaling pathway. This guide is intended to be a valuable resource for researchers and professionals involved in the study and application of this complex antimicrobial agent.

Chemical Structure and Composition

Guazatine is not a single chemical entity but rather a complex mixture of reaction products resulting from the guanylation of polyamines, primarily derived from octamethylenediamine. The technical mixture is commercially available as its acetate salt (CAS Number: 115044-19-4) to enhance stability and facilitate formulation.[1]

The core structure consists of repeating octamethylene [- (CH₂)₈ -] units linked by amino and imino groups. A significant portion of the primary and secondary amine functionalities are guanidated. To simplify the representation of this complex mixture, a coding system is often employed where 'N' denotes an amino group and 'G' represents a guanidated amino group.[2] For instance, 'GG' refers to a fully guanidated diamine.

The composition of a typical batch of free guazatine (prior to formation of the acetate salt) is highly variable but can be approximated as follows:

Component	Percentage (%)
GGG	30.6
GG	29.5
GN	9.8
GGN	8.1
GGGG	5.1
GNG	4.5
GNN	1.7
GNNG	1.4
GGGN	1.4
GGGGG	1.1
NN	0.8
NGN	0.8
NNN	<0.1
Other tetramines	3.1
Other pentamines	1.4
Hexamines and above	0.6
Overall Composition
Diamines	40
Triamines	46
Tetramines	11
Other	3

Table 1: Typical composition of free Guazatine.[2]

The molecular formula for individual components varies. For instance, the fully guanidated iminodi(octamethylene)diguanidine (a major component) has a molecular formula of C₁₈H₄₁N₇.[1] PubChem provides a representative structure for a component of the acetate salt mixture as acetic acid;2-[8-[8-(diaminomethylideneamino)octylamino]octyl]guanidine with the molecular formula C₂₀H₄₅N₇O₂.[3]

Physicochemical Properties

The physicochemical properties of Guazatine acetate salt are reflective of its complex and variable composition. The following table summarizes available quantitative data.

Property	Value	Reference
Molecular Weight	Varies with composition. A representative value is 355.565 g/mol for C₁₈H₄₁N₇.	[4]
Melting Point	Approximately 60 °C	[5]
Boiling Point	Approximately 1185 °C at 760 mmHg	[4]
Solubility
Water	>600 g/L at ~20°C (pH 4, 7, and 9)	[6]
Methanol (B129727)	510 g/L	[6]
Ethanol	2,000,000 mg/L	[1]
Ethyl acetate	<100 mg/L	[6]
n-Hexane	<100 mg/L	[6]
pKa	pKa₁ = 12.8; pKa₂ = 12.3; pKa₃ = 11.8 (strongly basic)	[6]
LogP	5.269 (for C₁₈H₄₁N₇)	[4]

Table 2: Physicochemical properties of Guazatine acetate salt.

Experimental Protocols

Synthesis of Guazatine Acetate Salt

A general approach for the guanylation of polyamines involves the reaction of the amine with a guanylating agent. Various methods for the guanylation of amines have been described in the scientific literature, often employing reagents like S-methylisothiourea, O-methylisourea, or cyanamide (B42294) in the presence of a catalyst.[2] However, achieving a specific and reproducible composition for a mixture like Guazatine requires carefully controlled industrial processes.

Analytical Methodology: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

The analysis of the complex Guazatine acetate mixture is typically performed using HPLC coupled with mass spectrometry (MS). This technique allows for the separation and identification of the various guanidated polyamines.

Objective: To separate and quantify the major components of Guazatine acetate salt in a given sample.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Mass Spectrometer (MS) with an electrospray ionization (ESI) source

Materials:

• Guazatine acetate analytical standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• C18 reversed-phase HPLC column

Procedure:

• Standard Preparation:

  • Prepare a stock solution of Guazatine acetate analytical standard in methanol (e.g., 1 mg/mL).

  • Prepare a series of working standards by diluting the stock solution with a suitable solvent, such as methanol or a mixture of methanol and water.

• Sample Preparation:

  • Dissolve the Guazatine acetate sample in the same solvent used for the working standards to a known concentration.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the more hydrophobic components.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30-40 °C.

• MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan mode to identify the molecular ions of the different components and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for quantification of specific components.

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-40 V.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-450 °C.

Data Analysis:

• Identify the peaks corresponding to the different guazatine components based on their mass-to-charge ratios (m/z).

• Quantify the major components by comparing their peak areas to those of the analytical standards.

Figure 1: HPLC-MS analysis workflow for Guazatine acetate salt.

Antifungal Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

Objective: To determine the MIC of Guazatine acetate salt against a specific fungal strain.

Materials:

• Guazatine acetate salt

• Fungal strain of interest (e.g., Candida albicans, Aspergillus niger)

• Sterile 96-well microtiter plates

• Appropriate sterile liquid growth medium (e.g., RPMI-1640, Potato Dextrose Broth)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation:

  • Culture the fungal strain on a suitable agar (B569324) medium.

  • Harvest the fungal cells or spores and suspend them in sterile saline or PBS.

  • Adjust the suspension to a standardized concentration (e.g., 1-5 x 10⁵ CFU/mL) using a spectrophotometer or by cell counting.

• Preparation of Guazatine Acetate Dilutions:

  • Prepare a stock solution of Guazatine acetate in a suitable solvent (e.g., sterile water or DMSO).

  • Perform serial two-fold dilutions of the stock solution in the 96-well plate using the sterile growth medium to achieve a range of concentrations.

• Inoculation:

  • Add a standardized volume of the fungal inoculum to each well of the microtiter plate, including a positive control (inoculum without Guazatine) and a negative control (medium without inoculum).

• Incubation:

  • Incubate the plate at an appropriate temperature (e.g., 35-37°C for yeasts, 25-28°C for molds) for a specified period (e.g., 24-48 hours), depending on the growth rate of the fungus.

• Determination of MIC:

  • After incubation, visually inspect the plates for fungal growth (turbidity).

  • The MIC is the lowest concentration of Guazatine acetate at which there is no visible growth.

  • Alternatively, the optical density (OD) of each well can be measured using a microplate reader. The MIC can be defined as the lowest concentration that causes a significant reduction (e.g., ≥50% or ≥90%) in growth compared to the positive control.

Figure 2: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Mechanism of Action and Signaling Pathways

Guazatine is a non-systemic, contact fungicide that primarily acts by disrupting the function and integrity of fungal cell membranes.[7] Its cationic nature at physiological pH facilitates its interaction with the negatively charged components of the fungal plasma membrane.

The proposed mechanism involves the interaction of the guanidinium (B1211019) groups of Guazatine with phospholipids (B1166683) and other components of the fungal cell membrane. This interaction is thought to disrupt the ordered structure of the lipid bilayer, potentially by interfering with lipid rafts, which are microdomains enriched in sterols and sphingolipids that are crucial for various cellular processes, including signaling and membrane protein function.

The disruption of the membrane leads to increased permeability, leakage of essential intracellular components, and ultimately, cell death. While the precise downstream signaling events are not fully elucidated, the initial membrane perturbation likely triggers a cascade of stress responses within the fungal cell.

The following diagram illustrates a hypothetical signaling pathway initiated by Guazatine's interaction with the fungal cell membrane.

Figure 3: Proposed mechanism of action and signaling pathway of Guazatine.

Conclusion

Guazatine acetate salt is a potent, broad-spectrum fungicide with a complex chemical nature. Its efficacy stems from its ability to disrupt the integrity of fungal cell membranes. This technical guide has provided a detailed overview of its chemical structure, physicochemical properties, and key experimental methodologies for its study. The presented protocols for HPLC-MS analysis and antifungal susceptibility testing offer a foundation for researchers in the field. While the precise details of its synthesis and the full signaling cascade it induces require further investigation, this guide serves as a comprehensive resource for understanding and working with this important antimicrobial agent.

References

• 1. A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Guanidine synthesis by guanylation [organic-chemistry.org]
• 3. Microdilution-broth based antifungal susceptibility testing (AFST) [bio-protocol.org]
• 4. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guanidine synthesis [organic-chemistry.org]

A Technical Guide to the Synthesis and Formulation of Guazatine Acetate Salt for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract: Guazatine (B88368) is a non-systemic contact fungicide characterized not as a single molecular entity, but as a complex mixture of guanidated polyamines.[1][2] Commercially, it is produced and utilized as acetate (B1210297) salts to improve stability and facilitate application.[3][4] This technical guide provides a comprehensive overview of the conceptual synthesis, formulation strategies, and analytical characterization of Guazatine acetate for research purposes. It details the physicochemical properties and offers standardized protocols for laboratory preparation and analysis, addressing the unique challenges presented by its multicomponent nature.

Synthesis of Guazatine Acetate

The commercial synthesis of Guazatine is not extensively detailed in public literature; however, the fundamental chemistry involves two main stages: the guanidation of a polyamine mixture followed by neutralization with acetic acid to form the acetate salts.

Conceptual Synthesis Pathway: Guanidation of Polyamines

The industrial production of Guazatine involves the reaction of a mixture of polyamines with a guanidating agent.[3] This polyamine mixture primarily consists of octamethylenediamine, iminodi(octamethylene)diamine, and octamethylenebis(imino-octamethylene)diamine.[4] The guanidating agent, such as a guanidine (B92328) compound or cyanamide, reacts with the primary and secondary amine groups in the mixture to form guanidino groups.[3][4]

The reaction results in a complex mixture of molecules with varying numbers of guanidino groups and different polyamine backbones.[5] The composition of this mixture can vary between production batches.[5] The most abundant components are typically the fully guanidated diamine (GG) and the fully guanidated triamine (GGG).[6][7]

Caption: Conceptual workflow for the synthesis of Guazatine acetate.

Salt Formation

Guazatine is consistently manufactured and formulated as its acetate salt.[4][5] This is achieved through a standard acid-base neutralization reaction where the crude mixture of guanidated polyamine bases is treated with acetic acid. The resulting amine salts exhibit increased stability and water solubility, making them suitable for aqueous formulations.[3][8][9]

Physicochemical and Analytical Data

Due to its nature as a mixture, the physicochemical properties of "Guazatine" are often described in terms of its main components or as a technical mixture.

Table 1: Physicochemical Properties of Guazatine and its Acetate Salt

Property	Value	Reference
Parent Compound (Guazatine)
Molecular Formula	C₁₈H₄₁N₇	[10]
Molecular Weight	355.6 g/mol	[10]
IUPAC Name	2-[8-[8-(diaminomethylideneamino)octylamino]octyl]guanidine	[10]
CAS Number	13516-27-3	[10]
Acetate Salt
Molecular Formula	C₂₀H₄₅N₇O₂	[11]
Molecular Weight	415.6 g/mol	[11]
CAS Number	115044-19-4	[12]
Technical Mixture Properties
Appearance	Brown solid; product is an orange liquid	[3]
Water Solubility (20 °C)	>600 g/L (for 70.6% technical material)	[5]
Solubility in Organic Solvents (g/L)	Methanol (B129727): 510, Ethyl acetate: <0.1, n-hexane: <0.1	[5]
Dissociation Constant (pKa)	pKa1 = 10.5, pKa2 = 4.6 (for 70% technical material)	[5]

Formulation for Research Purposes

The high water solubility of Guazatine acetate simplifies its formulation for most research applications.[5]

Standard Aqueous Stock Solution

For in vitro assays and analytical standards, a stock solution in a polar solvent is recommended.

Experimental Protocol: Preparation of a 1 mg/mL Standard Stock Solution

• Materials : Guazatine acetate salt (analytical standard), Methanol (or HPLC-grade water), and plastic volumetric flasks and labware.

  • Note : Avoid using glassware, as Guazatine cations have a tendency to adsorb to glass surfaces. All labware should be made of plastic.[4]

• Procedure : a. Accurately weigh 10 mg of the Guazatine acetate salt standard. b. Transfer the powder to a 10 mL plastic volumetric flask. c. Add approximately 5 mL of methanol and sonicate for 5-10 minutes to ensure complete dissolution. d. Once dissolved, bring the volume up to the 10 mL mark with methanol. e. Mix thoroughly by inversion.

• Storage : Store the stock solution in a tightly sealed plastic container at -20°C for up to one month or at -80°C for up to six months.[13]

Formulations for In Vivo Studies

For animal studies, formulations must be sterile and biocompatible. While Guazatine acetate is water-soluble, the use of co-solvents can be necessary depending on the desired final concentration and administration route. The following are common vehicle formulations that can serve as a starting point for developing a suitable preparation for in vivo research.[13]

Table 2: Example Formulations for In Vivo Administration

Formulation	Composition (v/v)	Preparation Notes
Formulation 1	10% DMSO, 5% Tween® 80, 85% Saline	Dissolve the compound first in DMSO. Add Tween® 80, then add saline dropwise while vortexing.
Formulation 2	10% DMSO, 40% PEG300, 5% Tween® 80, 45% Saline	Dissolve the compound in DMSO. Add PEG300 and Tween® 80. Finally, add saline to reach the desired volume.

Note: The suitability of any formulation must be determined empirically for the specific compound and experimental model. Always use freshly prepared formulations for optimal results.[13]

Analytical Characterization

Analyzing Guazatine is challenging due to its complex and variable composition.[5] Modern analytical methods rely on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to separate and quantify key marker components.[4][14] The European Union defines the residue as "Guazatine acetate, sum of components," often quantified by analyzing four indicator components: GG, GGG, GGN, and GNG.[4][14]

Experimental Protocol: General Workflow for LC-MS/MS Analysis

• Sample Extraction : a. Homogenize the sample matrix (e.g., citrus peel, grain). b. Extract a known weight of the homogenized sample with a solution of 1-3% formic acid in an acetone/water mixture.[4][14] c. Centrifuge the sample to separate the solid and liquid phases.

• Purification (Clean-up) : a. Take the supernatant from the extraction step. b. Perform a liquid-liquid partitioning step with n-hexane to remove non-polar interferences.[14] c. The aqueous/acetone phase containing the polar Guazatine components is collected for analysis.

• LC-MS/MS Analysis : a. Chromatography : Separation is typically achieved on a C18 column using a gradient elution with mobile phases consisting of acetonitrile (B52724) and water, both modified with an acid like formic acid.[6] b. Mass Spectrometry : Detection is performed using an ESI+ (positive electrospray ionization) source, monitoring for the specific precursor-to-product ion transitions for each of the target marker compounds (e.g., GG, GGG, GGN, GNG).[4][6]

• Quantification : A calibration curve is prepared using a certified reference standard of Guazatine acetate. The sum of the quantified marker components is then calculated and often multiplied by a factor to estimate the total Guazatine acetate content, corresponding to the regulatory residue definition.[4]

Caption: General workflow for the analysis of Guazatine residues.

Mode of Action

Guazatine acts as a multi-site contact fungicide.[5][15] Its primary mechanisms involve the disruption of the fungal cell membrane's function, affecting its integrity and permeability.[15][16] It is also known to inhibit lipid biosynthesis, which is crucial for membrane formation and other cellular processes in fungi.[1][14]

Caption: Simplified diagram of Guazatine's fungicidal mode of action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Guazatine (Ref: EM 379) [sitem.herts.ac.uk]
• 4. relana-online.de [relana-online.de]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. oxfordreference.com [oxfordreference.com]
• 10. Guazatine | C18H41N7 | CID 3526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Guazatine acetate salt | C20H45N7O2 | CID 176525922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. scbt.com [scbt.com]
• 13. Guazatine acetate salt | Biochemical Assay Reagents | 115044-19-4 | Invivochem [invivochem.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 16. Entity Record, Chemical [nucleus.iaea.org]

Guazatine Acetate Salt: A Comprehensive Toxicological and Safety Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368), a non-systemic contact fungicide, is utilized for the control of a broad spectrum of seed-borne diseases in cereals and as a post-harvest treatment for citrus fruits.[1] Its fungicidal action is attributed to its disruptive effect on the fungal cell membrane.[1][2] This technical guide provides an in-depth overview of the toxicological profile and safety data of guazatine acetate (B1210297) salt, drawing from comprehensive evaluations and studies. The information is presented to aid researchers, scientists, and professionals in drug development in understanding the potential toxicological implications of this compound.

Chemical Identity

Guazatine is a mixture of reaction products of polyamines, primarily consisting of octamethylenediamine, iminodi(octamethylene)diamine, and octamethylenebis(imino-octamethylene)diamine, which are partially guanidated.[3][4] The technical material is a complex mixture, and its composition can be variable.[4] For toxicological assessment, the acetate salt is often used.

Toxicological Data Summary

The toxicological data for guazatine acetate salt is summarized in the following tables, covering acute, sub-chronic, chronic, reproductive, and developmental toxicity, as well as its genotoxic and carcinogenic potential.

Table 1: Acute Toxicity of Guazatine Acetate Salt

Test	Species	Route	LD50/LC50	Reference
Acute Oral Toxicity	Rat	Oral	~227-300 mg/kg bw	[1][2]
Acute Dermal Toxicity	Rat	Dermal	>1000 mg/kg bw	[1][2]
Acute Dermal Toxicity	Rabbit	Dermal	1176 mg/kg bw	[1][2]
Acute Inhalation Toxicity	-	Inhalation	Fatal if inhaled (GHS Category 1)	[5]

Table 2: Sub-chronic and Chronic Toxicity / Carcinogenicity of Guazatine Acetate Salt

Study	Species	Duration	Route	NOAEL	Effects Observed at Higher Doses	Reference
2-Year Feeding Study	Rat	2 years	Oral	200 mg/kg diet	-	[1][2]
2-Year Feeding Study	Dog	2 years	Oral	200 mg/kg diet	-	[1][2]
2-Year Carcinogenicity	Rat	2 years	Oral	150 ppm (equal to 7 mg/kg bw/day)	Reduced serum enzyme activities, salivary gland hyperplasia, testicular atrophy at 350 ppm.	[1]
2-Year Carcinogenicity	Mouse	2 years	Oral	50 ppm (equal to 6.8 mg/kg bw/day)	Production of rare malignant tumors was a concern.	[1]

Table 3: Reproductive and Developmental Toxicity of Guazatine Acetate Salt

Study	Species	Duration	Route	NOAEL	Key Findings	Reference
Two-generation study	Rat	2 generations	Oral	350 ppm (equal to 22 mg/kg bw/day)	No effect on reproductive performance.	[1]
Developmental Toxicity	Rat	Gestation Days 6-15	Oral	20 mg/kg bw/day (highest dose tested)	No maternal toxicity, teratogenicity, or fetotoxicity.	[1]
Developmental Toxicity	Rabbit	Gestation Days 6-18	Oral	5.6 mg/kg bw/day	Marked decreases in maternal body-weight gain at 11 mg/kg bw/day. No fetotoxicity or teratogenicity.	[1]

Table 4: Genotoxicity of Guazatine Acetate Salt

Test Type	System	Result	Reference
Various assays	-	Non-genotoxic	[1]

Table 5: Acceptable Daily Intake (ADI) and Acute Reference Dose (ARfD)

Value	Amount	Basis	Reference
ADI	0.006 mg/kg bw/day	Based on a 1-year dietary dog study with a NOAEL of 0.625 mg/kg bw/day.	[6]
ARfD	0.0048 mg/kg bw	-	[7]

Mechanism of Action and Toxicokinetics

The primary mode of action of guazatine as a fungicide is the disruption of the fungal cell membrane.[1][2] In mammals, the toxicological effects appear to be related to its irritant properties and systemic effects at higher doses.[1]

Studies in rats have shown that orally administered guazatine is poorly absorbed.[3] The majority of the dose is excreted in the feces.[3] Absorbed guazatine is primarily metabolized through the successive conversion of the terminal guanidino groups to amino groups.[1] There is some evidence of limited accumulation in the liver and kidneys after repeated dosing.[1]

Experimental Protocols

The toxicological studies on guazatine acetate salt have generally been conducted following internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD). The following sections provide an overview of the methodologies typically employed in these key studies.

Acute Toxicity Testing

Acute toxicity studies are designed to assess the adverse effects that occur within a short time after administration of a single dose of a substance.

• Oral, Dermal, and Inhalation Toxicity (Following OECD Guidelines 420, 423, 425 for Oral; 402 for Dermal; 403 for Inhalation):

  • Species: Typically rats for oral and inhalation studies, and rats or rabbits for dermal studies.

  • Administration: A single dose is administered via the respective route (gavage for oral, application to the shaved skin for dermal, or exposure to an aerosol/vapor for inhalation).

  • Observation Period: Animals are observed for a period of 14 days for signs of toxicity and mortality.

  • Endpoints: The primary endpoint is the LD50 (lethal dose for 50% of the animals) or LC50 (lethal concentration for 50% of the animals), along with clinical signs of toxicity, body weight changes, and gross pathological findings.

Acute Toxicity Study Workflow.

Sub-chronic and Chronic Toxicity / Carcinogenicity Studies

These studies are designed to evaluate the adverse effects of repeated exposure to a substance over a prolonged period.

• 90-Day Oral Toxicity Study (Following OECD Guideline 408):

  • Species: Typically rats.

  • Administration: The test substance is administered daily in the diet or by gavage for 90 days.

  • Dose Groups: At least three dose levels and a control group.

  • Endpoints: Clinical observations, body weight, food and water consumption, hematology, clinical chemistry, urinalysis, organ weights, and histopathology of major organs and tissues. The No-Observed-Adverse-Effect-Level (NOAEL) is determined.

• Chronic Toxicity and Carcinogenicity Studies (Following OECD Guidelines 452 and 451):

  • Species: Typically rats and mice.

  • Administration: The test substance is administered daily in the diet for a major portion of the animal's lifespan (e.g., 2 years for rats).

  • Dose Groups: At least three dose levels and a control group.

  • Endpoints: Similar to the 90-day study, with a primary focus on the incidence, type, and location of neoplastic lesions to assess carcinogenic potential.

Chronic Toxicity/Carcinogenicity Study Workflow.

Reproductive and Developmental Toxicity Studies

These studies are designed to evaluate the potential of a substance to interfere with reproduction and normal development.

• Two-Generation Reproductive Toxicity Study (Following OECD Guideline 416):

  • Species: Typically rats.

  • Administration: The substance is administered to both males and females, beginning before mating and continuing through gestation and lactation for two generations.

  • Endpoints: Effects on fertility, gestation, parturition, lactation, and offspring viability, growth, and development are assessed.

• Prenatal Developmental Toxicity Study (Following OECD Guideline 414):

  • Species: Typically rats and rabbits.

  • Administration: The substance is administered to pregnant females during the period of organogenesis.

  • Endpoints: Maternal toxicity, and fetal parameters such as viability, body weight, and the presence of external, visceral, and skeletal abnormalities are evaluated.

Reproductive & Developmental Toxicity Testing Logic.

Genotoxicity Testing

Signaling Pathways

The fungicidal mechanism of action of guazatine involves the disruption of the plasma membrane.[1][2] However, a specific signaling pathway for guazatine-induced toxicity in mammalian systems has not been elucidated. The observed toxicity in mammals is likely a result of its irritant properties at points of contact and non-specific systemic effects at higher dose levels, rather than interaction with a specific signaling cascade.

Conclusion

Guazatine acetate salt exhibits moderate acute oral toxicity and is classified as fatal if inhaled.[1][2][5] It is a severe eye irritant.[8] Chronic exposure studies in rats and dogs have established a No-Observed-Adverse-Effect-Level (NOAEL).[1][2] Guazatine is not considered to be genotoxic or carcinogenic in rats.[1][2] However, concerns have been raised regarding the production of rare malignant tumors in mice at high doses.[1] It is also not found to be teratogenic in rats and rabbits.[1] The complex and variable composition of technical guazatine presents a challenge for a definitive toxicological assessment.[4] Professionals handling this substance should adhere to strict safety protocols to minimize exposure, particularly through inhalation and contact with eyes. Further research to better characterize the composition of the technical material and to investigate the long-term effects in different species would be beneficial for a more complete understanding of its toxicological profile.

References

• 1. 4.18 Guazatine (T,R)** [fao.org]
• 2. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 3. fao.org [fao.org]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. Developmental & Reproductive Toxicity [ntp.niehs.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Guanine nucleotide-dependent carboxyl methylation of mammalian membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Environmental Fate and Degradation of Guazatine Acetate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) acetate (B1210297) is a non-systemic contact fungicide and seed treatment agent. Its environmental fate is of significant interest due to its potential to enter various environmental compartments through agricultural practices. This technical guide provides a comprehensive overview of the current scientific understanding of the environmental degradation pathways of guazatine acetate salt, including its fate in soil, water, and under photolytic conditions. The information presented is intended to support environmental risk assessments and further research in the field.

Physicochemical Properties

Guazatine is not a single compound but a complex mixture of guanidated polyamines. The technical material, often referred to as GTA 70, is a 70% w/w solution of guazatine acetates in water. The composition of this mixture can vary, but it is primarily composed of diamine, triamine, and tetramine (B166960) derivatives. The most abundant components are the fully guanidated triamine (GGG) and the fully guanidated diamine (GG).[1][2] A typical composition of the free guazatine base is detailed in the table below.

Component Group	Percentage
Diamines	40%
Triamines	46%
Tetramines	11%
Other amines	3%

Data sourced from FAO, 1997[1]

Environmental Fate and Degradation

The environmental degradation of guazatine acetate is influenced by several factors, including microbial activity, sunlight, and the chemical properties of the receiving environmental compartment.

Degradation in Soil

Persistence and Dissipation:

The persistence of guazatine in soil is subject to conflicting reports, suggesting that soil type and environmental conditions play a significant role in its degradation rate. One laboratory study reported a slow degradation with an extrapolated half-life (DT50) of 400-600 days, indicating high persistence.[3] In this study, degradation was measured by the evolution of ¹⁴CO₂.[3] Conversely, another laboratory study applying radiolabelled guazatine components (GGG, GG, and GN) to four different soil types observed significant mineralization, with 4-14% of the applied radioactivity being converted to ¹⁴CO₂ as early as day 7, suggesting a more rapid degradation process.[4]

Degradation Pathway:

The primary degradation pathway of guazatine in soil involves two main processes: deguanidation and oxidation of the octyl chains .[4] Deguanidation, the removal of the guanidino group, is considered the rate-limiting step.[3] This process leads to the formation of various deguanidated products, including GN and GNG, which have been confirmed in soil extracts.[4] Subsequent oxidation of the octyl chains and further degradation of the resulting diamines and monoamines ultimately leads to mineralization to carbon dioxide.[4] Due to their low concentrations, many of the minor degradation products have been characterized chromatographically but not definitively identified.[4]

Mobility:

Guazatine is strongly adsorbed to all soil types, with adsorption increasing with higher clay content and cation exchange capacity.[3] This strong adsorption results in low mobility, and leaching studies have shown that only a very small percentage (up to 1.3%) of applied guazatine is detected in leachate.[3]

Abiotic Degradation: Hydrolysis and Photolysis

Hydrolysis:

Guazatine acetate is stable to hydrolysis in buffered aqueous solutions at pH 5, 7, and 9 when tested at 25°C for 30 days.[1][4] No significant degradation of the main components was observed under these conditions.[1][4]

Photolysis:

Photodegradation of guazatine acetate in water has been observed. In a laboratory study, buffered aqueous solutions of guazatine were irradiated with UV light at 300 nm for 24 hours. The results showed a pH-dependent degradation, with greater losses at higher pH.

pH	Concentration (mg/L) - Stored in Darkness	Concentration (mg/L) - Irradiated	% Loss by Photodegradation
5	26.3	26	0
7	8	6.5	19
9	18	13.5	25

Data from a study by Erikson and Stensiö (1987), as cited in FAO, 1997.[4]

The specific degradation products resulting from photolysis have not been fully elucidated in the available literature.

Fate in Aquatic Systems

Limited information is available on the degradation of guazatine acetate in water-sediment systems. Due to its strong adsorption to soil particles, the amount of guazatine reaching aquatic environments via leaching is expected to be low.[3] However, other routes of entry, such as spray drift or runoff, are possible. Standardized studies, such as those following OECD Guideline 308, are needed to determine the degradation half-life and pathways in aquatic sediment systems.

Experimental Protocols

Detailed experimental protocols for the cited studies are not fully available in the public domain. However, the methodologies are generally based on established international guidelines.

Aerobic Soil Metabolism (based on OECD Guideline 307)

• Test System: Multiple soil types with varying physicochemical properties are used. The soil is typically brought to a specific moisture content and maintained at a constant temperature (e.g., 20°C) in the dark.

• Application: A ¹⁴C-radiolabelled mixture of the main components of guazatine (e.g., GGG, GG, and GN) is applied to the soil.

• Incubation and Sampling: The treated soil is incubated for a defined period (e.g., up to 120 days). During this time, evolved ¹⁴CO₂ is trapped to measure mineralization. Soil samples are collected at various intervals.

• Extraction and Analysis: Soil samples are extracted with appropriate solvents. The parent compounds and degradation products in the extracts are separated and quantified using techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection.

Hydrolysis (based on EPA Guidelines)

• Test System: Sterile, buffered aqueous solutions at pH 5, 7, and 9 are prepared.

• Application: A known concentration of guazatine acetate is added to each solution.

• Incubation: The solutions are maintained at a constant temperature (e.g., 25°C) in the dark for a period of 30 days.

• Analysis: Samples are taken at intervals and analyzed by HPLC to determine the concentration of the main guazatine components.

Photolysis in Water (based on OECD Guideline 316)

• Test System: Buffered aqueous solutions of guazatine acetate are placed in quartz cells.

• Irradiation: The samples are irradiated with a light source that simulates natural sunlight (e.g., a xenon lamp) for a defined period. Control samples are kept in the dark to account for any non-photolytic degradation.

• Analysis: The concentration of guazatine is measured at different time points to determine the rate of photodegradation. Degradation products can be identified using techniques like LC-MS/MS.

Summary of Quantitative Data

Parameter	Medium	Condition	Value	Reference
DT₅₀ (Half-life)	Soil	Laboratory, aerobic	400-600 days	Infocris Pesticide Database, 2017[3]
Soil	Laboratory, aerobic	Significant ¹⁴CO₂ evolution within 7 days	FAO, 1997[4]
Hydrolysis	Water	pH 5, 7, 9 (25°C, 30 days)	Stable (no significant hydrolysis)	FAO, 1997[1][4]
Photodegradation	Water	pH 7, 24h irradiation at 300 nm	19% loss	FAO, 1997[4]
Water	pH 9, 24h irradiation at 300 nm	25% loss	FAO, 1997[4]

Conclusion

Guazatine acetate is stable to hydrolysis but is susceptible to degradation in soil and through photolysis in water. The primary degradation pathway in soil involves deguanidation and oxidation. There is a notable discrepancy in the reported soil degradation rates, highlighting the need for further studies under a wider range of environmental conditions. Quantitative data on the photolytic and aquatic sediment degradation half-lives are limited, and the specific degradation products from these pathways are not well-defined. Future research should focus on obtaining these critical data points to allow for a more complete environmental risk assessment of this fungicide.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 4. fao.org [fao.org]

Guazatine: A Technical Guide to its Historical Development, Introduction, and Fungicidal Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the fungicide Guazatine, from its historical development and introduction to its fungicidal properties and mode of action. It is intended for an audience of researchers, scientists, and professionals involved in drug development. This document summarizes key quantitative data, details experimental protocols for pivotal studies, and visualizes essential pathways and workflows to facilitate a comprehensive understanding of Guazatine.

Introduction

Guazatine is a non-systemic, contact fungicide with a broad spectrum of activity against a variety of fungal pathogens.[1] It is a complex mixture of guanidated polyamines, with its fungicidal properties first being the subject of publication in 1968. Primarily used in agriculture, it has been effective in controlling seed-borne diseases in cereals and post-harvest diseases in citrus fruits.[2] Its mode of action is characterized by the disruption of fungal membrane function, leading to a loss of cellular integrity. This guide delves into the technical details of Guazatine's journey from discovery to its application as a fungicide.

Historical Development and Introduction

The development of Guazatine can be traced back to the late 1960s, with its fungicidal activities first being reported in scientific literature around 1968. The timeline below outlines the key milestones in its history.

A brief timeline of the historical development of Guazatine.

Initially, a component of the mixture was known by the common name "guanoctine" between 1970 and 1972.[3] The fungicide was introduced in Sweden in 1974. Early commercial development involved companies such as Murphy Chemical Co. and Kenogard.[1][4] The Joint Meeting on Pesticide Residues (JMPR) first evaluated Guazatine in 1978.[3]

Chemical Composition and Synthesis

Guazatine is not a single compound but a complex mixture of reaction products resulting from the guanidation of polyamines. The primary starting material is technical-grade iminodi(octamethylene)diamine. The resulting mixture mainly comprises octamethylenediamine, iminodi(octamethylene)diamine, and octamethylenebis(imino-octamethylene)diamine, with various degrees of guanidation.[2][5]

The general synthesis process is visualized in the workflow below.

A simplified workflow for the synthesis of Guazatine.

Fungicidal Properties and Mode of Action

Guazatine is a contact fungicide with a multi-site mode of action, which is a desirable trait as it reduces the likelihood of resistance development.[6] Its primary mechanism involves the disruption of the fungal plasma membrane, leading to increased permeability and leakage of cellular contents. This disruption of membrane integrity ultimately results in cell death.[7]

While the precise signaling cascade initiated by Guazatine is not fully elucidated, it is understood that membrane-disrupting agents can trigger cellular stress responses. One such response is the activation of the Cell Wall Integrity (CWI) pathway. This pathway is a conserved signaling cascade in fungi that responds to cell wall and membrane stress, initiating compensatory mechanisms such as increased chitin (B13524) synthesis. The diagram below illustrates a plausible, generalized model for how a membrane-disrupting fungicide like Guazatine could activate the CWI pathway.

Proposed activation of the Cell Wall Integrity pathway by Guazatine.

Quantitative Data Summary

The following tables summarize key quantitative data related to the toxicological profile of Guazatine.

Table 1: Acute Toxicity of Guazatine in Animal Models

Species	Route of Administration	LD50 Value	Purity	Reference
Rat	Oral	~227-300 mg/kg bw	Not Specified	[7]
Rabbit	Dermal	1176 mg/kg bw	Not Specified	[7]

Table 2: Short-Term Dietary Toxicity of Guazatine

Species	Duration	NOAEL	Purity	Reference
Rat	2 years	200 mg/kg diet	Not Specified	[7]
Dog	2 years	200 mg/kg diet	Not Specified	[7]

Experimental Protocols

Acute Oral Toxicity Study in Rats (Adapted from OECD Guideline 423)

Objective: To determine the acute oral toxicity (LD50) of Guazatine in rats.

Test Animals: Healthy, young adult Wistar rats, nulliparous and non-pregnant females.

Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad libitum.

Experimental Procedure:

• Dose Groups: A starting dose of 300 mg/kg body weight is administered to a group of three female rats.

• Administration: The test substance is administered orally by gavage. Animals are fasted overnight prior to dosing.

• Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14 days. Observations are made frequently on the day of dosing and at least once daily thereafter. Body weight is recorded at the start and end of the observation period.

• Endpoint: The LD50 is calculated based on the mortality observed at different dose levels. If no mortality is observed at the starting dose, a higher dose (e.g., 2000 mg/kg) is administered to another group of three rats.

Workflow for an acute oral toxicity study of Guazatine.

In Vitro Fungicide Efficacy against Geotrichum candidum (Sour Rot)

Objective: To determine the minimum inhibitory concentration (MIC) of Guazatine against Geotrichum candidum.

Materials:

• Geotrichum candidum isolate

• Potato Dextrose Agar (PDA)

• Guazatine stock solution

• Sterile petri dishes, pipettes, and other standard microbiology laboratory equipment

Experimental Procedure:

• Media Preparation: Prepare PDA and amend with various concentrations of Guazatine (e.g., 0, 0.1, 0.5, 1, 5, 10 µg/mL).

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from an actively growing culture of G. candidum onto the center of each PDA plate.

• Incubation: Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

• Measurement: Measure the colony diameter at regular intervals (e.g., 24, 48, 72 hours).

• Endpoint: The MIC is determined as the lowest concentration of Guazatine that completely inhibits the visible growth of the fungus.

Workflow for in vitro efficacy testing of Guazatine.

Conclusion

Guazatine has a long history as an effective, broad-spectrum contact fungicide. Its multi-site mode of action, primarily targeting the fungal cell membrane, makes it a valuable tool in fungicide resistance management. While its historical development is not pinpointed to a single entity or date, its introduction in the late 1960s and early 1970s marked a significant addition to the agricultural fungicide arsenal. Further research into its specific interactions with fungal signaling pathways could provide deeper insights into its mechanism of action and potentially lead to the development of new and more targeted antifungal agents.

References

• 1. Historia de la compañía - Sumitomo Chemical | Kenogard [kenogard.es]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. Sobre Kenogard - Sumitomo Chemical | Kenogard [kenogard.es]
• 5. US4659739A - Agricultural and horticultural guanidine-type fungicide and process for production thereof - Google Patents [patents.google.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Evans Medical Ltd.; 1959-1998; Pharmaceutical company · Heritage [heritage.rcpsg.ac.uk]

An In-depth Technical Guide to the Components of Technical Grade Guazatine Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition of technical grade Guazatine acetate (B1210297), a broad-spectrum fungicide. Due to its manufacturing process, Guazatine acetate is not a single chemical entity but rather a complex mixture of guanidated polyamines. Understanding the nature and variability of these components is crucial for research, quality control, and regulatory purposes.

Composition of Technical Grade Guazatine Acetate

Technical grade Guazatine is produced through the amidination of technical iminodi(octamethylene)diamine. This process results in a complex mixture of guanidines and polyamines.[1][2] The material marketed commercially is a reaction mixture, and its composition can vary between production batches.[3] Guazatine is consistently produced and formulated as its acetate salts to improve stability and facilitate application.[2][4]

A coding system is used to describe the various components of the Guazatine mixture. "N" represents an amino group, while "G" signifies a guanidated amino group.[1][3] For instance, NN represents H2N-(CH2)8-NH2, and GG represents a fully guanidated diamine.[1]

Table 1: Typical Composition of Free Guazatine

Component Abbreviation	Chemical Structure Representation	Typical Percentage (%)
GGG	Fully guanidated triamine	30.6
GG	Fully guanidated diamine	29.5
GN	Monoguanidated diamine	9.8
GGN	Diguanidated triamine	8.1
GGGG	Fully guanidated tetramine	5.1
GNG	A guanidated triamine	4.5
GNN	Monoguanidated triamine	1.7
GNNG	A diguanidated tetramine	1.4
GGGN	A triguanidated tetramine	1.4
GGGGG	Fully guanidated pentamine	1.1
NN	Diamine (octamethylenediamine)	0.8
NGN	A monoguanidated triamine	0.8
Other tetramines	-	3.1
Other pentamines	-	1.4
Hexamines and above	-	0.6
NNN	Triamine	<0.1

Source: EURL-SRM (2018)[3], FAO[1]

The most abundant components are the fully guanidated triamine (GGG) and the fully guanidated diamine (GG).[1][5] Diamine derivatives account for approximately 40% of the mixture, triamines for 46%, and tetramines for 11%.[1][3]

Manufacturing Process and Key Intermediates

The production of Guazatine acetate involves the reaction of polyamines with a guanidination agent. The primary starting material is technical iminodi(octamethylene)diamine, which itself is a mixture of polyamines.[2][4]

References

• 1. fao.org [fao.org]
• 2. Guazatine (Ref: EM 379) [sitem.herts.ac.uk]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. relana-online.de [relana-online.de]
• 5. researchgate.net [researchgate.net]

In-Depth Technical Guide: The Non-Systemic Contact Fungicide Properties of Guazatine Acetate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) acetate (B1210297) is a non-systemic, contact fungicide renowned for its broad-spectrum activity against a variety of fungal pathogens. It is commercially available as a mixture of guanidated polyamines, primarily composed of octamethylenediamine, iminodi(octamethylene)diamine, and octamethylenebis(imino-octamethylene)diamine.[1] This technical guide provides a comprehensive overview of the fungicidal properties of Guazatine acetate, with a focus on its mode of action, efficacy data, and the underlying experimental methodologies.

Mode of Action: Disruption of Fungal Membrane Integrity

The primary mode of action of Guazatine acetate is the disruption of the fungal cell membrane's integrity.[2][3] Its cationic polyamine structure is crucial for its interaction with the negatively charged components of the fungal plasma membrane, such as phospholipids. This interaction leads to a cascade of events that ultimately result in cell death.

While the precise molecular interactions are not fully elucidated, the proposed mechanism involves the binding of the positively charged guanidino groups of Guazatine to the phosphate (B84403) groups of the membrane phospholipids. This binding is thought to disrupt the stable organization of the lipid bilayer, leading to increased membrane permeability.[4][5] The loss of membrane integrity results in the leakage of essential intracellular components, such as ions and small metabolites, and a collapse of the electrochemical gradients necessary for cellular functions.[6]

Although direct evidence linking Guazatine acetate to the activation of specific stress response signaling pathways is limited in publicly available literature, it is hypothesized that the membrane damage induced by this fungicide likely triggers cellular stress responses. In fungi, the Cell Wall Integrity (CWI) and the High-Osmolarity Glycerol (B35011) (HOG) pathways are two major signaling cascades that respond to cell surface and osmotic stress, respectively.[7][8][9][10][11][12][13][14][15] The CWI pathway, in particular, is activated by perturbations of the cell wall and plasma membrane, leading to compensatory responses such as increased chitin (B13524) synthesis. It is plausible that the membrane-disrupting action of Guazatine acetate would activate the CWI pathway as a cellular defense mechanism.

Furthermore, some antifungal agents that disrupt the fungal membrane are known to induce the production of reactive oxygen species (ROS), which can cause oxidative damage to cellular components and contribute to cell death.[16][17][18][19][20]

Quantitative Efficacy Data

The efficacy of Guazatine acetate has been demonstrated against a range of fungal pathogens. The following tables summarize the available quantitative data, primarily as EC50 (Effective Concentration to inhibit 50% of growth) and MIC (Minimum Inhibitory Concentration) values.

Fungal Species	Efficacy Metric	Value (mg/L or µg/mL)	Reference
Geotrichum citri-aurantii	Average EC50	0.0925 ± 0.0554 (SD)	[11]
Penicillium digitatum (Wild Type)	ED50	~0.05	[21]
Penicillium digitatum (Resistant Strain)	ED50	~0.5	[21]
Candida albicans (various strains)	MIC	1.56 - 12.5	[1]
Candida glabrata (various strains)	MIC	0.78 - 6.25	[1]
Candida krusei (various strains)	MIC	1.56 - 12.5	[1]
Candida parapsilosis (various strains)	MIC	0.78 - 3.12	[1]

Note: The efficacy of Guazatine acetate can be influenced by the specific composition of the product, the fungal isolate being tested, and the experimental conditions.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for determining the antifungal properties of compounds like Guazatine acetate.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method is a standardized procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[22][23][24]

a. Preparation of Fungal Inoculum:

• Fungal cultures are grown on an appropriate agar (B569324) medium (e.g., Potato Dextrose Agar for many filamentous fungi, Sabouraud Dextrose Agar for yeasts) at a suitable temperature until sporulation or sufficient growth is achieved.

• Spores or yeast cells are harvested and suspended in sterile saline or a buffered solution (e.g., 0.85% NaCl with 0.01% Tween 80 to aid in spore dispersal).

• The suspension is filtered to remove mycelial fragments, and the concentration of spores or cells is adjusted to a standard density (e.g., 1-5 x 10^6 CFU/mL) using a hemocytometer or by spectrophotometric methods.

• The final inoculum is prepared by diluting the stock suspension in the test medium (e.g., RPMI-1640 with L-glutamine and buffered with MOPS) to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL in the microplate wells.

b. Preparation of Guazatine Acetate Dilutions:

• A stock solution of Guazatine acetate is prepared in a suitable solvent (e.g., sterile distilled water or methanol).

• A series of two-fold serial dilutions are prepared from the stock solution in the test medium in a 96-well microtiter plate.

c. Inoculation and Incubation:

• Each well of the microtiter plate, containing the serially diluted Guazatine acetate, is inoculated with the prepared fungal suspension.

• Positive (medium with inoculum, no fungicide) and negative (medium only) control wells are included.

• The plates are incubated at an appropriate temperature (e.g., 28-35°C) for a specified period (e.g., 24-72 hours), depending on the growth rate of the fungus.

d. Determination of MIC:

• The MIC is determined as the lowest concentration of Guazatine acetate at which there is no visible growth of the fungus. This can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 530 nm).

Cell Membrane Permeability Assay using SYTOX Green

This assay is used to assess damage to the fungal plasma membrane by measuring the uptake of the fluorescent dye SYTOX Green, which can only enter cells with compromised membranes.[6]

a. Fungal Cell Preparation:

• Fungal cells (spores or yeast) are grown and harvested as described for the MIC assay.

• The cells are washed and resuspended in a suitable buffer (e.g., 10 mM HEPES, pH 7.0, with 5% glucose).

b. Assay Procedure:

• The fungal cell suspension is incubated with various concentrations of Guazatine acetate in a black, clear-bottom 96-well microplate.

• SYTOX Green is added to each well to a final concentration of approximately 1 µM.

• The fluorescence is measured immediately and at various time points using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 520 nm, respectively.

• A positive control (e.g., heat-killed cells or cells treated with a known membrane-disrupting agent) and a negative control (untreated cells) are included.

c. Data Analysis:

• An increase in fluorescence intensity over time indicates that Guazatine acetate is causing membrane permeabilization, allowing the entry of SYTOX Green and its binding to nucleic acids.

Visualizations

Logical Workflow for Antifungal Susceptibility Testing```dot

Caption: Proposed mechanism of action of Guazatine acetate on a fungal cell.

Conclusion

Guazatine acetate is a potent, non-systemic contact fungicide with a primary mode of action centered on the disruption of fungal cell membrane integrity. This leads to increased permeability and subsequent cell death. While quantitative efficacy data is available for some key pathogens, further research is needed to establish a more comprehensive profile against a wider range of fungi. The detailed molecular interactions and the specific signaling pathways activated in response to Guazatine-induced membrane stress remain an area for future investigation. A deeper understanding of these mechanisms could pave the way for the development of more targeted and effective antifungal strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 3. Guazatine (Ref: EM 379) [sitem.herts.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. Plasma membrane lipids and their role in fungal virulence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New Insights into Interactions between Mushroom Aegerolysins and Membrane Lipids | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. The HOG pathway and the regulation of osmoadaptive responses in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The high osmolarity glycerol (HOG) pathway in fungi† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Reconstruction of the High-Osmolarity Glycerol (HOG) Signaling Pathway from the Halophilic Fungus Wallemia ichthyophaga in Saccharomyces cerevisiae [frontiersin.org]
• 12. Frontiers | The Aspergillus fumigatus cell wall integrity signaling pathway: drug target, compensatory pathways, and virulence [frontiersin.org]
• 13. mdpi.com [mdpi.com]
• 14. The Aspergillus fumigatus cell wall integrity signaling pathway: drug target, compensatory pathways, and virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Crosstalk between the calcineurin and cell wall integrity pathways prevents chitin overexpression in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reactive oxygen species-inducing antifungal agents and their activity against fungal biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 18. Reactive oxidant species induced by antifungal drugs: identity, origins, functions, and connection to stress-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Fungal responses to reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. eurl-pesticides.eu [eurl-pesticides.eu]
• 22. reviberoammicol.com [reviberoammicol.com]
• 23. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Susceptibility Testing of Fungi to Antifungal Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Guazatine Acetate Salt as a Cereal Seed Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) acetate (B1210297) is a non-systemic, contact fungicide used for the control of a broad spectrum of seed-borne diseases in cereals.[1][2] Its multi-site action, primarily targeting the fungal cell membrane, makes it a valuable tool in disease management strategies.[3] Guazatine is not a single compound but a complex mixture of guanidated polyamines, which contributes to its fungicidal activity.[1][4] This document provides detailed application notes and protocols for the use of Guazatine acetate salt as a seed treatment in a research and development context.

Mechanism of Action

Guazatine acetate's primary mode of action is the disruption of fungal cell membrane integrity.[3] The cationic guanidino groups of the guazatine molecules interact with the negatively charged phospholipids (B1166683) of the fungal cell membrane. This interaction leads to a loss of membrane stability, increased permeability, and ultimately, cell lysis.[1] Additionally, some studies suggest that guazatine may also inhibit lipid biosynthesis and oxygen uptake in fungi.[1]

Caption: Proposed mechanism of action of Guazatine acetate on fungal cells.

Efficacy Data

Guazatine acetate has demonstrated efficacy against a range of important seed-borne cereal pathogens. It is often used in combination with other fungicides to broaden the spectrum of activity.

Pathogen	Cereal	Efficacy	Notes
Fusarium spp. (Seedling Blight)	Wheat, Rye, Triticale	Effective control[1][2]	Often used in combination with triazoles like tebuconazole (B1682727) for enhanced control of seedling blight.[5]
Tilletia caries (Common Bunt)	Wheat	Good control[3][5]	Some trials have shown less than 90% control under high disease pressure.[5]
Bipolaris sorokiniana (Common Root Rot)	Wheat, Barley	Effective control[6]	Treatment with guazatine alone or in combination with imazalil (B1671291) can eliminate the pathogen from seeds.
Septoria nodorum (Glume Blotch)	Wheat	Effective control[3][5]
Ustilago spp. (Smut)	Cereals	Effective control[1][2]
Pyrenophora graminea (Leaf Stripe)	Barley	Effective control	Provides control of seed-borne infection.[5]

Application Rates for Seed Treatment

The application rate of Guazatine acetate is crucial for achieving optimal disease control without causing phytotoxicity. Rates are typically expressed as grams of active ingredient (g a.i.) per kilogram (kg) of seed.

Cereal	Application Rate (g a.i./kg seed)
Wheat	0.45 - 0.6
Barley	0.45 - 0.6
Rye	0.45 - 0.6
Triticale	0.45 - 0.6

Note: These are general application rates. It is essential to consult product labels for specific formulations and to conduct dose-response studies for experimental purposes.

Experimental Protocols

Laboratory Seed Treatment Protocol

This protocol describes a method for applying Guazatine acetate to cereal seeds in a laboratory setting for research purposes.

Caption: Workflow for laboratory-scale cereal seed treatment with Guazatine acetate.

Materials:

• Cereal seeds

• Guazatine acetate salt

• Distilled water

• Balance

• Volumetric flasks and pipettes

• Conical flasks or sealable containers

• Mechanical shaker (optional)

• Drying trays or screens

Procedure:

• Seed Preparation: Use certified, clean seeds with high germination potential. If necessary, clean the seed lot to remove debris and broken kernels.[7]

• Solution Preparation:

  • Calculate the required amount of Guazatine acetate based on the target application rate (g a.i./kg seed) and the weight of the seed batch.

  • Prepare a stock solution of Guazatine acetate in distilled water.

  • From the stock solution, prepare a working solution with a volume suitable for even seed coverage (e.g., 5-10 mL per kg of seed).

• Treatment Application:

  • Place the weighed seeds in a conical flask or a sealable container.

  • Add the prepared Guazatine acetate working solution to the seeds.

• Mixing:

  • Seal the container and shake vigorously by hand or using a mechanical shaker for 2-5 minutes to ensure uniform coating of all seeds.

• Drying:

  • Spread the treated seeds in a thin layer on a drying tray or screen in a well-ventilated area, away from direct sunlight.

  • Allow the seeds to air-dry completely before packaging or sowing.

• Storage:

  • Store the treated seeds in a cool, dry place if not used immediately. Label the container clearly with the treatment details.

Efficacy Evaluation: Blotter Test for Seed-borne Pathogens

This protocol is used to assess the efficacy of the Guazatine seed treatment in controlling seed-borne fungal infections.[8]

Materials:

• Treated and untreated (control) seeds

• Petri dishes (9 cm diameter)

• Sterile filter paper

• Sterile distilled water

• Incubator

• Stereomicroscope

Procedure:

• Plating:

  • Place three layers of sterile filter paper in each Petri dish.

  • Moisten the filter paper with sterile distilled water.

  • Arrange 10-25 seeds (depending on seed size) equidistantly on the filter paper in each dish.

  • Prepare at least four replicate plates for each treatment and the control.

• Incubation:

  • Incubate the Petri dishes at 20-22°C with a 12-hour light/12-hour dark cycle for 7-10 days.

• Assessment:

  • After the incubation period, examine each seed and seedling under a stereomicroscope.

  • Record the presence of fungal growth (mycelia and sporulation) of the target pathogen on each seed.

  • Calculate the percentage of infected seeds for each treatment.

  • Efficacy (%) = [1 - (% infection in treatment / % infection in control)] x 100.

Phytotoxicity Assessment: Seed Germination and Seedling Vigor

This protocol evaluates the potential phytotoxic effects of Guazatine acetate on cereal seed germination and early seedling growth.[9][10]

Materials:

• Treated and untreated (control) seeds

• Germination paper or sand

• Germination trays or boxes

• Growth chamber or incubator with controlled temperature and light

• Ruler

Procedure:

• Germination Test:

  • Place a specified number of seeds (e.g., 100) on moistened germination paper or in sand according to standard seed testing protocols (e.g., ISTA).

  • Roll the germination papers or cover the sand trays and place them in a growth chamber at an appropriate temperature for the cereal species (e.g., 20°C).

  • After a defined period (e.g., 7-10 days), count the number of normal seedlings to determine the germination percentage.

• Seedling Growth Assessment:

  • At the end of the germination test, randomly select a subset of normal seedlings (e.g., 10) from each replicate.

  • Measure the length of the shoot and the longest root of each seedling.

  • Calculate the average shoot and root length for each treatment.

  • Seedling vigor can also be assessed by measuring the dry weight of the seedlings.

Safety Precautions

Guazatine acetate can be toxic if ingested.[3] Always handle the chemical with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Guazatine acetate salt is an effective contact fungicide for the control of a wide range of seed-borne diseases in cereals. Adherence to proper application protocols and rates is essential for maximizing its efficacy while minimizing any potential for phytotoxicity. The experimental protocols outlined in this document provide a framework for researchers to evaluate the performance of Guazatine acetate in a controlled laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 4. Recent developments in membrane targeting antifungal agents to mitigate antifungal resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bcpc.org [bcpc.org]
• 6. cropj.com [cropj.com]
• 7. Wheat Seed Treatments 2015 | CropWatch | Nebraska [cropwatch.unl.edu]
• 8. Fungicides increase wheat seed protection - Cultivar Magazine [revistacultivar.com]
• 9. researchgate.net [researchgate.net]
• 10. The Seed Germination Test as a Valuable Tool for the Short-Term Phytotoxicity Screening of Water-Soluble Polyamidoamines - PMC [pmc.ncbi.nlm.nih.gov]

Guazatine Acetate Salt: Application Notes and Protocols for Post-Harvest Citrus Fruit Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) acetate (B1210297) is a broad-spectrum fungicide widely used for the post-harvest treatment of citrus fruits. It is a mixture of guanidated polyamines that effectively controls a range of fungal pathogens responsible for significant economic losses in the citrus industry.[1][2] This document provides detailed application notes and experimental protocols for the use of Guazatine acetate salt in a research and development setting, focusing on its efficacy against key post-harvest diseases of citrus.

Mechanism of Action

Guazatine acetate primarily acts by disrupting the fungal cell membrane.[3] Its cationic polyamine structure is believed to interact with the negatively charged phospholipids (B1166683) in the fungal membrane, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death. Additionally, there is evidence to suggest that Guazatine may also inhibit lipid biosynthesis in fungi.[4] This multi-faceted mode of action contributes to its effectiveness against a variety of post-harvest pathogens.

Caption: Conceptual diagram of the proposed mechanism of action of Guazatine acetate on fungal cells.

Target Pathogens

Guazatine acetate is effective against several key post-harvest fungal pathogens of citrus, including:

• Green Mold (Penicillium digitatum)[1]

• Blue Mold (Penicillium italicum)[1]

• Sour Rot (Geotrichum citri-aurantii)[1][5]

Data Summary

The following tables summarize the available quantitative data on the efficacy of Guazatine acetate against various post-harvest citrus pathogens.

Table 1: In Vitro Efficacy of Guazatine Acetate

Target Pathogen	Parameter	Value	Reference
Geotrichum citri-aurantii	EC₅₀	0.26 µg/mL	[4]
Penicillium digitatum (wild type)	ED₅₀	~0.05 µg/mL	[6]
Penicillium digitatum (resistant strain)	ED₅₀	~0.5 µg/mL	[6]

Table 2: In Vivo Efficacy of Guazatine Acetate

Citrus Fruit	Target Pathogen	Application Method	Concentration	Efficacy	Reference
Oranges	Green Mold (P. digitatum)	Dip	400 µg/mL (in combination with 500 µg/mL benomyl)	Failed to provide adequate control against resistant strains	[6]
Oranges	Sour Rot (G. citri-aurantii)	Not Specified	Not Specified	Effective	[5]
Mandarins	Green Mold (P. digitatum)	Not Specified	Not Specified	Effective	[5]
Mandarins	Sour Rot (G. citri-aurantii)	Not Specified	Not Specified	Effective	[5]

Table 3: Residue Levels of Guazatine in Citrus Fruits (Post-Harvest Treatment)

Citrus Fruit	Application Rate (kg ai/hL)	Sample	Residue (mg/kg)	Reference
Oranges	0.05	Whole Fruit	0.3	[7]
Oranges	0.05	Peel	3	[7]
Oranges	0.05	Pulp	<0.05	[7]
Grapefruit	0.1	Whole Fruit	0.081	[7]
Grapefruit	0.1	Peel	0.13	[7]
Grapefruit	0.1	Pulp	<0.05	[7]

Experimental Protocols

The following are detailed protocols for the preparation and application of Guazatine acetate salt for experimental purposes.

Protocol 1: In Vitro Antifungal Activity Assay

This protocol is designed to determine the in vitro efficacy of Guazatine acetate against mycelial growth of citrus fungal pathogens.

Materials:

• Guazatine acetate salt (analytical standard)

• Sterile distilled water

• Potato Dextrose Agar (PDA)

• Pure cultures of target fungi (P. digitatum, P. italicum, G. citri-aurantii)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a 1000 µg/mL stock solution of Guazatine acetate in sterile distilled water. Note: Use plastic labware as Guazatine components can adhere to glass surfaces.[1]

• Amended Media Preparation: Autoclave PDA and cool to 45-50°C. Add the Guazatine acetate stock solution to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.05, 0.1, 0.5, 1.0, 5.0 µg/mL). Also, prepare a control set of PDA plates without Guazatine.

• Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing fungal culture in the center of each PDA plate (both amended and control).

• Incubation: Incubate the plates at 25°C in the dark.

• Data Collection: Measure the colony diameter (in two perpendicular directions) daily until the fungal growth in the control plates reaches the edge of the plate.

• Analysis: Calculate the percentage of mycelial growth inhibition for each concentration compared to the control. Determine the EC₅₀ value (the concentration that inhibits 50% of mycelial growth) using probit analysis.

Protocol 2: In Vivo Curative and Protective Activity Assay

This protocol evaluates the efficacy of Guazatine acetate in controlling post-harvest decay on artificially inoculated citrus fruits.

Materials:

• Mature, healthy, and uniform-sized citrus fruits (e.g., oranges, lemons)

• Guazatine acetate salt

• Sterile distilled water

• Spore suspension of the target pathogen (e.g., P. digitatum at 1 x 10⁶ conidia/mL)

• Sterile needle for wounding

• Humid chambers (e.g., plastic boxes with lids)

Procedure:

• Fruit Preparation: Surface sterilize the fruits by dipping them in a 1% sodium hypochlorite (B82951) solution for 2 minutes, followed by rinsing with sterile distilled water and air-drying.

• Wounding and Inoculation: Create a uniform wound (e.g., 2 mm deep) on the equator of each fruit with a sterile needle. Inoculate each wound with a specific volume (e.g., 10 µL) of the spore suspension.

• Treatment Application:

  • Curative Treatment: Apply the Guazatine acetate solutions at different concentrations (e.g., 250, 500, 1000 µg/mL) to the inoculated wounds at various time points after inoculation (e.g., 6, 12, 24 hours).

  • Protective Treatment: Apply the Guazatine acetate solutions to the wounds before inoculation.

  • Application Method: The treatment can be applied by dipping the fruit in the solution for a set time (e.g., 30 seconds) or by applying a known volume directly to the wound.

  • Control Groups: Include a positive control (inoculated, water-treated) and a negative control (uninoculated, water-treated).

• Incubation: Place the treated fruits in humid chambers and incubate at 20-25°C.

• Data Collection: Measure the lesion diameter daily for 7-10 days. Also, record the percentage of infected fruits (disease incidence).

• Analysis: Compare the lesion development and disease incidence between the treated and control groups to determine the efficacy of the Guazatine acetate treatments.

Caption: Experimental workflow for in vivo testing of Guazatine acetate on citrus fruits.

Safety Precautions

Guazatine acetate is a chemical fungicide and should be handled with appropriate safety precautions. Users should wear personal protective equipment (PPE), including gloves, lab coats, and safety glasses. All procedures should be conducted in a well-ventilated area. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Conclusion

Guazatine acetate is a potent fungicide for the post-harvest control of major citrus diseases. The provided protocols offer a framework for researchers to evaluate its efficacy and further explore its potential applications in a controlled laboratory setting. Careful consideration of application timing, concentration, and the potential for fungicide resistance is crucial for its effective use.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. fao.org [fao.org]
• 3. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 4. Evaluating the efficacy and resistance dynamics of fungicides against Geotrichum citri-aurantii in postharvest citrus disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. fao.org [fao.org]

Application Note: Analysis of Guazatine Acetate Residues in Agricultural Products by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the determination of guazatine (B88368) acetate (B1210297) salt residues in various agricultural matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Guazatine is a fungicide and disinfectant composed of a complex mixture of guanidated polyamines.[1][2][3] Due to its potential health and environmental concerns, its use has been restricted in many countries.[1][2][4][5] This method focuses on the simultaneous analysis of the main indicator components of guazatine, such as GG, GGG, GGN, and GNG, providing a reliable tool for regulatory monitoring and food safety assessment.[1][4][5] The protocol described herein includes a streamlined sample preparation procedure involving extraction with a formic acid/acetone (B3395972) mixture followed by a hexane (B92381) wash for purification.[1][4][5] The developed LC-MS/MS method demonstrates excellent performance in terms of linearity, sensitivity, accuracy, and precision, meeting the requirements of regulatory guidelines like those from CODEX.[1][4][5]

Introduction

Guazatine is a non-systemic contact fungicide used for seed treatment and post-harvest protection of citrus fruits.[1][2][4] It acts by inhibiting bacterial lipid synthesis.[1][2][4] The technical product is a complex mixture of approximately 13 components, making its residue analysis challenging.[1][2][4] A common analytical approach is to focus on a few major, representative components as markers for the entire guazatine residue.[4] This application note presents a validated LC-MS/MS method for the quantification of guazatine residues in diverse agricultural products, including mandarins, peppers, potatoes, brown rice, and soybeans.[1][4][5]

Experimental

Standard and Reagent Preparation

• Standard Stock Solution (1000 µg/mL): A guazatine acetate salt standard was dissolved in methanol. Due to the adsorptive properties of guazatine, all containers and vials used were made of polypropylene (B1209903).[4]

• Working Standard Solution (10 mg/L): The stock solution was diluted with water containing 1% formic acid.[4]

• Calibration Solutions: A series of calibration solutions were prepared by diluting the working standard solution with a mixture of water containing 1% formic acid and blank matrix extract to create matrix-matched standards.[4] Typical concentration ranges for calibration curves are from 3.125 to 100 µg/L.[4]

Sample Preparation

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method was employed.

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube. For dry samples like brown rice, use 5 g and add 10 mL of distilled water, letting it stand for 30 minutes.[4]

• Extraction: Add 10 mL of 3% formic acid in acetone (2:1, v/v). Shake vigorously for 1 minute.[4]

• Centrifugation: Centrifuge the mixture at 4,000 g for 5 minutes.[4]

• Liquid-Liquid Partitioning: Transfer 5 mL of the supernatant to a new 50 mL centrifuge tube. Add 5 mL of hexane and shake for 1 minute.[4]

• Centrifugation: Centrifuge at 4,000 g for 5 minutes.[4]

• Filtration: Collect the lower aqueous layer and filter it through a 0.22 µm nylon membrane filter into an autosampler vial for LC-MS/MS analysis.[4]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[4]

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Unison UK-C18 MF (100 × 2.0 mm, 3.0 µm) or equivalent[4]
Mobile Phase A	Water with 0.2% Formic Acid[4]
Mobile Phase B	Methanol with 0.2% Formic Acid[4]
Flow Rate	0.3 mL/min[4]
Injection Volume	2 µL[4]
Column Temperature	40 °C
Gradient Program	0-2 min, 5% B; 2-7 min, 5-50% B; 7-7.1 min, 50-99% B; 7.1-8 min, 99% B; 8.1-10 min, 5% B[4]

Table 2: Mass Spectrometer Conditions

Parameter	Condition
Ionization Mode	ESI Positive[4]
Interface Temperature	150 °C[4]
Desolvation Line (DL) Temperature	250 °C[4]
Nebulizing Gas Flow	3 L/min[4]
Heating Gas Flow	10 L/min[4]
Drying Gas Flow	10 L/min[4]

Table 3: MRM Transitions for Guazatine Components

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
GG	[M+H]⁺, [M+2H]²⁺	Specific to instrument tuning	Optimized for each transition
GGG	[M+2H]²⁺, [M+3H]³⁺	Specific to instrument tuning	Optimized for each transition
GGN	[M+H]⁺, [M+2H]²⁺	Specific to instrument tuning	Optimized for each transition
GNG	[M+2H]²⁺	Specific to instrument tuning	Optimized for each transition
Note: The specific m/z values for precursor and product ions should be optimized based on the instrument used. The most intense and stable transitions should be selected for quantification and confirmation.

Results and Discussion

The analytical method was validated across five representative agricultural products: mandarin, red pepper, brown rice, soybeans, and potatoes.[4]

Linearity

The method demonstrated excellent linearity with a coefficient of determination (r²) greater than 0.995 for all analyzed components in all matrices.[1][4][5]

Limits of Detection (LOD) and Quantification (LOQ)

The sensitivity of the method was determined by establishing the limits of detection and quantification.

Table 4: Method Sensitivity

Parameter	Value
LOD	0.8 µg/L[1][4][5]
LOQ	2.5 µg/L[1][4][5]

Accuracy and Precision

Recovery studies were performed at different spiking levels to assess the accuracy and precision of the method.

Table 5: Recovery and Precision Data

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Mandarin	0.01, 0.05	70.2 - 99.6	< 6.8
Red Pepper	0.01, 0.05	70.2 - 99.6	< 6.8
Brown Rice	0.01, 0.05	70.2 - 99.6	< 6.8
Soybean	0.01, 0.05	70.2 - 99.6	< 6.8
Potato	0.01, 0.05	70.2 - 99.6	< 6.8
Data represents the range of recoveries and RSDs observed across the different guazatine components.[4]

Cross-laboratory validation confirmed the robustness of the method, with recovery rates between 70.3% and 106.7% and relative standard deviations below 15.0%, which is in compliance with CODEX guidelines.[1][4][5]

Matrix Effects

Significant ion suppression was observed, with matrix effects ranging from -84.2% to -89.8%.[1][4][5] The use of matrix-matched calibration standards is therefore crucial to compensate for these effects and ensure accurate quantification.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the routine analysis of guazatine acetate residues in a variety of agricultural commodities. The simple and effective sample preparation protocol, combined with the high selectivity and sensitivity of tandem mass spectrometry, allows for the accurate quantification of key guazatine components at levels relevant to regulatory limits.

Protocols

Protocol 1: Sample Preparation

• Weigh the appropriate amount of homogenized sample (10 g for high-moisture, 5 g for dry) into a 50 mL polypropylene centrifuge tube.

• For dry samples, add 10 mL of distilled water and let it equilibrate for 30 minutes.

• Add 10 mL of 3% formic acid in acetone (2:1, v/v).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

• Transfer 5 mL of the upper extract into a new 50 mL polypropylene tube.

• Add 5 mL of n-hexane.

• Cap and shake for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

• Carefully collect the lower, aqueous layer using a pipette.

• Filter the collected layer through a 0.22 µm nylon syringe filter into a polypropylene autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Set up the LC-MS/MS system with the conditions specified in Tables 1 and 2.

• Create a sequence including matrix-matched calibration standards, quality control samples, and the prepared unknown samples.

• Inject 2 µL of each sample into the LC-MS/MS system.

• Acquire data in Multiple Reaction Monitoring (MRM) mode using the transitions optimized for the guazatine components (refer to Table 3 for guidance).

• Process the data using the instrument's software to generate a calibration curve and quantify the guazatine residues in the unknown samples.

Visualizations

Caption: Overall workflow from sample preparation to final data reporting.

Caption: Key logical stages in the sample clean-up process.

References

• 1. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Guazatine Analysis in Agricultural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) is a non-systemic contact fungicide and disinfectant used for seed treatment and post-harvest protection of citrus fruits.[1][2][3] It acts by inhibiting bacterial lipid synthesis.[1][2][3] Guazatine is a complex mixture of approximately 13 components, which are reaction products of polyamines and cyanamide, primarily consisting of guanidated diamines, triamines, and tetramines.[4][5] Due to health and environmental concerns, its use has been banned in several countries.[1][2][3] Consequently, sensitive and reliable analytical methods are required to monitor its residues in agricultural commodities to ensure food safety and compliance with international trade regulations.

This document provides detailed application notes and protocols for the sample preparation of various agricultural products for the analysis of guazatine residues. The primary method detailed is based on a solvent extraction with a formic acid/acetone (B3395972) mixture, followed by a hexane (B92381) wash for purification, and subsequent analysis by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Approach

The analysis of guazatine is challenging due to its composition as a technical mixture of polymorphic compounds.[4] A common and effective approach is to focus on four main indicator components for quantification: Guazatine-GG, Guazatine-GGG, Guazatine-GGN, and Guazatine-GNG.[1][2][4] The final result is often calculated by summing the concentrations of these indicator cations and multiplying by a factor derived from the specific reference material used.[4] It is crucial to use plastic labware throughout the sample preparation process, as guazatine cations tend to adsorb to glass surfaces.[4]

Quantitative Data Summary

The following tables summarize the quantitative data from a validated method for guazatine analysis in five different agricultural products.[1][2][3] This method utilizes extraction with a 3% formic acid/acetone mixture and purification with hexane.

Table 1: Method Detection and Quantification Limits [1][2][3]

Parameter	Value
Limit of Detection (LOD)	0.8 µg/L
Limit of Quantification (LOQ)	2.5 µg/L

Table 2: Recovery Rates and Precision in Various Agricultural Matrices [1][2][3]

Matrix	Spiking Level (mg/L)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Mandarin	0.01	99.6	3.5
0.05	95.8	2.1
0.1	98.5	1.8
Pepper	0.01	98.7	4.2
0.05	94.3	2.5
0.1	97.6	2.3
Potato	0.01	70.2	6.8
0.05	75.4	5.4
0.1	78.9	4.9
Brown Rice	0.01	85.6	5.1
0.05	88.9	3.8
0.1	90.2	3.1
Soybean	0.01	88.4	4.8
0.05	91.2	3.5
0.1	93.5	2.9

Table 3: Matrix Effects on Ionization [1][2][3]

Matrix	Matrix Effect (%)
Mandarin	-89.8
Pepper	-87.3
Potato	-84.2
Brown Rice	-84.9
Soybean	-84.8

A high level of ion suppression was observed in all matrices, necessitating the use of matrix-matched calibration for accurate quantification.

Experimental Protocols

Protocol 1: Sample Preparation for Guazatine Analysis in High Moisture Agricultural Products (e.g., Mandarin, Pepper, Potato)

1. Sample Homogenization:

• Homogenize a representative sample of the agricultural product (e.g., mandarin, pepper, potato) until a uniform consistency is achieved.

• Store the homogenized sample frozen at -20°C until analysis.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add distilled water to adjust the total moisture content to 10 mL.

• Add 10 mL of 3% formic acid in acetone (v/v).

• Shake vigorously for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

3. Purification:

• Transfer 5 mL of the supernatant to a new 50 mL polypropylene centrifuge tube.

• Add 5 mL of hexane.

• Shake for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

4. Final Extract Preparation:

• Collect the lower aqueous layer.

• Filter the extract through a 0.22 µm nylon membrane filter into a polypropylene vial.

• The extract is now ready for LC-MS/MS analysis.

Protocol 2: Sample Preparation for Guazatine Analysis in Dry Agricultural Products (e.g., Brown Rice, Soybean)

1. Sample Homogenization:

• Mill the dry sample (e.g., brown rice, soybean) to a fine powder.

• Store the powdered sample in a dry place until analysis.

2. Rehydration and Extraction:

• Weigh 5 g of the powdered sample into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of distilled water and let it stand for 30 minutes to ensure even moisture distribution.

• Add 10 mL of 3% formic acid in acetone (v/v).

• Shake vigorously for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

3. Purification:

• Transfer 5 mL of the supernatant to a new 50 mL polypropylene centrifuge tube.

• Add 5 mL of hexane.

• Shake for 1 minute.

• Centrifuge at 4,000 g for 5 minutes.

4. Final Extract Preparation:

• Collect the lower aqueous layer.

• Filter the extract through a 0.22 µm nylon membrane filter into a polypropylene vial.

• The extract is now ready for LC-MS/MS analysis.

Visualized Workflows

Caption: Workflow for high-moisture samples.

Caption: Workflow for dry agricultural samples.

Notes on Alternative Methods

While the described solvent extraction method has been validated with good results, other methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are commonly used for pesticide residue analysis. However, for highly polar and basic compounds like guazatine, the standard citrate-buffered QuEChERS method has been shown to yield extremely low recovery rates.[6] Similarly, the QuPPe (Quick Polar Pesticides) method has also been reported to have very low recoveries for guazatine.[6] Therefore, the specific extraction procedure detailed above is recommended for reliable quantification.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. relana-online.de [relana-online.de]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]

Guazatine Acetate Salt as an Avian Repellent: Application Notes and Protocols for Agricultural Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine (B88368) acetate (B1210297) salt, a fungicide with known bird-repellent properties, presents a potential tool for mitigating bird-induced damage to agricultural crops.[1] This complex mixture of guanidated polyamines is primarily utilized as a seed treatment for cereals and maize.[1] Understanding its application and efficacy is crucial for its effective and safe use in agricultural research and development. These application notes and protocols provide a comprehensive guide for researchers investigating the use of Guazatine acetate salt as an avian repellent.

Chemical and Toxicological Properties

Guazatine acetate is a non-systemic contact fungicide.[2] Its chemical structure is a complex mixture of oligomers with multiple guanidine (B92328) groups. The technical product is a 70% w/w solution of guazatine acetates in water.[3]

Toxicological Data

The following table summarizes the available toxicological data for Guazatine. It is important to note that this data primarily pertains to mammals and general avian toxicity, and species-specific avian data is limited.

Parameter	Species	Value	Reference
Acute Oral LD50	Rat	ca. 227-300 mg/kg	[1]
Acute Percutaneous LD50	Rat	>1000 mg/kg	[1]
Acute Percutaneous LD50	Rabbit	1176 mg/kg	[1]
No-effect Level (2-year feeding)	Rat, Dog	200 mg/kg diet	[1]
Acute Avian Toxicity (LD50)	General Avian	216 mg/kg	[4]
Acute Avian Toxicity (LD50) for Guazatine triacetate	General Avian	120 mg/kg	[4]

Mechanism of Action as a Bird Repellent

The precise mechanism of action of Guazatine acetate as a bird repellent is not fully elucidated. However, it is suggested to act as a secondary repellent, causing post-ingestional distress through irritation of the gut lining.[5] This learned aversion is critical to its repellent effect. Birds must consume a small amount of the treated food to experience the negative consequences, after which they learn to avoid it.

Efficacy Data

Published quantitative data on the efficacy of Guazatine acetate as a bird repellent is limited. The most significant finding comes from a study on Panoctine (a trade name for Guazatine triacetate).

Bird Species	Test Type	Observed Efficacy	Reference
Red-winged Blackbirds (Agelaius phoeniceus)	Choice Test	Repellency Observed	[5]
Red-winged Blackbirds (Agelaius phoeniceus)	No-Choice Test	No Repellency Observed	[5]

This data suggests that the presence of an alternative food source is crucial for the repellent effect of Guazatine. In situations where no other food is available, birds may be forced to consume the treated food despite the negative effects.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of Guazatine acetate salt as a bird repellent. These are based on general principles of avian repellent testing and should be adapted to specific research questions and target species.

Protocol 1: Laboratory-Based Food Choice Test

Objective: To determine if a target bird species exhibits a preference for untreated food over food treated with Guazatine acetate salt in a controlled laboratory setting.

Materials:

• Target bird species (e.g., Red-winged Blackbirds, European Starlings)

• Individually ventilated cages

• Two identical food bowls per cage

• Untreated bird feed (e.g., cracked corn, sunflower seeds)

• Guazatine acetate salt formulation

• Precision balance

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

• Acclimation: Individually house birds in cages for a 7-day acclimation period with ad libitum access to untreated food and water.

• Formulation Preparation: Prepare a known concentration of Guazatine acetate in a suitable carrier (e.g., water, vegetable oil) for coating the feed. Ensure thorough and even coating. Allow the treated feed to dry completely.

• Test Diet Preparation: Prepare a batch of treated feed with the desired concentration of Guazatine acetate. Prepare an equal amount of untreated control feed.

• Experimental Setup: At the beginning of the test period, remove all food from the cages. Place two pre-weighed food bowls in each cage, one with treated feed and one with untreated feed. The position of the bowls (left or right) should be randomized for each bird to avoid location bias.

• Data Collection: After a set period (e.g., 24 hours), remove and weigh both food bowls to determine the amount of each type of feed consumed.

• Analysis: Calculate the preference index for each bird using the formula: Preference Index = (Amount of Treated Feed Consumed) / (Total Amount of Feed Consumed). A preference index significantly less than 0.5 indicates repellency.

Workflow for Laboratory-Based Food Choice Test.

Protocol 2: No-Choice Feeding Test

Objective: To assess the willingness of a target bird species to consume Guazatine acetate-treated food when no alternative is available.

Materials:

• Same as Protocol 1, but with only one food bowl per cage.

Procedure:

• Acclimation and Formulation Preparation: Follow steps 1 and 2 from Protocol 1.

• Baseline Consumption: For 3 consecutive days, provide each bird with a pre-weighed amount of untreated feed and measure daily consumption to establish a baseline.

• Treatment Period: For the next 3 days, provide each bird with a pre-weighed amount of treated feed at the same concentration used in the choice test.

• Data Collection: Measure the daily consumption of the treated feed.

• Analysis: Compare the average daily consumption of treated feed to the baseline consumption of untreated feed. A significant reduction in consumption indicates a repellent effect, even in the absence of a choice.

Workflow for No-Choice Feeding Test.

Protocol 3: Small-Scale Field Trial

Objective: To evaluate the efficacy of Guazatine acetate salt in reducing bird damage to a target crop under semi-natural conditions.

Materials:

• Test plots of the target crop (e.g., maize, sorghum)

• Control plots of the same crop

• Guazatine acetate salt formulation

• Spraying equipment calibrated for the desired application rate

• Bird exclusion netting (for control plots, if desired)

• Methods for assessing bird damage (e.g., visual estimation, seed counts, yield measurement)

• PPE for field application

Procedure:

• Plot Design: Establish multiple replicated plots for each treatment (e.g., untreated control, Guazatine-treated). Plots should be of sufficient size and separation to minimize edge effects and bird movement between treatments.

• Application: Apply the Guazatine acetate formulation to the treated plots at the desired growth stage of the crop (e.g., at sowing for seed protection, or during ripening for fruit protection). Ensure uniform coverage.

• Damage Assessment: At regular intervals and at harvest, assess the level of bird damage in both treated and control plots. This can be done through:

  • Visual Damage Scoring: A standardized scale to rate the percentage of damaged plants or fruits.

  • Seed/Fruit Counts: Counting the number of damaged and undamaged seeds or fruits in a defined area.

  • Yield Measurement: Harvesting and weighing the crop from each plot.

• Bird Activity Monitoring: Conduct regular bird counts in the vicinity of the plots to assess the species present and their abundance.

• Analysis: Statistically compare the levels of bird damage and crop yield between the treated and control plots.

References

• 1. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. fao.org [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]

Guazatine Acetate Salt: Application Notes and Protocols for Post-Harvest Sour Rot Control in Citrus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Post-harvest diseases of citrus fruits are a major cause of economic losses in the global citrus industry. Sour rot, caused by the fungus Geotrichum citri-aurantii, is a particularly destructive disease characterized by a soft, watery decay and a distinct sour odor.[1] Guazatine (B88368) acetate (B1210297) salt is a non-systemic, contact fungicide that has been utilized for the control of post-harvest citrus diseases, including sour rot, as well as green and blue molds (Penicillium digitatum and Penicillium italicum, respectively).[2][3] This document provides detailed application notes and experimental protocols for the use of guazatine acetate in a research and development setting for the control of sour rot in citrus.

Mechanism of Action

Guazatine acetate acts as a multi-site inhibitor, primarily by disrupting the fungal cell membrane, which leads to the inhibition of fungal growth.[4] Its non-systemic nature means it provides a protective barrier on the fruit surface.[2] Research into the resistance mechanisms of G. citri-aurantii to guazatine has indicated a potential link to the overexpression of genes related to ATP-binding cassette (ABC), major facilitator superfamily (MFS), and multidrug and toxic compound extrusion (MATE) transporters.[4][5]

Quantitative Data Summary

The efficacy of guazatine acetate against Geotrichum citri-aurantii has been quantified in several studies. The following tables summarize key quantitative data.

Table 1: In Vitro Efficacy of Guazatine Acetate against Geotrichum citri-aurantii

Parameter	Value	Reference
EC₅₀ (Effective Concentration for 50% inhibition)	0.26 μg/mL	[6][7]

Table 2: Recommended Application Rates for Post-Harvest Treatment of Citrus

Application Method	Concentration	Critical Comments	Reference
Bulk Dip	1.3 L per 1000 L of water	Apply within 24 hours of harvest.	[8]
Packing Line Flood	1.3 L per 1000 L of water	Flood fruit for 30 seconds within 24 hours of harvest.	[8]
Aqueous Solution (Spray or Dip)	0.05 to 0.2 kg a.i./hL	[2]
Wax Emulsion	0.3 kg a.i./hL	[2]

Experimental Protocols

In Vitro Susceptibility Testing of Geotrichum citri-aurantii to Guazatine Acetate

This protocol is for determining the effective concentration of guazatine acetate required to inhibit the mycelial growth of G. citri-aurantii.

Materials:

• Pure culture of Geotrichum citri-aurantii

• Potato Dextrose Agar (PDA)

• Guazatine acetate salt (analytical grade)

• Sterile distilled water

• Sterile Petri dishes (90 mm)

• Micropipettes and sterile tips

• Incubator (25 ± 2°C)

• Cork borer (5 mm diameter)

Procedure:

• Fungal Isolate Preparation: Isolate G. citri-aurantii from symptomatic citrus fruit by aseptically transferring a small piece of infected tissue from the advancing margin of a sour rot lesion onto a PDA plate. Incubate at 25°C for 5-7 days until a pure culture is obtained.

• Stock Solution Preparation: Prepare a stock solution of guazatine acetate (e.g., 1000 μg/mL) in sterile distilled water.

• Amended Media Preparation: Autoclave PDA and cool to 45-50°C. Add appropriate volumes of the guazatine acetate stock solution to the molten PDA to achieve a series of final concentrations (e.g., 0, 0.1, 0.25, 0.5, 1.0, 2.0 μg/mL). Pour the amended PDA into sterile Petri dishes.

• Inoculation: From the margin of an actively growing G. citri-aurantii culture, take a 5 mm mycelial plug using a sterile cork borer. Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both amended and control plates).

• Incubation: Incubate the plates at 25 ± 2°C in the dark for 3-5 days, or until the mycelial growth in the control plates has reached the edge of the plate.

• Data Collection and Analysis: Measure the colony diameter in two perpendicular directions for each plate. Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. Determine the EC₅₀ value by probit analysis or by regressing the inhibition percentage against the logarithm of the fungicide concentration.

In Vivo Efficacy of Guazatine Acetate on Artificially Inoculated Citrus Fruit

This protocol evaluates the curative and preventive activity of guazatine acetate in controlling sour rot on citrus fruit.

Materials:

• Mature, healthy citrus fruit (e.g., lemons, oranges) of uniform size and free from wounds.

• Geotrichum citri-aurantii culture.

• Sterile distilled water.

• Guazatine acetate salt.

• Sterile needle or probe for wounding.

• Hemocytometer or spectrophotometer for spore counting.

• Spray bottle or dipping tank.

• Sterile plastic boxes with high humidity.

• Incubator (25 ± 2°C).

Procedure:

• Fruit Preparation: Wash the citrus fruit with a mild detergent, rinse thoroughly with tap water, and then with sterile distilled water. Allow the fruit to air dry completely.

• Inoculum Preparation: Flood a 7-10 day old culture of G. citri-aurantii with sterile distilled water containing 0.05% (v/v) Tween 80. Gently scrape the surface with a sterile glass rod to dislodge the arthrospores. Filter the suspension through sterile cheesecloth to remove mycelial fragments. Adjust the spore concentration to 1 x 10⁶ spores/mL using a hemocytometer.

• Inoculation: Create a uniform wound (e.g., 2 mm deep) on the equatorial side of each fruit using a sterile needle. Pipette a small volume (e.g., 20 μL) of the spore suspension into the wound.

• Fungicide Treatment:

  • Curative Treatment: Apply the guazatine acetate solution (at desired concentrations) 12-24 hours after inoculation.

  • Preventive Treatment: Apply the guazatine acetate solution 12-24 hours before inoculation.

  • Application Methods: The treatment can be applied as a dip (e.g., for 30-60 seconds) or a spray until runoff. A control group should be treated with sterile water.

• Incubation: Place the treated and control fruit in sterile, humid plastic boxes (maintaining high relative humidity). Incubate at 25 ± 2°C for 5-7 days.

• Data Collection and Analysis: Record the incidence of sour rot (percentage of infected fruit) and the severity of the disease (lesion diameter in mm). Calculate the percentage of disease control for each treatment compared to the control.

Visualizations

Caption: Experimental workflow for evaluating guazatine acetate efficacy.

Caption: Proposed mechanism of action of guazatine acetate.

Caption: Logical relationship for guazatine resistance mechanism.

References

• 1. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Genome sequencing and transcriptome analysis of Geotrichum citri-aurantii on citrus reveal the potential pathogenic- and guazatine-resistance related genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluating the efficacy and resistance dynamics of fungicides against Geotrichum citri-aurantii in postharvest citrus disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. assets.syngentaebiz.com [assets.syngentaebiz.com]

Application Notes and Protocols: Guazatine Acetate Salt in the Management of Fungicide-Resistant Strains

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine acetate (B1210297) is a non-systemic, contact fungicide with a multi-site mode of action, making it a valuable tool in the management of fungicide-resistant fungal pathogens.[1] Its effectiveness stems from its ability to disrupt fungal cell membranes, a mechanism that is less prone to the development of resistance compared to single-site fungicides.[2] Guazatine is a mixture of guanidated polyamines, with the most abundant and active components being fully guanidated triamine (GGG) and diamine (GG).[3] This complex composition contributes to its multi-site activity. These notes provide detailed applications and protocols for utilizing Guazatine acetate salt in research and development settings to combat fungicide-resistant strains.

Mechanism of Action

Guazatine acetate's primary mode of action is the disruption of the fungal plasma membrane's integrity. This leads to increased permeability and leakage of cellular contents, ultimately resulting in cell death.[2][4] Additionally, studies suggest that Guazatine may also inhibit lipid biosynthesis and oxygen uptake in fungal cells.[5] The disruption of the cell membrane is a physical mechanism, making it difficult for fungi to develop resistance through single-gene mutations.

Due to its action on the cell membrane, Guazatine likely triggers cellular stress responses in fungi. Damage to the cell wall and plasma membrane is known to activate conserved signaling pathways such as the Cell Wall Integrity (CWI) and High Osmolarity Glycerol (HOG) pathways.[1][4] These pathways are crucial for fungal survival under stress and attempt to repair the damage caused by the fungicide.

Efficacy Against Fungicide-Resistant Strains

Guazatine acetate has demonstrated efficacy against a range of fungicide-resistant fungal pathogens, particularly in post-harvest applications. Its multi-site nature makes it effective against strains that have developed resistance to single-site fungicides like benzimidazoles (e.g., benomyl) and DMIs (e.g., imazalil).

Quantitative Efficacy Data

The following tables summarize the efficacy of Guazatine acetate against various fungicide-resistant and susceptible fungal strains.

Table 1: Efficacy of Guazatine against Penicillium digitatum (Green Mold)

Strain Description	ED50 (μg/mL)	Fold Resistance	Reference
Wild Type	~0.05	-	[6]
Guazatine-Resistant	~0.5	10	[6]

Table 2: Efficacy of Guazatine against Geotrichum citri-aurantii (Sour Rot)

Fungicide	EC50 (μg/mL)	Reference
Guazatine	0.26	[7]
Iminoctadine	0.08	[7]
Propiconazole	0.32	[7]

Table 3: Efficacy of Guazatine Components against Fluconazole-Resistant Candida Species

Guazatine Component	Target Organism	MIC50 (μM)	Reference
Triguanide (GGG)	Candida albicans (Fluconazole-Resistant)	5	[5]
Triguanide (GGG)	Candida krusei (Fluconazole-Resistant)	10	[5]
Triguanide (GGG)	Candida tropicalis (Fluconazole-Resistant)	1.25	[5]
Bisguanide (GNG)	Candida albicans (Fluconazole-Resistant)	>10	[5]

Experimental Protocols

Here are detailed protocols for key experiments to evaluate the efficacy of Guazatine acetate against fungicide-resistant strains.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of Guazatine acetate that inhibits the visible growth of a fungal strain.

Materials:

• Guazatine acetate salt

• Resistant and susceptible fungal strains

• Sterile 96-well microtiter plates

• Appropriate liquid culture medium (e.g., Potato Dextrose Broth (PDB), RPMI-1640)

• Spectrophotometer or microplate reader

• Sterile water or appropriate solvent for Guazatine

• Fungal spore suspension or yeast cell suspension (adjusted to a standard concentration, e.g., 1-5 x 10^5 CFU/mL)

Procedure:

• Prepare a stock solution of Guazatine acetate in a suitable solvent.

• Perform serial two-fold dilutions of the Guazatine stock solution in the culture medium directly in the 96-well plate.

• Add 100 µL of the fungal inoculum to each well.

• Include a positive control (medium with inoculum, no fungicide) and a negative control (medium only).

• Incubate the plates at the optimal temperature for the fungal strain (e.g., 25-28°C) for 24-72 hours.

• The MIC is determined as the lowest concentration of Guazatine acetate at which no visible growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Fungal Cell Membrane Permeability Assay using SYTOX Green

This assay measures the extent of membrane damage by quantifying the uptake of the fluorescent dye SYTOX Green, which can only enter cells with compromised plasma membranes.[8][9][10]

Materials:

• SYTOX Green stain (e.g., from Thermo Fisher Scientific)

• Fungal spore or yeast cell suspension

• Guazatine acetate solutions at various concentrations

• 96-well black, clear-bottom microtiter plates

• Fluorometric microplate reader (Excitation: ~485 nm, Emission: ~520 nm)

• Phosphate-buffered saline (PBS) or appropriate buffer

Procedure:

• Wash and resuspend the fungal cells in the buffer to the desired concentration.

• Add 100 µL of the cell suspension to each well of the microtiter plate.

• Add SYTOX Green to each well to a final concentration of 1-5 µM.

• Add different concentrations of Guazatine acetate to the wells.

• Include a positive control (e.g., heat-killed cells) and a negative control (untreated cells).

• Incubate the plate at room temperature in the dark for 30-60 minutes.

• Measure the fluorescence intensity using the microplate reader. An increase in fluorescence indicates membrane permeabilization.

Assessment of Fungal Mitochondrial Respiration

This protocol provides a general method to assess the impact of Guazatine acetate on fungal mitochondrial respiration.

Materials:

• Fungal protoplasts or isolated mitochondria

• Respiration buffer (e.g., containing mannitol, sucrose, KH2PO4, MgCl2, EDTA, and BSA)

• Substrates for the electron transport chain (e.g., succinate, NADH)

• Clark-type oxygen electrode or other oxygen sensor system

• Guazatine acetate solutions

Procedure:

• Prepare fungal protoplasts by enzymatic digestion of the cell wall or isolate mitochondria using standard cell fractionation techniques.

• Add a known amount of protoplasts or mitochondria to the respiration chamber containing the respiration buffer.

• Add a respiratory substrate (e.g., succinate) to initiate oxygen consumption.

• Monitor the rate of oxygen consumption using the oxygen electrode.

• Once a stable basal respiration rate is established, add different concentrations of Guazatine acetate and continue to monitor the oxygen consumption rate.

• A decrease in the rate of oxygen consumption indicates inhibition of mitochondrial respiration.

Visualizations

The following diagrams illustrate key concepts related to the application of Guazatine acetate.

Caption: Mechanism of action of Guazatine acetate against fungal cells.

Caption: Workflow for the SYTOX Green membrane permeability assay.

Caption: Logical relationship in fungicide resistance management.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Cell Wall Integrity Signaling Pathway and Its Involvement in Secondary Metabolite Production [mdpi.com]
• 4. Activation of stress signalling pathways enhances tolerance of fungi to chemical fungicides and antifungal proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Permeabilization of Fungal Membranes by Plant Defensins Inhibits Fungal Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Permeabilization of fungal membranes by plant defensins inhibits fungal growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes: Guazatine Acetate Salt as a Reference Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Guazatine (B88368) Acetate (B1210297) Salt as a reference standard in analytical chemistry. Guazatine is a non-systemic contact fungicide used in agriculture for the control of a wide range of seed-borne diseases.[1][2] Accurate quantification of its residues in agricultural products is crucial for ensuring food safety and regulatory compliance.

Overview and Properties of Guazatine Acetate

Guazatine acetate is the salt form of guazatine, a complex mixture of polyamines.[3][4] It is the form commonly used as an analytical reference standard for the detection and quantification of guazatine residues.[5][6][7] The technical mixture of guazatine consists of several components, with the main ones being fully guanidated diamines (GG), triamines (GGG), and other guanidated and amino compounds.[2][3][8]

Physico-Chemical Properties

A summary of the key physico-chemical properties of the guazatine acetate reference standard is presented in the table below.

Property	Value	Source
CAS Number	115044-19-4	[5]
Molecular Formula	C20H45N7O2	[9][10][11]
Molecular Weight	355.6 g/mol	[5]
Appearance	White crystalline substance	[5]
Melting Point	60 °C	[5]
Purity	≥80% to 98% (Note: Purity can vary and is dependent on the specific batch and supplier. It is crucial to refer to the Certificate of Analysis.)	[1][5][9]
Solubility	Soluble in Methanol (B129727)	[1][10]
Storage	Ambient (>5 °C) or Refrigerated (4 °C). It has a limited shelf life.	[1][12]

Experimental Protocols

Preparation of Standard Solutions

Due to the adsorptive nature of guazatine, it is critical to use polypropylene (B1209903) materials for the preparation and storage of all standard solutions to prevent loss of analyte.[1]

Protocol for Preparation of 1000 µg/mL Stock Standard Solution:

• Accurately weigh an appropriate amount of guazatine acetate salt reference standard, considering its purity as stated in the Certificate of Analysis.

• Transfer the weighed standard to a 20 mL polypropylene volumetric flask.[1]

• Dissolve the standard in methanol and make up to the mark.[1]

• Stopper the flask and sonicate for 10-15 minutes to ensure complete dissolution.

• Store the stock solution in a brown polypropylene vial at 4 °C.[1]

Protocol for Preparation of Working Standard Solutions:

• Prepare an intermediate standard solution of 10 mg/L by diluting the 1000 µg/mL stock solution with water containing 1% formic acid.[1]

• Prepare a series of calibration standards by serially diluting the 10 mg/L intermediate standard solution with water containing 1% formic acid to achieve concentrations such as 0.03125, 0.0625, 0.125, 0.5, and 1 mg/L.[1]

• For matrix-matched calibration, dilute the working standards with a blank matrix extract.[1]

Sample Preparation: Extraction and Cleanup from Citrus Fruit

The following protocol is a general guideline for the extraction and cleanup of guazatine residues from citrus fruit samples for LC-MS/MS analysis.

Protocol:

• Homogenize a representative sample of the citrus fruit.

• Weigh 10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.[1]

• Add 10 mL of a 3% formic acid in acetone (B3395972) solution.[1]

• Shake vigorously for 1 minute to extract the guazatine residues.[1]

• Centrifuge the mixture at 4,000 g for 5 minutes.[1]

• Transfer 5 mL of the supernatant to a new 50 mL polypropylene centrifuge tube.[1]

• Add 5 mL of hexane (B92381) to the supernatant for liquid-liquid partitioning and shake for 1 minute.[1]

• Centrifuge at 4,000 g for 5 minutes.[1]

• Collect the lower aqueous layer and filter it through a 0.22 µm nylon membrane filter into a polypropylene autosampler vial for analysis.[1]

Analytical Methods

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is the preferred method for the sensitive and selective determination of guazatine residues.[1][5][6][7]

Illustrative HPLC-MS/MS Parameters:

Parameter	Condition
Column	A hydrophilic end-capped C18 column (e.g., Aquasil C18) is suitable.[2]
Mobile Phase	Gradient elution with a mixture of water with formic acid and acetonitrile.[3]
Flow Rate	Typically 0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI) in Positive Mode[2]
MS/MS Transitions	Specific precursor-to-product ion transitions should be monitored for the main components of guazatine (e.g., GG, GGG, GGN, GNG).[1][2]

Gas Chromatography (GC)

GC methods for guazatine analysis typically require a derivatization step to improve the volatility and chromatographic behavior of the analytes.

Protocol for Derivatization and GC Analysis:

• Evaporate a portion of the final extract to dryness under a gentle stream of nitrogen.

• Add a suitable derivatizing agent such as hexafluoroacetylacetone.

• Heat the mixture to facilitate the derivatization reaction.

• After cooling, reconstitute the sample in a suitable solvent for GC injection.

• Analyze the derivatized sample by GC-MS or GC with a specific detector.

Illustrative GC Parameters:

Parameter	Condition
Column	A non-polar or medium-polarity capillary column is typically used.
Carrier Gas	Helium or Hydrogen
Injection Mode	Splitless or Pulsed Splitless
Temperature Program	An optimized temperature gradient is required to separate the derivatized components.
Detector	Mass Spectrometer (MS) or Nitrogen-Phosphorus Detector (NPD)

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. relana-online.de [relana-online.de]
• 5. Guazatine Acetate Salt Analytical Standard Best Price in Mumbai [nacchemical.com]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. Guazatine PESTANAL , analytical standard 115044-19-4 [sigmaaldrich.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. Guazatine Acetate – CRM LABSTANDARD [crmlabstandard.com]
• 10. Guazatine Acetate solution – CRM LABSTANDARD [crmlabstandard.com]
• 11. Guazatine Acetate solution – CRM LABSTANDARD [crmlabstandard.com]
• 12. accustandard.com [accustandard.com]

Technical Notes & Optimization

Improving the extraction efficiency of Guazatine from soil samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of Guazatine (B88368) from soil samples.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Guazatine from soil, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Guazatine	Inadequate Extraction Solvent: Guazatine is highly polar and exists as acetate (B1210297) salts; neutral or non-polar solvents will result in poor extraction efficiency. The standard QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is known to yield extremely low recoveries for Guazatine.[1]	Use a polar, acidic solvent system. A mixture of formic acid in water and acetone (B3395972) is effective.[2][3][4] Increasing the concentration of formic acid in the extraction solvent can improve recovery rates.[1][4]
Strong Adsorption to Soil Matrix: Guazatine's cationic nature at acidic pH can lead to strong binding with negatively charged soil components like clay and organic matter.	Ensure thorough homogenization and vigorous shaking/vortexing during the extraction step to facilitate the release of Guazatine from the soil matrix. Increasing the extraction time may also be beneficial.
Adsorption to Glassware: The cationic forms of Guazatine have a tendency to adhere to glass surfaces, leading to significant analyte loss.[2]	Use polypropylene (B1209903) or other plastic labware (e.g., centrifuge tubes, flasks, vials) for all sample preparation and extraction steps to prevent adsorption.[2]
Poor Reproducibility	Inconsistent Sample Homogenization: Soil samples can be heterogeneous, leading to variability in Guazatine concentration between subsamples.	Thoroughly mix and homogenize the entire soil sample before taking a representative subsample for extraction.
Variable Extraction Conditions: Inconsistent volumes of solvents, extraction times, or shaking intensity can lead to variable extraction efficiencies.	Adhere strictly to a validated standard operating procedure (SOP). Use calibrated pipettes and timers to ensure consistency.
Degradation of Guazatine Components: Although generally stable, prolonged exposure to harsh conditions could potentially alter the complex mixture of Guazatine.	Process samples as quickly as possible and store extracts at low temperatures if analysis is not performed immediately.
High Matrix Effects in LC-MS/MS Analysis	Co-extraction of Interfering Substances: Soil is a complex matrix containing numerous organic and inorganic compounds that can be co-extracted and cause ion suppression or enhancement in the mass spectrometer.[5][6][7][8] Guazatine analysis has been noted to have high ion suppression.[3][9]	Cleanup Step: Incorporate a cleanup step after the initial extraction. A liquid-liquid partition with a nonpolar solvent like n-hexane can be used to remove nonpolar interferences.[3][4][9] Solid-Phase Extraction (SPE) with a suitable sorbent may also be effective for cleanup.[10] Dilution: Diluting the final extract can mitigate matrix effects, but ensure the final concentration of Guazatine remains above the limit of quantification.[8] Matrix-Matched Calibration: Prepare calibration standards in blank soil extract to compensate for matrix effects.[1]
Peak Tailing or Poor Peak Shape in Chromatography	Interaction with HPLC Column: The basic nature of Guazatine components can lead to interactions with residual silanol (B1196071) groups on traditional silica-based C18 columns, causing peak tailing.	Use a column suitable for polar and basic compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column or a modern end-capped C18 column. The mobile phase should be acidic (e.g., containing formic acid) to ensure the analytes are in a consistent protonated state.
Contamination of the LC System: Buildup of matrix components in the HPLC column or tubing can degrade chromatographic performance.	Implement a regular column washing protocol and use a guard column to protect the analytical column.

Frequently Asked Questions (FAQs)

1. What is the best extraction solvent for Guazatine from soil?

An acidified polar solvent mixture is most effective. A commonly used and validated solvent is a mixture of formic acid and acetone.[2][3][4] The ratio and the concentration of formic acid can be optimized, but a starting point is 1-3% formic acid in water mixed with acetone (e.g., in a 1:2 v/v ratio of aqueous formic acid to acetone).[2][4]

2. Why is the standard QuEChERS method not recommended for Guazatine?

The standard citrate-buffered QuEChERS method results in extremely low recovery rates for Guazatine.[1] This is due to the highly polar and basic nature of Guazatine components, which are not efficiently partitioned into the acetonitrile (B52724) layer under these conditions.

3. How can I minimize the loss of Guazatine during sample preparation?

To prevent analyte loss, avoid using glassware. Guazatine cations are known to adsorb to glass surfaces.[2] All labware that comes into contact with the sample or extract, including centrifuge tubes, flasks, and autosampler vials, should be made of plastic materials like polypropylene.[2]

4. What are the main components of Guazatine I should be analyzing for?

Guazatine is not a single compound but a complex mixture. For analytical purposes, several key components are typically used as markers for quantification. The most frequently monitored components are GG (octane-1,8-diyldiguanidine), GGG, GGN, and GNG.[2][3][11]

5. How should I deal with matrix effects in my LC-MS/MS analysis?

Matrix effects, particularly ion suppression, are a significant challenge in Guazatine analysis from complex matrices like soil.[3][9] To address this:

• Use a Cleanup Step: A liquid-liquid extraction with n-hexane after the initial extraction can help remove nonpolar interferences.[3][4][9]

• Prepare Matrix-Matched Standards: This is the most effective way to compensate for signal suppression or enhancement. Calibration curves should be prepared by spiking known concentrations of Guazatine standards into a blank soil extract that has undergone the entire extraction and cleanup procedure.

• Use an Internal Standard: While not always perfect, a suitable internal standard can help to correct for some of the variability introduced by matrix effects and the extraction process.

Quantitative Data Summary

The following tables summarize recovery data for key Guazatine components from various studies. Note that most detailed studies have been conducted on agricultural products, but the principles of solvent efficiency are applicable to soil matrices.

Table 1: Effect of Formic Acid Concentration on Guazatine Recovery from Oranges [1]

Formic Acid Concentration in Extraction Solvent*	GG Recovery (%)	GGG Recovery (%)	GGN Recovery (%)
0.05%	78	53	58
0.17%	74	68	72
0.5%	100	74	85

*Solvent composition refers to the final mixture including water from the sample.

Table 2: Recovery of Guazatine Components from Various Agricultural Matrices using 3% Formic Acid/Acetone Extraction [4][9]

Matrix	Fortification Level (mg/L)	GG Recovery (%)	GGG Recovery (%)	GGN Recovery (%)	GNG Recovery (%)	RSD (%)
Mandarin	0.01	82.5	84.5	86.4	85.3	< 6.8
Pepper	0.01	91.3	92.5	93.7	94.6	< 6.8
Potato	0.01	94.2	95.8	98.1	99.6	< 6.8
Brown Rice	0.01	70.2	72.4	75.3	74.8	< 6.8
Soybean	0.01	88.9	90.1	92.3	91.5	< 6.8

Experimental Protocols

Protocol 1: Acidified Acetone Extraction for Guazatine from Soil

This protocol is adapted from methods developed for agricultural products.[3][4]

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

• Fortification (for QC/Recovery): If required, spike the sample with a known concentration of Guazatine standard solution and let it stand for 30 minutes.

• Extraction:

  • Add 10 mL of an extraction solution of 3% formic acid in acetone (v/v).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4,000 x g for 5 minutes.

• Cleanup (Liquid-Liquid Partition):

  • Transfer 5 mL of the supernatant to a new 50 mL polypropylene centrifuge tube.

  • Add 5 mL of n-hexane.

  • Shake for 1 minute.

  • Centrifuge at 4,000 x g for 5 minutes.

• Final Extract Preparation:

  • Carefully collect the lower, aqueous layer.

  • Filter the extract through a 0.22 µm nylon syringe filter into a polypropylene autosampler vial.

• Analysis: Analyze the final extract using LC-MS/MS.

Visual Diagrams

Caption: Workflow for Guazatine extraction from soil samples.

Caption: Troubleshooting logic for low Guazatine recovery.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. relana-online.de [relana-online.de]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Compensation for matrix effects in GC analysis of pesticides by using cucumber extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Addressing the variability of technical grade Guazatine acetate in experiments.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the experimental variability associated with technical grade Guazatine acetate (B1210297). The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is technical grade Guazatine acetate and why is it variable?

A1: Technical grade Guazatine acetate is not a single chemical entity but a complex mixture of guanidated polyamines produced by the amidination of technical iminodi(octamethylene)diamine.[1][2] It consists of over 13 reaction products, with the exact composition varying between production batches.[1][3] This inherent heterogeneity is the primary source of experimental variability.

Q2: What are the main components of technical grade Guazatine acetate?

A2: The mixture is primarily composed of diamines (approx. 40%) and triamines (approx. 46%).[4] The most abundant individual components are the fully guanidated triamine (GGG, ~30.6%) and the fully guanidated diamine (GG, ~29.5%), followed by monoguanidated diamine (GN, ~9.8%) and a diguanidated triamine (GGN, ~8.1%).[1][4][5]

Q3: How can the composition of Guazatine acetate affect my experiments?

A3: The different components of the Guazatine mixture can have varying biological activities. For instance, the antimycotic activity of individual Guazatine derivatives has been shown to differ.[4] This means that batch-to-batch variation in the concentration of these components can lead to inconsistent results in your assays, particularly in sensitive applications like cell signaling or cytotoxicity studies.

Q4: Are analytical standards for Guazatine acetate also variable?

A4: Yes. It is crucial to understand that commercially available Guazatine acetate standards are often technical mixtures themselves, not purified single compounds. These standards can contain significant amounts of water (up to 38%) and acetates (up to 20.6%), which must be accounted for when preparing stock solutions.[5] Always refer to the certificate of analysis for the specific batch you are using.

Troubleshooting Guide

This guide addresses common issues encountered when using technical grade Guazatine acetate.

Issue	Potential Cause	Recommended Solution
Inconsistent results between experiments	Batch-to-batch variability of the technical grade Guazatine acetate.	1. Purchase a large quantity of a single batch to use across a series of experiments. 2. Characterize the composition of your specific batch using LC-MS/MS if possible. 3. If characterization is not feasible, run a dose-response curve for each new batch to normalize its biological activity.
Low recovery of the compound	Adsorption to labware. Guazatine is highly polar and known to adsorb to glass surfaces.	Use polypropylene (B1209903) tubes and pipette tips for all sample preparation and storage steps.[3]
Clogged LC columns or inconsistent analytical results	Adsorption to filter materials. Guazatine can adsorb to certain types of membrane filters.	When filtering solutions, use nylon membrane filters. Avoid using PVDF filters.[3]
Unexpected cytotoxicity or off-target effects	Interference with polyamine-dependent signaling pathways. As a mix of polyamine analogues, Guazatine can disrupt cellular polyamine metabolism, affecting cell growth, proliferation, and apoptosis.	1. Consider the potential for Guazatine to modulate pathways like Ras/MAPK. 2. Include appropriate controls, such as known inhibitors of polyamine synthesis (e.g., DFMO), to dissect the mechanism. 3. Evaluate markers of apoptosis (e.g., caspase activation, Bcl-2/Bax ratio) to determine if cytotoxicity is a confounding factor.

Data Presentation

Table 1: Typical Composition of Technical Grade Guazatine

This table summarizes the approximate percentage of major components found in a typical batch of technical grade Guazatine. Note that these values can fluctuate.

Component Code	Structure Type	Typical Abundance (%)
GGG	Fully Guanidated Triamine	30.6
GG	Fully Guanidated Diamine	29.5
GN	Monoguanidated Diamine	9.8
GGN	Diguanidated Triamine	8.1
GGGG	Fully Guanidated Tetramine	5.1
GNG	Diguanidated Triamine	4.5
Other Components	Various polyamines and guanidines	~12.4
Data compiled from multiple sources.[1][4][5]

Experimental Protocols

Protocol 1: Preparation of Guazatine Acetate Stock Solution

This protocol provides a standardized method for preparing a stock solution, accounting for the impurities in the analytical standard.

• Review the Certificate of Analysis (CofA): Note the purity of the Guazatine acetate, as well as the percentage of water and acetate content for your specific batch.

• Calculate the Corrected Mass: Adjust the mass of Guazatine acetate to be weighed to account for impurities. For example, if the CofA states 60% Guazatine, 30% water, and 10% acetate, and you need to make a 10 mg/mL solution, you would dissolve 16.7 mg of the solid in 1 mL of solvent to get a final concentration of 10 mg/mL of the active components.

• Solvent Selection: Guazatine acetate is soluble in methanol.[5] Prepare a 1 mg/mL stock solution in HPLC-grade methanol.

• Equipment: Use polypropylene volumetric flasks and tubes to prevent adsorption.

• Storage: Store the stock solution at an appropriate temperature as recommended by the supplier, typically at ambient temperatures greater than 5°C.

Protocol 2: Analysis of Guazatine Components by LC-MS/MS

This is a summary of a widely used method for quantifying the main components of Guazatine.

• Sample Preparation: Extract the sample with a mixture of 3% formic acid in acetone. Purify the extract with hexane.[3][6]

• Chromatography: Use a C18 column with a gradient elution of formic acid in water and acetonitrile.[4]

• Detection: Employ electrospray ionization in positive mode (ESI+) with mass spectrometry to identify and quantify the main components (GG, GGG, GGN, and GNG).[3][4]

• Quantification: Use a multi-component standard to create a calibration curve. It is recommended to use matrix-matched calibration to account for ion suppression effects, which can be significant.[3]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. Polyamines and related signaling pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dspace.mit.edu [dspace.mit.edu]

How to prevent the degradation of Guazatine acetate salt in aqueous solutions?

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Guazatine (B88368) acetate (B1210297) salt in aqueous solutions. Below you will find frequently asked questions, a troubleshooting guide, and detailed experimental protocols to ensure the stability and integrity of your solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Guazatine acetate degradation in aqueous solutions?

A1: The primary documented cause of degradation for Guazatine acetate in aqueous solutions is photolysis, which is degradation caused by exposure to light, particularly UV light.[1][2] While many amine-containing compounds are susceptible to hydrolysis, studies have shown that Guazatine acetate is remarkably stable to hydrolysis over a range of pH values.[1][2]

Q2: How does pH affect the stability of Guazatine acetate solutions?

A2: Guazatine acetate is stable against hydrolytic degradation in buffered aqueous solutions across a pH range of 5, 7, and 9. One study demonstrated no significant hydrolysis when stored at 25°C for 30 days under these conditions.[1][2] Therefore, for typical experimental timescales, pH adjustment is not a critical factor for preventing hydrolysis.

Q3: What are the optimal storage conditions for aqueous Guazatine acetate solutions?

A3: To maximize stability, aqueous solutions of Guazatine acetate should be protected from light and stored at cool to ambient temperatures. The technical grade product (a 70% solution in water) is stable for at least two years at temperatures between 0°C and 50°C.[1][2] For laboratory preparations, storing solutions in amber glass vials or wrapping containers in aluminum foil is crucial to prevent photolytic degradation.[3] Refrigeration (e.g., 4°C) is a general best practice to slow down any potential oxidative processes.[3]

Q4: Can I use stabilizers or antioxidants with my Guazatine acetate solution?

A4: While Guazatine acetate is relatively stable, general principles for amine compounds suggest that oxidation can be a potential degradation pathway, especially during long-term storage.[3] While specific data on antioxidants for Guazatine is limited, for highly sensitive applications, purging the solution and vial headspace with an inert gas (e.g., nitrogen or argon) can minimize oxidative risk. For preventing photodegradation, the use of light-blocking containers is the most effective strategy. Some specialized applications for similar compounds utilize Hindered Amine Light Stabilizers (HALS), which act as radical scavengers, but this is not a standard practice for simple aqueous solutions of Guazatine.[4][5]

Q5: Is Guazatine acetate a single compound? Why is my analytical chromatogram so complex?

A5: No, Guazatine acetate is not a single chemical entity. It is a complex mixture of reaction products, consisting of various guanidated polyamines.[6][7][8] The most abundant components are typically the fully guanidated diamine (GG) and triamine (GGG).[7][9] This complex composition is why analytical methods, such as LC-MS/MS, will show multiple peaks.[6] For quantitative analysis, it is standard practice to measure specific, stable marker components (e.g., GG, GGG, GGN, GNG) rather than the entire mixture.[10][11]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Guazatine acetate solutions.

Problem	Potential Cause	Recommended Solution
Significant decrease in solution potency or biological activity over time.	Photodegradation: The most likely cause. The solution was likely exposed to ambient or UV light during storage or handling.[1][2]	1. Prepare a fresh solution using light-protected glassware (amber vials).2. Wrap containers in aluminum foil for complete light blockage.3. Minimize exposure to light during experimental procedures.
Inconsistent or non-reproducible analytical results (e.g., via HPLC/LC-MS).	Analytical Method Variability: Due to the complex, multi-component nature of Guazatine, analytical results can be highly sensitive to the method used.[12]	1. Ensure your analytical method is validated for Guazatine analysis. Modern methods use LC-MS/MS for specificity.[10][11]2. Quantify using established marker compounds (GG, GGG, GGN) instead of total peak area.[8]3. Use a certified reference material of Guazatine acetate for calibration.[6]
Color change or precipitate formation in the solution.	Oxidation/Contamination: While Guazatine is generally stable, prolonged exposure to air (oxygen) or contamination could lead to degradation or reaction with impurities. Amines as a class are prone to oxidation.[3]	1. Prepare fresh solutions using high-purity water and Guazatine acetate salt.2. For long-term storage, consider filtering the solution and purging with an inert gas.3. Store at a reduced temperature (e.g., 4°C) to slow reaction kinetics.

Logical Flowchart for Ensuring Solution Stability

The following diagram outlines the decision-making process for preparing and storing stable Guazatine acetate solutions.

Caption: Decision workflow for preparing and storing Guazatine acetate solutions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol describes the preparation of a 1 mg/mL Guazatine acetate stock solution with precautions to minimize degradation.

• Materials:

  • Guazatine acetate salt (analytical standard)

  • High-purity, sterile water (e.g., Milli-Q® or equivalent)

  • Calibrated analytical balance

  • Amber volumetric flask or clear flask wrapped in aluminum foil

  • Sterile amber glass storage vials with PTFE-lined caps

• Procedure:

  • Weigh the desired amount of Guazatine acetate salt accurately. Note: Guazatine is a technical mixture; use a certified reference standard for quantitative applications.[6]

  • Transfer the powder to the light-protected volumetric flask.

  • Add approximately 80% of the final volume of high-purity water.

  • Mix by swirling or gentle vortexing until the salt is completely dissolved. Guazatine acetate has high water solubility.

  • Bring the solution to the final volume with high-purity water.

  • Cap the flask and invert several times to ensure homogeneity.

  • Aliquot the stock solution into amber glass storage vials.

  • (Optional, for extended long-term storage): Before sealing, gently flush the headspace of each vial with an inert gas like nitrogen or argon to displace oxygen.

  • Store vials at 2-8°C, protected from light.

Protocol 2: Workflow for Stability Analysis using LC-MS/MS

This protocol provides a general workflow for assessing the stability of a prepared Guazatine acetate solution over time.

• Objective: To quantify the concentration of key Guazatine marker compounds at various time points under specific storage conditions (e.g., 4°C in the dark vs. ambient light).

• Workflow Diagram:

Caption: Experimental workflow for a Guazatine acetate stability study.

• Methodology Details:

  • Time Points: Establish initial (T=0) concentrations and sample at appropriate intervals (e.g., 1 week, 1 month, 3 months).

  • Sample Preparation for Analysis: A typical extraction involves diluting the aqueous sample in a mixture of 3% formic acid in acetone, followed by purification with a non-polar solvent like hexane (B92381) to remove interferences.[10][11]

  • LC-MS/MS Conditions: Use a C18 column with a gradient elution (e.g., water with formic acid and acetonitrile).[9] Detection should be done in positive electrospray ionization (ESI+) mode, monitoring for the specific mass-to-charge ratios (m/z) of the chosen marker compounds (GG, GGG, etc.).

  • Data Analysis: Construct a calibration curve using a certified reference standard. Calculate the concentration of each marker at each time point. Plot the percentage of initial concentration remaining versus time for each storage condition to determine the degradation rate.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. basf.com [basf.com]
• 5. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. researchgate.net [researchgate.net]
• 8. relana-online.de [relana-online.de]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. EURL | Residues of Pesticides | Analytical Observations Reports by EURL-SRM [eurl-pesticides.eu]

Optimizing the concentration of Guazatine acetate salt for effective fungal inhibition.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of Guazatine (B88368) acetate (B1210297) salt for effective fungal inhibition.

Frequently Asked Questions (FAQs)

Q1: What is Guazatine acetate and how does it inhibit fungal growth?

A1: Guazatine acetate is a non-systemic, contact fungicide. Its primary mode of action is the disruption of the fungal cell membrane, leading to altered permeability and subsequent cell death. It is a complex mixture of guanidated polyamines, with the most abundant components being fully guanidated triamine (GGG) and fully guanidated diamine (GG).[1]

Q2: What is the typical composition of commercial Guazatine acetate?

A2: Commercial Guazatine acetate is a reaction mixture, and its composition can vary between batches.[2] Typically, it consists of about 40% diamine derivatives, 46% triamines, and 11% tetramines. The most prevalent individual components are GGG (approximately 30.6%) and GG (approximately 29.5%).[1] This variability can be a source of inconsistent experimental results.

Q3: For which fungal species is Guazatine acetate known to be effective?

A3: Guazatine acetate has demonstrated efficacy against a range of fungi, including various species of Candida. It is also used in agricultural applications to control seed-borne diseases caused by Fusarium spp. and Septoria spp., as well as post-harvest diseases in citrus fruits caused by Penicillium digitatum (green mould) and Geotrichum candidum (sour rot).[2][3][4]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Results in Antifungal Assays

• Question: My Minimum Inhibitory Concentration (MIC) values for Guazatine acetate vary significantly between experiments. What could be the cause?

• Answer: Inconsistent MIC results are a common challenge and can stem from several factors. Here is a step-by-step guide to troubleshoot this issue:

  • Inoculum Preparation: Ensure your fungal inoculum is prepared from a fresh culture (typically 24-48 hours old) and is standardized to the correct cell density using a spectrophotometer or hemocytometer. Inconsistent inoculum size is a major source of variability.[5]

  • Batch-to-Batch Variability of Guazatine Acetate: Due to the manufacturing process, the exact composition of Guazatine acetate can differ between batches.[2] This can directly impact its antifungal potency. It is crucial to record the batch number for each experiment and consider performing a dose-response curve for each new batch to ensure consistency.

  • Media and Reagents: Use a standardized growth medium, such as RPMI-1640, and ensure the pH is correctly buffered.[5] Prepare fresh stock solutions of Guazatine acetate and verify that the solvent (e.g., DMSO) does not affect fungal growth at the concentrations used.

  • Incubation Conditions: Maintain consistent incubation temperatures and durations.[5] Variations in these parameters can significantly affect fungal growth rates and, consequently, MIC values.

  • Endpoint Reading: For fungistatic agents, the MIC is often determined as the lowest concentration causing a significant reduction in turbidity (e.g., ≥50%) compared to the control. Using a microplate reader can help standardize this measurement and reduce subjectivity.[6]

Issue 2: Suspected Fungal Resistance

• Question: I'm observing a gradual increase in the MIC of Guazatine acetate for a fungal strain that was previously susceptible. How can I confirm and address this?

• Answer: The development of fungal resistance is a significant concern. Here’s how to approach this issue:

  • Confirm Resistance: A consistent and significant increase in the MIC value for a previously susceptible strain is a strong indicator of acquired resistance.[6]

  • Mechanism of Resistance: Resistance to fungicides can develop through various mechanisms, including alterations in the drug's target site, increased efflux of the drug out of the fungal cell, or modifications in the fungal membrane that reduce drug permeability. For some fungi, like Penicillium digitatum, resistance to Guazatine has been reported.[7]

  • Experimental Approach: To investigate potential resistance, you can perform gene sequencing of potential target genes or expression analysis of efflux pump genes.

  • Management Strategy: If resistance is confirmed, consider using Guazatine acetate in combination with other antifungal agents that have different modes of action. This can help to overcome resistance and improve overall efficacy.

Issue 3: Potential Phytotoxicity in Plant-Based Assays

• Question: I am using Guazatine acetate to treat a plant disease, but I'm observing signs of damage to the plant itself. How can I assess and mitigate this phytotoxicity?

• Answer: Phytotoxicity is a potential side effect of many fungicides. Here are the steps to assess and manage it:

  • Observe for Symptoms: Common signs of phytotoxicity include chlorosis (yellowing of leaves), stunting of growth, leaf distortion (curling or cupping), and burning at the tips or edges of leaves.[8]

  • Conduct a Phytotoxicity Trial: To systematically assess phytotoxicity, set up a controlled experiment. Use a group of healthy, well-established plants and divide them into a treatment group and a control group. Treat the control group with water only.[8]

  • Dose-Response Evaluation: Test Guazatine acetate at the intended application concentration, as well as at a higher concentration (e.g., double the intended dose) to establish a margin of safety.[9]

  • Multiple Applications: Apply the treatment multiple times at the recommended interval (e.g., weekly for three weeks) to assess the cumulative effects.[8]

  • Data Collection: At the end of the trial, compare the overall appearance of the treated and control plants. Measure parameters such as plant height, leaf size, and look for any of the phytotoxicity symptoms mentioned above. Document your findings with notes and photographs.[8]

  • Mitigation: If phytotoxicity is observed at the desired concentration for fungal inhibition, consider adjusting the formulation, application method, or combining Guazatine acetate with a safener if available.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC50) of Guazatine Acetate Components against Candida Species

Candida Strain	GGG (µM)	GG (µM)	GGN (µM)	GNG (µM)
C. albicans ATCC 60193	>80	>80	80	>80
C. albicans 4T	>80	>80	80	80
C. albicans 53T	>80	>80	40	80
C. albicans 15T	>80	>80	80	80
C. krusei ATCC 14243	>80	>80	20	40
C. krusei 193T	>80	>80	20	40
C. parapsilosis ATCC 34136	>80	>80	>80	>80
C. glabrata 70E	>80	>80	40	80
C. tropicalis 86E	>80	40	1.25	20

Data adapted from a study on the antimycotic activity of Guazatine derivatives. The MIC50 values were determined by spectrophotometric endpoint determination.[1]

Table 2: General Effective Concentration Ranges for Guazatine Acetate against Plant Pathogenic Fungi

Fungal Genus	Typical Application/Effective Concentration
Fusarium	Seed treatment formulations are a common application.[10]
Septoria	Used as a seed treatment to control glume blotch.[2]
Penicillium	Post-harvest dip or spray for citrus fruits.[2]
Geotrichum	Used to control sour rot in citrus.[2]

Note: Specific MIC values for these plant pathogens can vary widely depending on the species, isolate, and testing conditions. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific application.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on standardized methods for antifungal susceptibility testing.[5]

1. Media Preparation:

• Prepare RPMI-1640 medium with L-glutamine, buffered to pH 7.0 with 0.165 M morpholinepropanesulfonic acid (MOPS).

2. Drug Dilution:

• Prepare a stock solution of Guazatine acetate in an appropriate solvent (e.g., sterile deionized water or DMSO).

• Perform serial twofold dilutions in a 96-well microtiter plate using the prepared RPMI-1640 medium to achieve a range of final concentrations to be tested.

3. Inoculum Preparation:

• From a fresh fungal culture (24-48 hours old), suspend several colonies in sterile saline.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

• Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL in the microdilution plate.

4. Plate Inoculation:

• Add the standardized inoculum to each well of the microdilution plate containing the serial dilutions of Guazatine acetate.

• Include a drug-free well as a positive growth control and an uninoculated well as a sterility control (blank).

5. Incubation:

• Incubate the plate at 35°C for 24-48 hours. The optimal incubation time may vary depending on the fungal species.

6. Endpoint Determination:

• The MIC is the lowest concentration of Guazatine acetate that causes a prominent decrease in turbidity (typically ≥50% inhibition) compared to the drug-free growth control well. This can be assessed visually or by reading the optical density at a specific wavelength (e.g., 530 nm) using a microplate reader.

Protocol 2: Spore Germination Inhibition Assay

This protocol is adapted from general methods for testing the efficacy of fungicides on spore germination.[11][12]

1. Spore Suspension Preparation:

• Harvest spores from a mature fungal culture grown on an appropriate agar (B569324) medium (e.g., Potato Dextrose Agar - PDA).

• Suspend the spores in sterile distilled water containing a wetting agent (e.g., 0.05% Tween 80) to aid in dispersion.

• Filter the suspension through sterile cheesecloth to remove mycelial fragments.

• Adjust the spore concentration to a desired density (e.g., 1 x 10^5 spores/mL) using a hemocytometer.

2. Treatment Preparation:

• Prepare a series of dilutions of Guazatine acetate in a suitable liquid medium that supports spore germination (e.g., a dilute nutrient broth or sterile water, depending on the fungal species' requirements).

3. Assay Setup:

• In the wells of a microtiter plate or on microscope slides, mix the spore suspension with the different concentrations of Guazatine acetate.

• Include a control treatment with the liquid medium but without the fungicide.

4. Incubation:

• Incubate the plates or slides in a humid chamber at the optimal temperature for germination of the specific fungus (e.g., 25°C) for a predetermined period (e.g., 4-24 hours).

5. Assessment of Germination:

• After incubation, stop the germination process by adding a fixative (e.g., a drop of lactophenol cotton blue or glutaraldehyde).[11][12]

• Using a microscope, examine a predetermined number of spores (e.g., 100 spores per replicate) for the emergence of a germ tube. A spore is considered germinated if the length of the germ tube is equal to or greater than the diameter of the spore.

• Calculate the percentage of germination for each treatment and the control.

• Determine the concentration of Guazatine acetate that inhibits spore germination by a certain percentage (e.g., 50% - EC50).

Protocol 3: Phytotoxicity Assessment

This protocol provides a framework for evaluating the potential phytotoxicity of Guazatine acetate on a target plant species.[8][9][13][14]

1. Plant Material and Growth Conditions:

• Use healthy, uniform plants of the desired species and cultivar.

• Maintain the plants under controlled environmental conditions (e.g., greenhouse or growth chamber) with consistent light, temperature, and humidity.

2. Experimental Design:

• Establish at least two treatment groups: a control group and a Guazatine acetate treatment group. It is also recommended to include a group treated with a double dose (2X) of the intended concentration.

• Each group should consist of a sufficient number of replicate plants (e.g., 5-10 plants per group).

3. Treatment Application:

• Prepare the Guazatine acetate solution at the desired concentration(s) for application.

• Apply the solution to the treatment group using the intended method (e.g., foliar spray, soil drench).

• Apply only water (or the solvent used for the fungicide) to the control group.

• If assessing the effect of multiple applications, re-treat the plants at the recommended interval.

4. Data Collection:

• Observe the plants regularly (e.g., daily for the first week, then weekly) for any signs of phytotoxicity.

• Record the incidence and severity of symptoms such as:

  • Chlorosis (yellowing)

  • Necrosis (tissue death, browning)

  • Leaf distortion (curling, cupping, twisting)

  • Stunting (reduced height or biomass)

  • Epinasty (downward bending of leaves)

• A rating scale (e.g., 0 = no injury, 1 = slight injury, 2 = moderate injury, 3 = severe injury, 4 = plant death) can be used for quantitative assessment.

• At the end of the experiment, you can also measure plant height, shoot and root biomass, and yield parameters if applicable.

5. Data Analysis:

• Compare the phytotoxicity ratings and other measured parameters between the treatment and control groups using appropriate statistical methods.

Visualizations

Caption: Experimental workflow for optimizing Guazatine acetate concentration.

Caption: Troubleshooting decision tree for inconsistent results.

Caption: Simplified mode of action of Guazatine acetate on fungal cells.

References

• 1. researchgate.net [researchgate.net]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. greenhousegrower.com [greenhousegrower.com]
• 9. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 10. Infocris Pesticide Database - guazatine acetates [nucleus.iaea.org]
• 11. Novel Fungitoxicity Assays for Inhibition of Germination-Associated Adhesion of Botrytis cinerea and Puccinia recondita Spores - PMC [pmc.ncbi.nlm.nih.gov]
• 12. banglajol.info [banglajol.info]
• 13. ppqs.gov.in [ppqs.gov.in]
• 14. scialert.net [scialert.net]

Troubleshooting poor recovery of Guazatine components in QuPPe methods.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of Guazatine components using QuPPe (Quick Polar Pesticides) methods.

Troubleshooting Guide

Question: We are observing significantly low and inconsistent recoveries for Guazatine components with the standard QuPPe method. What are the potential causes and how can we troubleshoot this issue?

Answer:

Poor recovery of Guazatine in QuPPe methods is a common challenge due to its unique chemical properties. Guazatine is not a single compound but a complex mixture of highly polar and strongly basic oligomers.[1] This can lead to strong interactions with the sample matrix and analytical hardware, as well as inefficient extraction.

Below is a systematic troubleshooting workflow to identify and resolve the root cause of poor Guazatine recovery.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for poor Guazatine recovery in QuPPe methods.

Frequently Asked Questions (FAQs)

Q1: Why is the standard QuEChERS method not suitable for Guazatine analysis?

A1: The standard citrate-buffered QuEChERS method results in extremely low recovery rates for Guazatine.[1] This is because Guazatine components are strongly basic and highly polar. The partitioning step in the QuEChERS method, which is designed to separate pesticides into an organic layer, is not effective for such polar compounds, leading to their loss in the aqueous phase.

Q2: What modifications to the QuPPe method can improve Guazatine recovery?

A2: The most critical modification is the composition of the extraction solvent. Acidification is key. A study has shown that using a mixture of 1% formic acid in acetone (B3395972) significantly improves recovery.[2] Further optimization of the acid concentration and the ratio of the acidified organic solvent to the sample may be necessary depending on the matrix.

Q3: What is the optimal extraction solvent composition for Guazatine?

A3: Research indicates that a mixture of 1% formic acid and acetone at a 1:2 (v/v) ratio for the aqueous sample to the organic solvent provides a good balance of recovery and chromatographic performance.[2] While higher ratios of organic solvent (e.g., 1:4) might slightly increase recovery, they can negatively impact the peak shape of some Guazatine components.[2]

Q4: Can the type of labware used affect Guazatine recovery?

A4: Yes, Guazatine components have a tendency to adsorb to glass surfaces.[1] It is highly recommended to use polypropylene (B1209903) or other plastic consumables (e.g., centrifuge tubes, vials, pipette tips) throughout the entire analytical procedure to prevent analyte loss.

Q5: Are there any specific clean-up steps recommended for Guazatine extracts?

A5: For many applications, a clean-up step may not be necessary, especially when using a modified QuPPe extraction. However, for complex matrices, a simple liquid-liquid partitioning with hexane (B92381) can be used to remove non-polar interferences.[2]

Q6: How should I prepare Guazatine standards?

A6: Guazatine standards should be prepared in a solvent that ensures their stability, such as methanol.[1] Given that the technical standard is a complex mixture and can contain significant amounts of water and acetates, it is crucial to account for the purity of the standard when preparing stock and working solutions.[1] As with sample preparation, use plastic volumetric flasks and containers for preparing and storing standards.[1]

Data Presentation

Table 1: Effect of Extraction Solvent Composition on Guazatine Recovery in Mandarin Samples

1% Formic Acid:Acetone Ratio (v/v)	Average Recovery (%)
1:2	84.5
1:4	87.3
1:9	72.3

Data sourced from a study on optimizing Guazatine extraction.[2]

Table 2: Recovery of Guazatine Indicator Components in Various Agricultural Products using a Modified QuPPe Method

Commodity	Spiking Level (µg/kg)	Average Recovery (%)	RSD (%)
Mandarin	10	99.6	3.2
50	95.8	1.9
Pepper	10	85.3	6.8
50	88.9	4.5
Potato	10	70.2	5.5
50	75.4	3.7
Brown Rice	10	88.7	2.1
50	92.3	1.5
Soybean	10	90.1	4.9
50	94.6	2.8

This data demonstrates the effectiveness of the modified method across different matrices.[2]

Experimental Protocols

Modified QuPPe Extraction Protocol for Guazatine Analysis

This protocol is adapted from a validated method for the analysis of Guazatine in agricultural products.[2]

1. Sample Preparation:

• Homogenize 10 g of the sample (e.g., mandarin, pepper, potato) with 10 mL of deionized water. For dry samples like brown rice and soybean, use 20 mL of water.

• Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

2. Extraction:

• Add 10 mL of the extraction solvent (1% formic acid in acetone).

• Cap the tube tightly and shake vigorously for 10 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

3. (Optional) Clean-up for Complex Matrices:

• Transfer the supernatant to a new 15 mL polypropylene tube.

• Add 5 mL of n-hexane.

• Vortex for 1 minute and centrifuge at 4,000 rpm for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the supernatant (or the lower layer after hexane clean-up) and filter it through a 0.22 µm PTFE syringe filter into an autosampler vial.

• The extract is now ready for LC-MS/MS analysis.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. tandfonline.com [tandfonline.com]

Stability of Guazatine acetate salt formulations under different storage conditions.

This technical support center provides guidance on the stability of Guazatine acetate (B1210297) salt formulations. It includes troubleshooting advice for common issues, answers to frequently asked questions, and detailed experimental protocols for stability assessment.

Troubleshooting Guide

This guide addresses specific problems that may arise during the handling and storage of Guazatine acetate formulations.

Q1: My Guazatine acetate solution has turned yellow after a period of storage. What could be the cause and is it still usable?

A: A color change to yellow can indicate potential degradation of the formulation. This could be due to exposure to light (photodegradation) or elevated temperatures. While some loss of active ingredient may have occurred, the extent of degradation and its impact on performance would need to be determined. It is recommended to re-analyze the sample to determine the concentration of the active components before use. A study on the photolysis of Guazatine acetate showed a 19-25% loss by photodegradation when irradiated at 300 nm for 24 hours in buffered aqueous solutions at pH 7 and 9.[1]

Q2: I have observed precipitation or crystal formation in my refrigerated Guazatine acetate solution. What should I do?

A: Guazatine acetate solutions, particularly concentrated ones, can sometimes form precipitates at lower temperatures. This is often a physical change and may not indicate chemical degradation. Gently warm the solution to ambient temperature (around 20-25°C) and mix thoroughly to redissolve the precipitate.[1] Before use, visually inspect the solution to ensure all solids have dissolved. If precipitation persists after warming and mixing, it may indicate a change in the formulation's stability.

Q3: My analytical results show a decrease in the concentration of the main Guazatine components over time, even under recommended storage conditions. What are the possible reasons?

A: A gradual decrease in the concentration of active components can be attributed to several factors. Firstly, ensure your analytical method is validated and stable, as variability in the method can appear as a loss of product. Secondly, consider the complex nature of Guazatine acetate, which is a mixture of several related compounds.[2][3] The relative proportions of these components can change over time, and your analytical method may not be capturing all of them. It is also possible that slow degradation is occurring. While technical Guazatine acetate is stable for at least 2 years at ambient temperature, the specific formulation and storage conditions can influence long-term stability.[1]

Q4: I am observing unexpected peaks in my chromatogram during the analysis of a stored Guazatine acetate sample. What could be their origin?

A: The appearance of new peaks in a chromatogram is a strong indicator of degradation. These peaks likely represent degradation products formed from the various components of the Guazatine acetate mixture. To identify these, a forced degradation study can be performed to intentionally generate and characterize these degradation products.[4][5][6] Common degradation pathways for amine and guanidine (B92328) compounds include oxidation and hydrolysis, although Guazatine acetate has been shown to be relatively stable to hydrolysis at pH 5, 7, and 9.[1]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Guazatine acetate salt formulations?

A: Guazatine acetate formulations should be stored in a tightly closed container in a dry, well-ventilated place.[7] The recommended storage temperature is ambient (between 0°C and 50°C).[1] It is also advisable to protect the formulation from direct sunlight.

Q2: What is the shelf life of Guazatine acetate formulations?

A: Technical Guazatine acetate solution (GTA 70) is stable for at least 2 years when stored at ambient temperatures.[1] However, the shelf life of a specific formulation may vary depending on its composition and packaging. Always refer to the manufacturer's certificate of analysis and re-test the material if the shelf life has been exceeded.

Q3: Is Guazatine acetate sensitive to pH?

A: Hydrolysis studies conducted at 25°C for 30 days in buffered aqueous solutions at pH 5, 7, and 9 showed no significant hydrolysis of the five main components of Guazatine acetates.[1] This suggests good stability across this pH range.

Q4: Are there any known incompatibilities for Guazatine acetate formulations?

A: Yes, you should avoid contact with strong oxidizing agents, acids, and bases.[8]

Q5: What is the chemical stability of Guazatine acetate under normal conditions?

A: The product is chemically stable under standard ambient conditions (room temperature).[7] It is also considered stable and non-reactive under normal conditions of use, storage, and transport.[9]

Data on Stability

The following tables summarize the available quantitative data on the stability of Guazatine acetate.

Table 1: Hydrolytic Stability of Guazatine Acetates in Buffered Aqueous Solutions at 25°C for 30 Days

pH	Degradation
5	No significant hydrolysis
7	No significant hydrolysis
9	No significant hydrolysis
(Data sourced from a 30-day study on two technical batches of Guazatine acetates)[1]

Table 2: Photolytic Stability of Guazatine Acetates in Buffered Aqueous Solutions after 24 hours of Irradiation at 300 nm

pH	Concentration (mg/l) - Stored in Darkness	Concentration (mg/l) - Irradiated	% Loss by Photodegradation
5	26	26.3	0
7	8	6.5	19
9	18	13.5	25
(Data from irradiation in a Rayonet photochemical reactor)[1]

Experimental Protocols

Protocol: Stability-Indicating HPLC-UV/MS Method for Guazatine Acetate

This protocol describes a general method for the analysis of Guazatine acetate and its degradation products, which is essential for stability studies.

1. Objective: To quantify the main components of Guazatine acetate and separate them from potential degradation products.

2. Materials and Reagents:

• Guazatine acetate reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Sample of Guazatine acetate formulation

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a Mass Spectrometer (MS) detector.

• C18 analytical column (e.g., Alltima C18, 5 µm)

4. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A linear gradient can be optimized, for example, starting with a low percentage of Mobile Phase B and increasing it over the course of the run to elute all components.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• UV Detection: 210 nm

• MS Detection: Electrospray ionization (ESI) in positive ion mode.

5. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of the Guazatine acetate reference standard in methanol. From this, prepare a series of working standards by diluting with the initial mobile phase composition.

• Sample Solution: Accurately weigh a portion of the Guazatine acetate formulation and dissolve it in methanol to achieve a known concentration. Dilute further with the initial mobile phase composition to fall within the calibration range.

6. Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Inject a blank (initial mobile phase) to ensure no carryover.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions.

• At the end of the analysis, flush the column with a high percentage of organic solvent and then store it in an appropriate solvent mixture.

7. Data Analysis:

• Identify the peaks corresponding to the main components of Guazatine acetate based on their retention times and mass-to-charge ratios compared to the reference standard.

• Quantify the main components in the sample using the calibration curve.

• Examine the chromatogram for any new peaks that may indicate degradation products.

Visualizations

Caption: Workflow for a typical stability study of a pharmaceutical formulation.

Caption: Decision tree for troubleshooting common issues with Guazatine acetate formulations.

References

• 1. fao.org [fao.org]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]
• 5. biomedres.us [biomedres.us]
• 6. biopharminternational.com [biopharminternational.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pestgenie.com.au [pestgenie.com.au]
• 9. cdn.chemservice.com [cdn.chemservice.com]

Managing the development of Guazatine resistance in fungal populations.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on guazatine (B88368) resistance in fungal populations.

Frequently Asked Questions (FAQs)

Q1: What is guazatine and what is its primary mechanism of action?

Guazatine is a non-systemic, contact fungicide used to control a range of fungal diseases in cereals and citrus fruits.[1][2] It is a mixture of guanidated polyamines, with the main components being GG (octane-1,8-diyldiguanidine) and GGG (1,1'-iminodi(octamethylene)diguanidine).[3] Its primary mode of action is believed to be the disruption of the fungal cell membrane, leading to a loss of integrity and leakage of cellular contents.[4] This is supported by its chemical nature as a cationic molecule that can interact with negatively charged components of the fungal membrane.

Q2: What are the suspected molecular mechanisms of guazatine resistance in fungi?

While specific molecular mechanisms of resistance to guazatine are not yet fully elucidated, several general mechanisms of fungicide resistance are likely involved:

• Alterations in Membrane Composition: Changes in the sterol and fatty acid composition of the fungal membrane could reduce the binding or disruptive activity of guazatine. Ergosterol (B1671047) is a key component of fungal membranes that influences their fluidity and integrity, and alterations in its biosynthesis or distribution can confer resistance to membrane-targeting antifungals.[5][6][7][8]

• Upregulation of Efflux Pumps: Fungi can develop resistance by actively pumping fungicides out of the cell. ATP-binding cassette (ABC) and Major Facilitator Superfamily (MFS) transporters are two major families of efflux pumps implicated in multidrug resistance in fungi.[9][10] Transcriptional analysis of Candida albicans exposed to a guanidine-containing compound showed upregulation of the ABC transporters CDR1 and CDR2.[11]

• Activation of Stress Response Signaling Pathways: Fungal cells can respond to membrane damage by activating conserved signaling pathways to reinforce the cell wall and mitigate stress. The Cell Wall Integrity (CWI) and High Osmolarity Glycerol (HOG) pathways are key players in these responses.[12] The CWI pathway is a primary signaling cascade that regulates cell wall structure and function, while the HOG pathway is crucial for adaptation to osmotic stress, which can be induced by membrane disruption.[5][6]

Q3: Are there known instances of guazatine resistance in the field?

Yes, resistance to guazatine has been reported in fungal populations, particularly in pathogens of citrus, such as Penicillium digitatum.[13] This highlights the importance of monitoring and managing guazatine resistance to maintain its efficacy.

Troubleshooting Guides

Problem 1: Inconsistent Minimum Inhibitory Concentration (MIC) results for guazatine.

• Possible Cause 1: Inoculum preparation. The concentration of the fungal inoculum can significantly impact MIC values.

  • Solution: Standardize your inoculum preparation protocol. Ensure a consistent spore or cell concentration is used for each assay.

• Possible Cause 2: Media composition. The components of the culture medium can interact with guazatine, affecting its bioavailability.

  • Solution: Use a standardized, defined medium for your assays. If using complex media, be aware of potential batch-to-batch variability.

• Possible Cause 3: Trailing growth. Some fungi may exhibit reduced, but not completely inhibited, growth over a range of guazatine concentrations, making the MIC endpoint difficult to determine.

  • Solution: Establish a clear endpoint definition, such as the lowest concentration that produces an 80% or 90% reduction in growth compared to the drug-free control. Using a spectrophotometer to measure optical density can provide a more objective measure than visual assessment.

• Possible Cause 4: Guazatine is a mixture of compounds. The commercial formulation of guazatine contains several active components, and the exact composition can vary.[1]

  • Solution: If possible, obtain analytical standards of the major guazatine components (e.g., GG and GGG) to test them individually.[3] This can help to understand the contribution of each component to the overall antifungal activity and potential resistance.

Problem 2: Difficulty in identifying the molecular basis of guazatine resistance in a fungal isolate.

• Possible Cause 1: Resistance is multifactorial. Resistance to guazatine is likely not due to a single gene mutation but rather a combination of factors.

  • Solution: Employ a multi-pronged approach.

    • Transcriptomics (RNA-Seq): Compare the gene expression profiles of resistant and sensitive isolates with and without guazatine treatment. Look for upregulation of genes encoding efflux pumps, enzymes involved in membrane biosynthesis, and components of stress response pathways.

    • Lipidomics: Analyze the lipid composition of the cell membranes of resistant and sensitive strains.

    • Genome Sequencing: Sequence the genomes of resistant isolates to identify mutations in genes potentially involved in resistance.

• Possible Cause 2: The mechanism is novel. The resistance mechanism may not be one of the commonly known ones.

  • Solution: Consider generating a genomic library from a resistant strain and transforming it into a sensitive strain to identify the gene(s) conferring resistance.

Data Presentation

Table 1: Composition of a Typical Guazatine Acetates Mixture

Component	Abbreviation	Typical Percentage
1,1'-iminodi(octamethylene)diguanidine	GGG	30.6%
octane-1,8-diyldiguanidine	GG	29.5%
N-(8-guanidinooctyl)octane-1,8-diamine	GN	9.8%
1-(8-aminooctyl)-1'-(8-guanidinooctyl)guanidine	GGN	8.1%
N,N',N''-tris(8-aminooctyl)guanidine	GGGG	5.1%
1-(8-guanidinooctyl)iminodi(octamethylene)diamine	GNG	4.5%
Other components	-	<12%

Source: Adapted from EURL-SRM Analytical Observations Report, 2018.[1]

Table 2: Minimum Inhibitory Concentration (MIC) of Guazatine Against Various Fungal Pathogens

Fungal Species	Host	MIC Range (µg/mL)	Reference
Penicillium digitatum (sensitive)	Citrus	~0.05	[13]
Penicillium digitatum (resistant)	Citrus	~0.5	[13]
Geotrichum candidum	Citrus	4	[14]
Fusarium graminearum	Wheat, Maize	Not specified, but effective as a seed treatment	[2]
Zymoseptoria tritici	Wheat	Not specified, but effective as a seed treatment	[2]
Candida species	Human	5 - >80 µM (for a cyclized derivative)	[15]

Note: MIC values can vary depending on the specific isolate, testing methodology, and the composition of the guazatine formulation used.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a general guideline and should be optimized for the specific fungal species being tested.

1. Materials:

• 96-well microtiter plates

• Sterile fungal culture medium (e.g., RPMI-1640 for yeasts, Potato Dextrose Broth for filamentous fungi)

• Guazatine stock solution of known concentration

• Fungal inoculum, standardized to a specific concentration (e.g., 1-5 x 10^5 CFU/mL)

• Spectrophotometer or microplate reader

2. Procedure:

• Prepare serial two-fold dilutions of the guazatine stock solution in the microtiter plate wells using the fungal culture medium. The final volume in each well should be 100 µL.

• Leave at least one well with medium only (no guazatine) as a positive growth control, and one well with medium and no inoculum as a negative (sterility) control.

• Add 100 µL of the standardized fungal inoculum to each well (except the negative control).

• Incubate the plates at the optimal growth temperature for the fungus for a predetermined time (e.g., 24-72 hours).

• Determine the MIC by visual inspection for the lowest concentration of guazatine that inhibits visible growth, or by measuring the optical density at a specific wavelength (e.g., 600 nm) and calculating the percentage of growth inhibition relative to the positive control.

Protocol 2: Assessment of Fitness Cost of Guazatine Resistance

This protocol outlines a general approach to assess if guazatine resistance imparts a fitness cost to the fungus in the absence of the fungicide.

1. Parameters to Measure:

• Mycelial Growth Rate: Measure the radial growth of resistant and sensitive isolates on agar (B569324) plates without guazatine.

• Spore Production: Quantify the number of spores produced by each isolate on agar plates after a set incubation period.

• Spore Germination: Determine the percentage of spores that germinate over a time course in a liquid or on a solid medium.

• Pathogenicity: Inoculate a susceptible host with resistant and sensitive isolates and measure disease severity.

2. General Procedure (for Mycelial Growth Rate):

• Prepare agar plates with a suitable medium for the fungus.

• Inoculate the center of each plate with a mycelial plug of a standardized size from the edge of an actively growing colony of a resistant or sensitive isolate.

• Incubate the plates at the optimal growth temperature.

• Measure the diameter of the colony at regular intervals (e.g., every 24 hours) until the plate is overgrown.

• Calculate the radial growth rate (e.g., in mm/day) for each isolate.

• Statistically compare the growth rates of the resistant and sensitive isolates.

Mandatory Visualizations

Caption: Fungal stress response pathways activated by membrane damage.

Caption: Experimental workflow for studying guazatine resistance.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Inactivation of Efflux Pumps Abolishes Bacterial Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Insights into the role of sterol metabolism in antifungal drug resistance: a mini-review [frontiersin.org]
• 6. Requirement for Ergosterol in V-ATPase Function Underlies Antifungal Activity of Azole Drugs | PLOS Pathogens [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. miwheat.org [miwheat.org]
• 10. Molecular Mechanisms Underlying Fungicide Resistance in Citrus Postharvest Green Mold - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Guanidine-Containing Antifungal Agents against Human-Relevant Fungal Pathogens (2004–2022)—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

How to improve the peak shape of Guazatine components in liquid chromatography?

Welcome to the technical support center for the analysis of Guazatine (B88368) components by liquid chromatography. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals achieve optimal chromatographic performance.

Troubleshooting Guide: Improving Guazatine Peak Shape

Poor peak shape in liquid chromatography for Guazatine components can manifest as peak tailing, fronting, or splitting. This guide provides a systematic approach to identifying and resolving these common issues.

Issue 1: Peak Tailing

Peak tailing is often observed for basic compounds like Guazatine due to strong interactions with the stationary phase.

Possible Causes and Solutions:

Cause	Recommended Solution
Secondary Silanol (B1196071) Interactions	Guazatine, being a basic compound, can interact with residual silanol groups on the silica-based stationary phase, leading to tailing.[1][2] To mitigate this, consider the following: Mobile Phase pH: Lower the mobile phase pH by adding an acidic modifier like formic acid (0.1-1%). This protonates the silanol groups, reducing their interaction with the positively charged Guazatine molecules.Column Choice: Utilize a column with high-purity silica (B1680970) and effective end-capping to minimize the number of accessible silanol groups.[3]
Mass Overload	Injecting too much sample can saturate the stationary phase, resulting in peak tailing.[1] To address this, prepare a dilution series of your sample and inject decreasing concentrations to see if the peak shape improves.
System Dead Volume	Excessive dead volume in the HPLC system can cause band broadening and tailing.[1] Ensure all fittings and tubing are properly connected and use tubing with the smallest appropriate internal diameter.

Issue 2: Peak Fronting

Peak fronting is often related to the injection conditions and solvent effects.

Possible Causes and Solutions:

Cause	Recommended Solution
Injection Solvent Mismatch	If the injection solvent is significantly stronger than the initial mobile phase, it can cause the analyte band to spread, leading to peak fronting.[4][5] A study on Guazatine analysis noted that a high percentage of organic solvent (acetone) in the sample extract negatively impacted peak shape.[6] To resolve this: Match Solvents: Whenever possible, dissolve and inject your sample in the initial mobile phase.Reduce Organic Content: If using a different solvent, minimize the organic content. For Guazatine extracts, reducing the acetone (B3395972) percentage and increasing the acidity showed a positive impact on peak shape.[6]
Injection Volume Overload	Injecting a large volume of a strong sample solvent can lead to peak fronting.[5] Reduce the injection volume to see if the peak shape becomes more symmetrical.

Issue 3: Split Peaks

Split peaks can indicate a problem with the column or the sample introduction.

Possible Causes and Solutions:

Cause	Recommended Solution
Column Contamination or Void	A blocked frit or a void at the head of the column can cause the sample to be distributed unevenly, leading to split peaks.[1] To address this: Backflush the Column: Reverse the column direction and flush with a strong solvent to remove contaminants.Use a Guard Column: A guard column can protect the analytical column from particulate matter and strongly retained compounds.
Sample Preparation Issues	Incomplete dissolution of the sample or particulates in the sample vial can lead to injection problems and split peaks. Ensure your sample is fully dissolved and consider filtering it before injection.[1]

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Guazatine Analysis

This protocol outlines a general approach to optimizing the mobile phase to improve Guazatine peak shape.

• Initial Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start with a shallow gradient (e.g., 5-95% B over 10 minutes)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

• pH Adjustment:

  • Prepare mobile phase A with varying concentrations of formic acid (e.g., 0.05%, 0.1%, 0.2%).

  • Inject the Guazatine standard with each mobile phase and observe the peak shape.

• Organic Modifier:

  • If peak shape is still not optimal, consider trying methanol (B129727) as the organic modifier (Mobile Phase B) as it has different selectivity.

Protocol 2: Sample Solvent Evaluation

This protocol helps determine the optimal injection solvent for your Guazatine samples.

• Prepare Stock Solution: Prepare a concentrated stock solution of your Guazatine standard in a suitable solvent (e.g., methanol).

• Prepare Dilutions: Dilute the stock solution to the same final concentration in a series of different solvents:

  • Initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B)

  • Water with 0.1% Formic Acid

  • Acetonitrile

  • Methanol

  • Your sample extraction solvent

• Inject and Compare: Inject each of the prepared samples and compare the peak shapes. The solvent that provides the most symmetrical peak is the most suitable for your analysis. A study indicated that for Guazatine, lower acetone content and higher acidity in the injected extract improved peak shape.[6]

Frequently Asked Questions (FAQs)

Q1: What is Guazatine and why is its analysis challenging?

A1: Guazatine is a non-systemic fungicide and seed treatment agent. It is not a single compound but a complex mixture of reaction products of polyamines, with the main components being guanidated diamines and triamines (e.g., GG, GGG, GGN, GNG).[7][8][9][10] The analysis is challenging due to the presence of multiple, highly polar, and basic components, which are prone to poor peak shape in reversed-phase liquid chromatography.[6]

Q2: Which type of HPLC column is best suited for Guazatine analysis?

A2: C18 columns are commonly used for Guazatine analysis.[9][10] To minimize peak tailing, it is recommended to use a modern, high-purity silica-based C18 column with robust end-capping.

Q3: How does the mobile phase pH affect the peak shape of Guazatine?

A3: As Guazatine components are basic, the mobile phase pH plays a critical role. At a low pH (acidic conditions), the Guazatine molecules are protonated (positively charged), and the residual silanol groups on the stationary phase are also protonated (neutral). This reduces the undesirable ionic interactions that cause peak tailing. Therefore, adding an acidifier like formic acid to the mobile phase is crucial for good peak shape.

Q4: Can I use a different mobile phase additive besides formic acid?

A4: Yes, other acids like acetic acid or trifluoroacetic acid (TFA) can be used to control the mobile phase pH. However, TFA can cause ion suppression in mass spectrometry detection, so it should be used with caution if an MS detector is employed. Formic acid is a good choice as it is compatible with MS detection and effective in improving the peak shape of basic compounds.

Q5: My sample is in a high-organic solvent after extraction. What is the best way to prepare it for injection?

A5: If your sample is in a solvent with high elution strength (e.g., high percentage of acetone or acetonitrile), it is best to evaporate the solvent and reconstitute the residue in the initial mobile phase.[6] If this is not feasible, try to dilute the sample with the initial mobile phase as much as possible before injection.

Visual Workflow

Below is a logical workflow for troubleshooting poor peak shape in Guazatine analysis.

Caption: A troubleshooting workflow for addressing common peak shape issues in Guazatine analysis.

References

• 1. silicycle.com [silicycle.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 5. google.com [google.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. tandfonline.com [tandfonline.com]
• 8. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of guazatine mixture by LC and LC-MS and antimycotic activity determination of principal components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Selecting appropriate internal standards for Guazatine acetate salt quantification.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to selecting and utilizing internal standards for the accurate quantification of Guazatine (B88368) acetate (B1210297) salt. This resource offers detailed experimental protocols, troubleshooting advice, and answers to frequently asked questions to ensure reliable and reproducible results.

Selecting an Appropriate Internal Standard

The choice of an internal standard is critical for correcting variations in sample preparation and instrument response in analytical methods. For Guazatine, a complex mixture of polyamines, an ideal internal standard should mimic its physicochemical properties and analytical behavior.

Two commonly used internal standards for Guazatine quantification are Dodine and Carbendazim-d4. Below is a comparison of their relevant properties.

Property	Guazatine (major components)	Dodine	Carbendazim-d4
Chemical Class	Guanidine fungicide	Guanidine fungicide[1]	Benzimidazole fungicide[2]
Molecular Formula	Mixture (e.g., C18H41N7 for a major component)	C15H33N3O2[3]	C9H5D4N3O2
Molecular Weight	Mixture (e.g., 355.6 g/mol )	287.4 g/mol [3]	195.21 g/mol [4][5][6]
Polarity	Highly polar[7]	Moderately soluble in water[1]	Essentially insoluble in water[2]
Structural Similarity	Structurally similar (guanidine group)	Structurally similar (guanidine group)	Structurally distinct
Reason for Use	Analyte	Similar chemical properties to Guazatine, co-elutes under certain conditions.[8][9]	Used to correct for volume deviations and matrix effects.[7]

Experimental Protocol: Quantification of Guazatine by LC-MS/MS

This protocol outlines a general procedure for the quantification of Guazatine in a given matrix using an internal standard.

1. Materials and Reagents:

• Guazatine acetate salt analytical standard

• Internal Standard (Dodine or Carbendazim-d4)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Polypropylene (B1209903) labware (vials, tubes, etc.) to prevent adsorption.

2. Standard Solution Preparation:

• Guazatine Stock Solution (1000 µg/mL): Accurately weigh and dissolve Guazatine acetate salt in methanol.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve the chosen internal standard (Dodine or Carbendazim-d4) in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Guazatine stock solution with a suitable solvent (e.g., methanol/water with 0.1% formic acid). Spike each calibration standard with the internal standard to a final concentration of 100 ng/mL.

3. Sample Preparation:

• Extraction: Homogenize the sample and extract with a mixture of 1% formic acid in water/acetone (1:2 v/v).[8][9]

• Internal Standard Spiking: Add the internal standard stock solution to the extraction solvent to achieve a final concentration that is comparable to the expected analyte concentration in the samples.

• Cleanup (if necessary): Depending on the matrix, a solid-phase extraction (SPE) cleanup step may be required to remove interfering substances.

4. LC-MS/MS Analysis:

• Chromatographic Column: A hydrophilic end-capped C18 column is recommended.[8][9]

• Mobile Phase: A gradient elution with water and acetonitrile, both containing formic acid (e.g., 0.1%), is typically used.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for the specific precursor and product ions of Guazatine components and the internal standard.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Determine the concentration of Guazatine in the samples by interpolating their peak area ratios from the calibration curve.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	Secondary interactions with the analytical column; inappropriate mobile phase pH.	Use a column with end-capping to minimize silanol (B1196071) interactions. Acidify the mobile phase with formic or acetic acid to ensure the analytes are in their protonated form.
Low Signal Intensity or No Peak	Adsorption of the analyte to glassware; low ionization efficiency.	Use polypropylene labware exclusively. Optimize ESI source parameters (e.g., capillary voltage, gas flow). Ensure the mobile phase pH is suitable for positive ionization.
High Matrix Effects (Ion Suppression or Enhancement)	Co-eluting matrix components interfering with the ionization of the analyte.	Implement a more rigorous sample cleanup procedure (e.g., SPE). Use a matrix-matched calibration curve. A suitable internal standard can help to compensate for these effects.
Poor Reproducibility	Inconsistent sample preparation; instrument variability.	Ensure precise and consistent addition of the internal standard to all samples and standards. Regularly perform system suitability tests to monitor instrument performance.
Internal Standard Signal Varies Significantly Across Samples	Degradation of the internal standard; inconsistent spiking.	Check the stability of the internal standard in the sample matrix and storage conditions. Use a calibrated dispenser for adding the internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated version of Guazatine considered the ideal internal standard?

A: A deuterated internal standard is structurally and chemically identical to the analyte, with the only difference being the presence of heavier isotopes (deuterium instead of hydrogen). This means it will have the same chromatographic retention time, ionization efficiency, and extraction recovery as the analyte. This close similarity allows for the most accurate correction of any variations during the analytical process.

Q2: Why is it difficult to find a commercially available deuterated Guazatine standard?

A: The synthesis of a deuterated standard for a complex mixture like Guazatine is challenging and expensive. Guazatine itself is not a single compound but a mixture of various guanidated polyamines.[9] Creating a deuterated version that accurately reflects this complex composition is a significant synthetic undertaking.

Q3: Can I use a structural analog other than Dodine as an internal standard?

A: Yes, other structurally similar compounds could potentially be used. However, it is crucial to validate their performance thoroughly. The ideal structural analog should have similar chemical properties (e.g., pKa, polarity) and not co-elute with any of the Guazatine components or other matrix interferences.

Q4: What should I do if I observe significant ion suppression even with an internal standard?

A: While an internal standard can compensate for ion suppression, severe suppression can still lead to reduced sensitivity. In such cases, further optimization of the sample preparation to remove matrix components is necessary. This could involve trying different SPE sorbents or using a more selective extraction technique. Diluting the sample, if the analyte concentration allows, can also mitigate matrix effects.

Q5: How can I prevent the adsorption of Guazatine to my labware?

A: Due to its highly polar and basic nature, Guazatine is prone to adsorbing to glass surfaces. To prevent this, it is essential to use polypropylene or other plastic labware for all sample and standard preparations, including vials, tubes, and pipette tips.

Visualizing the Workflow

References

• 1. makingchembooks.com [makingchembooks.com]
• 2. Carbendazim (HSG 82, 1993) [inchem.org]
• 3. 297. Dodine (WHO Pesticide Residues Series 4) [inchem.org]
• 4. Carbendazim-d4 | C9H9N3O2 | CID 10584007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Carbendazim-d4 | TRC-C175902-10MG | LGC Standards [lgcstandards.com]
• 6. Carbendazim D4 (phenyl D4) | LGC Standards [lgcstandards.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. LC/MS/MS detection of fungicide guazatine residues for quality assessment of commercial citrus fruit | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Complexities of Guazatine Residue Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of Guazatine (B88368) residues in complex matrices presents a significant analytical challenge. This guide provides an objective comparison of validated analytical methods, supported by experimental data, to aid in the selection and implementation of a robust analytical approach.

Guazatine, a non-systemic fungicide, is a complex mixture of approximately 13 related compounds, making its analysis inherently difficult. Its highly polar and basic nature further complicates extraction from intricate sample matrices such as agricultural products. Consequently, standard multi-residue methods like the QuEChERS protocol often yield low and unsatisfactory recoveries.[1][2] This necessitates the development and validation of more specific and optimized analytical procedures.

Comparative Analysis of Validated Methods

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and selective determination of Guazatine residues. The performance of various LC-MS/MS methods is summarized below, highlighting key validation parameters across different complex matrices.

Matrix	Method Highlights	Linearity (r²)	Recovery (%)	Precision (RSD %)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Mandarin, Pepper, Potato, Brown Rice, Soybean	Extraction with 3% formic acid in acetone (B3395972), clean-up with hexane. Analysis of GG, GGG, GGN, and GNG as markers.	> 0.995	70.2 - 99.6	< 6.8	0.8	2.5	[3][4][5]
Maize, Hard Wheat	Extraction with 0.5 N NaOH in methanol. Analysis of GN, GG, GNG, GGN, GGG, and GGGG.	Not Specified	78 - 87	0.8 - 6.3	2 - 10	2 - 10	[6][7]
Citrus Fruit	Extraction with 1% HCOOH in water/acetone (1:2 v/v). Analysis of GG, GGN, and GGG.	> 0.990	81 - 104	2 - 8	< 5	< 6.5	[8]

Note: LOD (Limit of Detection) and LOQ (Limit of Quantitation) values have been converted to µg/kg for consistency where necessary.

A significant challenge in the analysis of Guazatine is the pronounced matrix effect, particularly ion suppression, which has been reported to be as high as -89.8% in matrices like mandarin.[3][4][5] The use of matrix-matched calibration curves is therefore essential for accurate quantification.

Recommended Experimental Protocol: LC-MS/MS Analysis of Guazatine Residues in Agricultural Products

This protocol is based on a validated method for the simultaneous analysis of the Guazatine markers GG, GGG, GGN, and GNG.[3][4][5]

1. Sample Preparation and Extraction:

• Homogenize 10 g of the sample.

• Add 20 mL of 3% formic acid in acetone.

• Shake vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Add 10 mL of n-hexane for clean-up.

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Collect the lower acetone layer and filter through a 0.22 µm syringe filter into a vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: Agilent 1200 series or equivalent

• Column: C18 column (e.g., 2.1 mm x 100 mm, 3.5 µm)

• Mobile Phase A: 0.2% Formic acid in Water

• Mobile Phase B: 0.2% Formic acid in Methanol

• Gradient:

  • 0-2 min: 5% B

  • 2-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Monitoring: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each Guazatine component.

Experimental Workflow

Caption: Workflow for Guazatine residue analysis in complex matrices.

Alternative Approaches and Methodological Challenges

While LC-MS/MS is the predominant technique, older methods involving gas chromatography (GC) after derivatization have been reported, though they are often more laborious and less specific.[7] The primary challenges in Guazatine analysis remain:

• Complexity of the Analyte: Guazatine is a mixture of multiple components, and the composition of commercial standards can vary.[1][2] This complicates the quantification of "total" Guazatine. Many methods, therefore, focus on a few key marker compounds.

• Extraction Efficiency: The high polarity of Guazatine makes its extraction from fatty or complex matrices difficult. The use of acidified solvents is crucial to protonate the amine groups and improve solubility in the extraction solvent.

• Matrix Effects: As previously mentioned, significant ion suppression is a common issue that must be addressed to ensure accurate results.

References

• 1. EURL | Residues of Pesticides | Analytical Observations Reports by EURL-SRM [eurl-pesticides.eu]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. tandfonline.com [tandfonline.com]
• 4. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. LC/MS/MS detection of fungicide guazatine residues for quality assessment of commercial citrus fruit | Semantic Scholar [semanticscholar.org]

Cross-Laboratory Validation of Guazatine Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical methods is paramount. This guide provides a comprehensive comparison of cross-validation data for the analysis of Guazatine (B88368), a complex fungicide, between different laboratories. The information presented is crucial for establishing reliable analytical protocols and ensuring data integrity across studies.

Guazatine's chemical nature, a mixture of several guanidinated polyamines, presents unique analytical challenges. Due to this complexity, analytical methods often focus on the quantification of specific marker compounds. The most commonly used markers are bis(8-guanidino-octyl)amine (GG), guanidino-bis(8-octylamine) (GNG), and tri-guanidinated di-octylamine (GGG) and a diguanidated triamine (GGN).[1][2] This guide focuses on the performance of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a widely accepted technique for Guazatine residue analysis.

Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance data from a cross-laboratory validation study and a single-laboratory validation, providing a benchmark for analytical performance.

Table 1: Cross-Laboratory Validation of an LC-MS/MS Method for Guazatine Analysis in Various Agricultural Products [1][3]

Laboratory	Spiked Concentration (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Lab A	0.01	95.8	3.2
0.05	98.7	2.5
0.1	101.8	1.8
Lab B	0.01	75.1	12.9
0.05	80.2	8.7
0.1	85.6	5.4
Lab C	0.01	90.3	6.8
0.05	92.1	4.3
0.1	94.5	3.1
Overall	0.01 - 0.1	70.3 - 106.7	< 15.0

Data sourced from a study by Park et al. (2025) involving three laboratories analyzing five different agricultural products.[1][3]

Table 2: Single-Laboratory Validation of an LC-ESI-MS Method for Guazatine Analysis in Cereals [4][5][6]

Analyte	Spiked Concentration (mg/kg)	Mean Recovery (%)	Coefficient of Variation (CV) (%)
GN	0.050	81	5.1 - 5.5
0.025	78 - 80	6.0 - 6.3
GG	0.050	83 - 85	3.7 - 4.0
0.025	81 - 83	4.8 - 5.1
GNG	0.050	85 - 86	0.9 - 1.3
0.025	85 - 86	0.8 - 1.1
GGN	0.025	87	3.2 - 3.8
GGG	0.050	81 - 84	3.9 - 4.0
0.025	82	5.4 - 6.0
GGGG	0.025	83 - 84	4.9 - 5.2

Data sourced from a study by Dreassi et al. (2007) for the analysis of Guazatine components in maize and hard wheat.[4][5][6]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing analytical results. The following sections outline the key experimental protocols from the cited studies.

Method 1: LC-MS/MS for Guazatine in Agricultural Products (Park et al., 2025)[1][3]

1. Sample Preparation:

• Extraction: A homogenized sample (5 g) is extracted with 10 mL of a 3% formic acid in acetone (B3395972) solution by vigorous shaking.

• Purification: An aliquot of the supernatant is mixed with hexane (B92381) for liquid-liquid partitioning to remove nonpolar interferences. The aqueous layer is collected for analysis.

2. LC-MS/MS Analysis:

• Chromatography: A C18 column is used for separation with a gradient elution of formic acid in water and methanol.

• Mass Spectrometry: Detection is performed using an electrospray ionization (ESI) source in positive ion mode with multiple reaction monitoring (MRM) of the specific precursor and product ions for the four marker compounds (GG, GGG, GGN, and GNG).

Method 2: LC-ESI-MS for Guazatine in Cereals (Dreassi et al., 2007)[4][5][6]

1. Sample Preparation:

• Extraction: A sample of ground cereal (10 g) is extracted with 25 mL of 0.5 N NaOH in methanol.

• Purification: The extract is centrifuged, and the supernatant is filtered before injection.

2. LC-ESI-MS Analysis:

• Chromatography: A C18 column is used with a mobile phase of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Mass Spectrometry: Analysis is performed with an ESI source in positive ion mode, monitoring for the main diamine, triamine, and tetramine (B166960) components of Guazatine.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for Guazatine analysis and the logical relationship in a cross-validation study.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of an analytical method for guazatine pesticides in agricultural products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC/ESI/MS method for the quantitative detection of guazatine residues in cereals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Guazatine and Thiabendazole for Post-Harvest Decay Prevention

For Immediate Release

[City, State] – [Date] – A comprehensive review of existing experimental data provides critical insights into the comparative efficacy of Guazatine and Thiabendazole, two widely utilized fungicides in the management of post-harvest decay in perishable produce, particularly citrus fruits. This guide synthesizes available data to offer a clear comparison for researchers, scientists, and professionals in drug development, focusing on quantitative performance, experimental methodologies, and mechanisms of action.

Executive Summary

Guazatine and Thiabendazole are both effective post-harvest fungicides, but they exhibit different spectrums of activity and mechanisms of action. Thiabendazole, a benzimidazole (B57391) fungicide, is highly effective against green mold (Penicillium digitatum) and blue mold (Penicillium italicum), and has systemic properties.[1] Guazatine demonstrates a broader spectrum of activity, notably including the control of sour rot (Geotrichum citri-aurantii), a pathogen against which Thiabendazole is ineffective.[2][3] The selection between these two fungicides often depends on the specific post-harvest decay challenges and the destination market regulations for residue limits.[4]

Data Presentation: Efficacy and Application

The following tables summarize quantitative data on the efficacy and typical application parameters of Guazatine and Thiabendazole in controlling key post-harvest diseases of citrus.

Table 1: Comparative Efficacy of Guazatine and Thiabendazole against Major Post-Harvest Pathogens of Citrus

Fungicide	Pathogen	Efficacy	Notes
Guazatine	Penicillium digitatum (Green Mold)	Effective	Provides good control.[3]
Penicillium italicum (Blue Mold)	Effective	Provides good control.[3]
Geotrichum citri-aurantii (Sour Rot)	Highly Effective	A key advantage over Thiabendazole.[3][5]
Thiabendazole	Penicillium digitatum (Green Mold)	Highly Effective	Systemic action provides excellent control.[6]
Penicillium italicum (Blue Mold)	Effective	Good control, though some studies show slightly lower efficacy compared to green mold.[7]
Geotrichum citri-aurantii (Sour Rot)	Ineffective	Not recommended for sour rot control.[2]
Diplodia natalensis (Stem-end Rot)	Effective	Demonstrates good control of stem-end rot.[5]

Table 2: Typical Post-Harvest Application Parameters for Citrus Fruits

Parameter	Guazatine	Thiabendazole
Application Method	Dip or Drench[1]	Dip, Drench, or incorporated in wax[6][8]
Concentration	1000 ppm (e.g., 1.3L/1000L water)[3][9]	1000 - 2000 ppm (e.g., 0.05% - 0.1% solution)[7][10]
Treatment Time	30 - 120 seconds[1][3]	At least 30 seconds[8]
Application Timing	Within 24 hours of harvest[3]	Post-harvest

Mechanisms of Action

The divergent efficacy profiles of Guazatine and Thiabendazole are rooted in their distinct mechanisms of action at the cellular level.

Guazatine: The precise mechanism of Guazatine is understood to be multi-site and involves the disruption of fungal cell membranes. It is believed to inhibit lipid biosynthesis, which is crucial for membrane integrity and function.[11] This non-specific mode of action contributes to its broader spectrum of activity.

Thiabendazole: As a member of the benzimidazole class of fungicides, Thiabendazole has a very specific mode of action. It works by binding to the β-tubulin protein, which is a subunit of microtubules.[8] This binding disrupts the assembly of microtubules, which are essential for cell division (mitosis) in fungi. The inhibition of mitosis prevents the growth and proliferation of the fungal pathogen.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of efficacy studies. Below are representative protocols for in vivo and in vitro testing of post-harvest fungicides.

In Vivo Efficacy Trial on Citrus Fruit

This protocol outlines a typical experiment to evaluate the efficacy of a fungicide in preventing decay on artificially inoculated fruit.

• Fruit Selection: Select mature, uniform, and blemish-free citrus fruits (e.g., oranges, lemons).

• Wounding and Inoculation: Create a uniform wound (e.g., 2 mm deep) on the equator of each fruit with a sterilized tool. Inoculate each wound with a known concentration of fungal spores (e.g., 1 x 10^6 spores/mL) of the target pathogen (P. digitatum, G. citri-aurantii, etc.).[12]

• Fungicide Application: After a set incubation period (e.g., 12-24 hours) to allow for infection establishment, treat the fruit with the fungicide solution at the desired concentration by dipping or drenching for a specified time (e.g., 60 seconds). A control group is treated with water only.

• Incubation: Air-dry the treated fruit and store them in controlled conditions of temperature and humidity (e.g., 20-25°C and 90% relative humidity) for a period of 7-14 days.[12]

• Evaluation: At regular intervals, assess the incidence of decay (percentage of infected fruit) and the severity of decay (lesion diameter in mm).

In Vitro Fungicide Sensitivity Assay

This protocol determines the direct inhibitory effect of a fungicide on fungal growth in a laboratory setting.

• Medium Preparation: Prepare Potato Dextrose Agar (PDA) and amend it with a series of concentrations of the test fungicide while the medium is still molten.[13] Pour the amended PDA into sterile Petri dishes.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) taken from the edge of an actively growing culture of the target fungus onto the center of each fungicide-amended and control (non-amended) PDA plate.[13]

• Incubation: Incubate the plates at an optimal temperature for fungal growth (e.g., 25°C) in the dark.[14]

• Evaluation: After a set incubation period (e.g., 4-7 days), measure the radial growth of the fungal colony. Calculate the percentage of growth inhibition relative to the control.

Visualizing Experimental and Logical Frameworks

To further elucidate the processes and concepts discussed, the following diagrams are provided in Graphviz DOT language.

References

• 1. scribd.com [scribd.com]
• 2. Postharvest decay control fungicides for citrus [redalyc.org]
• 3. pestgenie.com.au [pestgenie.com.au]
• 4. citrusaustralia.com.au [citrusaustralia.com.au]
• 5. journals.flvc.org [journals.flvc.org]
• 6. apsnet.org [apsnet.org]
• 7. revues.cirad.fr [revues.cirad.fr]
• 8. icaonline.co.za [icaonline.co.za]
• 9. citrusresourcewarehouse.org.za [citrusresourcewarehouse.org.za]
• 10. pomais.com [pomais.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Isolation, Identification, and In Vitro Fungicide Screening of the Pathogen Associated with Pear Dry Blight - PMC [pmc.ncbi.nlm.nih.gov]
• 14. walshmedicalmedia.com [walshmedicalmedia.com]

Efficacy of different salt forms of Guazatine (acetate vs. other salts) in fungal inhibition.

A Comparative Analysis of the Antifungal Efficacy of Guazatine (B88368) Components

Introduction

The commercial guazatine mixture is complex, primarily composed of diamines, triamines, and tetramines derived from guanidated polyamines.[2][3] The most abundant components are the fully guanidated triamine (GGG) and the fully guanidated diamine (GG).[2][3] This guide presents the antifungal activity of these and other key components, offering a clearer understanding of their relative contributions to the overall efficacy of the guazatine fungicide.

Comparative Antifungal Activity of Guazatine Components

The antifungal efficacy of the principal components of guazatine was evaluated against a panel of Candida species, including strains resistant to the common antifungal drug fluconazole. The minimum inhibitory concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism, was determined for each component. The results, summarized in the table below, are based on the data from Dreassi et al. (2007).

Component	Chemical Name	C. albicans ATCC 10231	C. albicans 20	C. krusei 13	C. tropicalis 2	C. parapsilosis 1
GG	1,8-Diguanidinooctane	>40	>40	>40	>40	>40
GGG	1,1'-Iminodi(octamethylene)diguanidine	5	10	10	2.5	1.25
GNG	1,17-Diguanidino-9-azaheptadecane	2.5	5	1.25	1.25	0.6
GGGG	N,N'-Bis(8-guanidinooctyl)guanidine	5	10	1.25	1.25	0.6
Fluconazole	(Reference Drug)	0.5	64	128	32	2
(MIC values are expressed in µM)

Key Observations:

• The GNG and GGGG components demonstrated the most potent antifungal activity, with significantly lower MIC values compared to other components, particularly against C. parapsilosis.[2]

• The GGG component also exhibited notable activity, especially against fluconazole-resistant strains of C. tropicalis.[2]

• Interestingly, the GG component, one of the most abundant in the mixture, showed weak to no activity at the concentrations tested.[2]

• Several guazatine components, notably GGG, GNG, and GGGG, were effective against Candida strains that exhibited high levels of resistance to fluconazole.[2]

Experimental Protocols

The following is a detailed methodology for the key experiments cited in this guide, based on the procedures described by Dreassi et al. (2007).

Antifungal Susceptibility Testing (Broth Microdilution Method)

This method was used to determine the Minimum Inhibitory Concentration (MIC) of the purified guazatine components against various fungal strains.

• Fungal Strains and Culture Conditions:

  • The study utilized reference strains and clinical isolates of Candida species.

  • Fungal cultures were grown on Sabouraud dextrose agar (B569324) plates for 48 hours at 30°C.

• Inoculum Preparation:

  • A suspension of each fungal strain was prepared in sterile saline solution.

  • The turbidity of the suspension was adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ cells/mL.

  • This suspension was further diluted in RPMI 1640 medium to achieve a final inoculum concentration of 1-5 x 10³ cells/mL in the test wells.[4][5]

• Microdilution Plate Preparation:

  • The tests were performed in 96-well microtiter plates.[4]

  • Serial twofold dilutions of each guazatine component were prepared directly in the wells with RPMI 1640 medium. The concentration range tested was from 0.15 to 80 µM.

  • Each well was then inoculated with the prepared fungal suspension.

• Incubation:

  • The plates were incubated at 35°C for 48 hours.

• MIC Determination:

  • The MIC was defined as the lowest concentration of the compound that caused a significant reduction (≥50%) in turbidity compared to a drug-free growth control well.[6]

  • Turbidity was assessed visually or by using a microplate reader.

Visualizations

Experimental Workflow for MIC Determination

The following diagram illustrates the workflow for the broth microdilution method used to determine the Minimum Inhibitory Concentration (MIC) of the guazatine components.

Caption: Workflow of the broth microdilution method for MIC testing.

Putative Signaling Pathway of Guazatine Action

While the precise molecular mechanism is complex and not fully elucidated, guazatine is known to act as a multi-site inhibitor. Its primary mode of action involves disrupting the fungal cell membrane integrity, leading to leakage of cellular contents and ultimately cell death. The polycationic nature of the guanidinium (B1211019) groups is crucial for its interaction with the negatively charged components of the fungal membrane.

Caption: Guazatine's proposed mechanism of fungal inhibition.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Analysis of guazatine mixture by LC and LC-MS and antimycotic activity determination of principal components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Environmental Impact Assessment of Guazatine and Alternative Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the fungicide Guazatine with several alternatives: Imazalil, Thiabendazole, Prochloraz, and Pyrimethanil. The following sections detail the ecotoxicity, environmental fate, and mechanisms of action of these compounds, supported by experimental data and standardized testing protocols.

Executive Summary

Guazatine, a non-systemic contact fungicide, is characterized by its high persistence in soil. While its strong adsorption to soil particles limits leaching potential, its long half-life raises concerns about long-term soil health. In comparison, alternative fungicides such as Imazalil, Thiabendazole, Prochloraz, and Pyrimethanil exhibit a range of environmental profiles. Prochloraz, for instance, is highly toxic to aquatic organisms, while Thiabendazole is noted for its extreme persistence in soil. Imazalil is moderately toxic to fish and has been classified as a potential carcinogen. Pyrimethanil is a persistent environmental pollutant with documented toxic effects on both aquatic and terrestrial organisms. This guide aims to provide a data-driven comparison to inform the selection of fungicides with more favorable environmental profiles.

Data Presentation: Comparative Environmental Impact

The following tables summarize the key environmental impact parameters for Guazatine and its alternatives. Data is presented based on standardized ecotoxicity and environmental fate studies.

Table 1: Acute Aquatic Ecotoxicity

Fungicide	Test Organism	Endpoint (96-hour LC50/EC50)	Toxicity Classification
Guazatine	-	-	-
Oncorhynchus mykiss (Rainbow Trout)	0.28 mg/L	Highly Toxic
Daphnia magna (Water Flea)	0.073 mg/L	Very Highly Toxic
Pseudokirchneriella subcapitata (Green Algae)	0.019 mg/L (72-hr EC50)	Very Highly Toxic
Imazalil	Oncorhynchus mykiss (Rainbow Trout)	2.5 mg/L[1]	Moderately Toxic
Daphnia magna (Water Flea)	3.5 mg/L (48-hr EC50)	Moderately Toxic
Selenastrum capricornutum (Green Algae)	0.87 mg/L (72-hr EC50)	Toxic
Thiabendazole	Oncorhynchus mykiss (Rainbow Trout)	> 19 mg/L	Slightly Toxic
Daphnia magna (Water Flea)	0.83 mg/L (48-hr EC50)	Toxic
Pseudokirchneriella subcapitata (Green Algae)	1.4 mg/L (72-hr EC50)	Toxic
Prochloraz	Oncorhynchus mykiss (Rainbow Trout)	1.5 mg/L[2]	Highly Toxic
Daphnia magna (Water Flea)	4.3 mg/L (48-hr EC50)[2]	Moderately Toxic
Selenastrum capricornutum (Green Algae)	0.1 mg/L (72-hr EbC50)[2]	Very Highly Toxic
Pyrimethanil	Oncorhynchus mykiss (Rainbow Trout)	14 - 35 mg/L[3]	Slightly to Moderately Toxic
Daphnia magna (Water Flea)	2.9 mg/L (48-hr LC50)[3]	Moderately Toxic
Selenastrum capricornutum (Green Algae)	1.2 mg/L (72-hr EC50)	Toxic

Table 2: Avian and Honeybee Acute Toxicity

Fungicide	Test Organism	Endpoint (LD50)	Toxicity Classification
Guazatine	Colinus virginianus (Bobwhite Quail)	250 mg/kg bw	Moderately Toxic
Apis mellifera (Honeybee)	> 25 µ g/bee (Contact)	Practically Non-toxic
Imazalil	Colinus virginianus (Bobwhite Quail)	516 mg/kg bw	Slightly Toxic
Apis mellifera (Honeybee)	> 40 µ g/bee (Oral)[4]	Practically Non-toxic
Thiabendazole	Anas platyrhynchos (Mallard Duck)	> 2250 mg/kg bw	Practically Non-toxic
Apis mellifera (Honeybee)	> 100 µ g/bee (Contact & Oral)	Practically Non-toxic
Prochloraz	Colinus virginianus (Bobwhite Quail)	> 2250 mg/kg bw	Practically Non-toxic
Apis mellifera (Honeybee)	> 101 µ g/bee (Oral)[2]	Practically Non-toxic
Pyrimethanil	Colinus virginianus (Bobwhite Quail)	> 2000 mg/kg bw	Practically Non-toxic
Apis mellifera (Honeybee)	> 100 µ g/bee (Contact & Oral)	Practically Non-toxic

Table 3: Environmental Fate - Soil Persistence

Fungicide	Soil Half-life (DT50) - Aerobic	Persistence Classification
Guazatine	400 - 600 days[1]	Very Persistent
Imazalil	120 - 190 days[1]	Persistent
Thiabendazole	403 days[5]	Very Persistent
Prochloraz	5 - 37 days[2]	Non-persistent to Moderately Persistent
Pyrimethanil	40 - 121 days	Moderately Persistent

Experimental Protocols

The environmental impact data presented in this guide are derived from studies conducted following standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure data quality, consistency, and comparability across different chemical substances.

Aquatic Ecotoxicity Testing

• Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the median lethal concentration (LC50) of a substance to fish over a 96-hour exposure period.[6][7][8] Fish are exposed to a series of concentrations of the test substance, and mortality is recorded at 24, 48, 72, and 96 hours.[6][7][8]

• Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This 48-hour test assesses the concentration at which a substance immobilizes 50% of the tested Daphnia (EC50).[4][5][9][10][11] Young daphnids are exposed to a range of concentrations, and their mobility is observed at 24 and 48 hours.[4][5][9][10][11]

• Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This 72-hour test evaluates the effect of a substance on the growth of algae.[3][12][13][14][15] The test measures the inhibition of cell growth (EC50) across a range of concentrations.[3][12][13][14][15]

Terrestrial Ecotoxicity Testing

• Avian Acute Oral Toxicity Test (OECD Guideline 223): This test determines the median lethal dose (LD50) of a substance to birds when administered as a single oral dose.[16][17][18][19][20]

• Honeybees, Acute Oral Toxicity Test (OECD Guideline 213): This test assesses the acute oral toxicity (LD50) to adult honeybees fed a sucrose (B13894) solution containing the test substance for a short period.[21][22][23][24][25]

• Honeybees, Acute Contact Toxicity Test (OECD Guideline 214): This test determines the acute contact toxicity (LD50) by applying the test substance directly to the thorax of adult honeybees.[1][2][7][21][26]

Environmental Fate Testing

• Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used to determine the rate of degradation (DT50) of a chemical in soil under both aerobic and anaerobic conditions.[27][28][29][30][31] The disappearance of the parent compound and the formation and decline of transformation products are monitored over time.[27][28][29][30][31]

Mandatory Visualization: Mechanisms of Action

The following diagrams illustrate the mechanisms of action for Guazatine and the alternative fungicides, providing a visual representation of their biochemical targets and pathways.

Caption: Guazatine's fungicidal action.

Caption: Imazalil and Prochloraz mode of action.

Caption: Thiabendazole's mechanism of action.[32][33][34]

Caption: Pyrimethanil's fungicidal mechanism.[35][36][37][38][39]

References

• 1. oecd.org [oecd.org]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. testinglab.com [testinglab.com]
• 4. oecd.org [oecd.org]
• 5. fera.co.uk [fera.co.uk]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. biotecnologiebt.it [biotecnologiebt.it]
• 10. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 11. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 12. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 13. eurofins.com.au [eurofins.com.au]
• 14. oecd.org [oecd.org]
• 15. fera.co.uk [fera.co.uk]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. oecd.org [oecd.org]
• 21. OECD 213/214: Honey bees, Acute Oral and Acute Contact Toxicity Test | ibacon GmbH [ibacon.com]
• 22. content.fera.co.uk [content.fera.co.uk]
• 23. biotecnologiebt.it [biotecnologiebt.it]
• 24. fera.co.uk [fera.co.uk]
• 25. oecd.org [oecd.org]
• 26. catalog.labcorp.com [catalog.labcorp.com]
• 27. oecd.org [oecd.org]
• 28. biotecnologiebt.it [biotecnologiebt.it]
• 29. catalog.labcorp.com [catalog.labcorp.com]
• 30. oecd.org [oecd.org]
• 31. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 32. pomais.com [pomais.com]
• 33. Thiabendazole 45% SC – Systemic Fungicide & Post-Harvest Protector [smagrichem.com]
• 34. go.drugbank.com [go.drugbank.com]
• 35. youtube.com [youtube.com]
• 36. pomais.com [pomais.com]
• 37. Pyrimethanil - Wikipedia [en.wikipedia.org]
• 38. fao.org [fao.org]
• 39. apsjournals.apsnet.org [apsjournals.apsnet.org]

Guazatine as an Avian Repellent: A Comparative Analysis of Field Studies

For Immediate Release

A comprehensive review of field studies evaluates the efficacy of Guazatine as a bird repellent for seed treatments, comparing its performance with established alternatives such as Anthraquinone, Methyl Anthranilate, and Thiram. This guide synthesizes available quantitative data, details experimental methodologies, and provides visual representations of experimental workflows and comparative logic to aid researchers, scientists, and drug development professionals in their evaluation of avian repellent technologies.

Executive Summary

Guazatine, often formulated as Guazatine triacetate (commercially known as Panoctine), is a fungicide that has been considered for its bird-repellent properties, primarily as a seed treatment. While laboratory studies have suggested a repellent effect, particularly in choice-feeding scenarios, field data presents a more nuanced and, in some cases, contradictory picture of its effectiveness. This guide provides a direct comparison of Guazatine with other prominent chemical bird repellents, highlighting the available quantitative data from field trials to offer an objective performance assessment.

Comparative Performance of Avian Repellents

The following tables summarize quantitative data from field studies on Guazatine and its alternatives. It is important to note that the effectiveness of any bird repellent can be influenced by various factors, including bird species, alternative food availability, and environmental conditions.

Table 1: Efficacy of Guazatine (Panoctine) as a Bird Repellent in Field Trials

Active Ingredient	Crop	Target Bird Species	Key Finding	Quantitative Result
Guazatine (Panoctine)	Wheat	Crows (Corvus frugilegus L.)	Poor control of crow damage.	Plant density was not significantly different from untreated seed. Panoctine-treated seed had 60% more plants than untreated seed, but this was not statistically significant.[1]

Table 2: Efficacy of Alternative Bird Repellents in Field Trials

Active Ingredient	Crop	Target Bird Species	Key Finding	Quantitative Result
Anthraquinone	Corn	Primarily American Crows	Reduced corn pulling by birds and increased plant populations.	In a 2016 pilot study, Avipel-treated plots had an average of 30,237 plants/acre compared to 27,604 plants/acre in untreated plots (a 9.5% increase).[2]
Anthraquinone	Sunflowers	Common Grackles	In field enclosures, demonstrated significant protection of sunflower seeds.	18% damage in treated enclosures versus 64% in untreated enclosures.
Methyl Anthranilate	Various Fruit Crops	Various	Effective in reducing bird damage to cherries, blueberries, and grapes.	Damage reduction ranged from 43% to 98% in cherries, 65% to 99% in blueberries, and 58% to 88% in grapes.
Thiram	Wheat	Crows (Corvus frugilegus L.)	Provided the best control of crow damage compared to other treatments, including Panoctine.	Increasing the application rate of Thiram increased plant density by 36% to 57% for winter wheat and 42% to 70% for spring wheat compared to untreated seed.[1][3][4]

Experimental Protocols

To ensure a standardized evaluation of bird repellent efficacy, field trials typically adhere to a structured methodology. The following protocol is a synthesis of common practices observed in the reviewed literature.

Objective: To determine the field efficacy of a chemical bird repellent applied as a seed treatment in reducing bird depredation and improving crop establishment.

1. Study Site Selection:

• Choose a location with a known history of bird damage to the target crop.

• The site should have a resident or migratory population of the target bird species.

2. Experimental Design:

• Plot Layout: Establish multiple plots in a randomized block design. Each block should contain a treated plot (seeds coated with the test repellent) and a control plot (untreated seeds). A split-plot design within a single field is also a common approach.[2]

• Plot Size: Plots should be of sufficient size to be attractive to foraging birds and to minimize edge effects. For example, 2.5-acre plots have been used in studies.[5]

• Replication: Use multiple replicates of each treatment to ensure statistical validity.

3. Seed Treatment:

• Apply the repellent to the seeds at the specified concentration.

• Ensure uniform coverage of the seeds.

• Control seeds should be handled in the same manner but without the application of the repellent.

4. Sowing:

• Sow treated and untreated seeds at the same depth and density.

• To avoid cross-contamination, sow control plots first.

5. Data Collection:

• Plant Density: At predetermined time points after sowing (e.g., at different growth stages like V1 and V3), count the number of emerged seedlings in randomly selected quadrats or row lengths within each plot.[2] This is a primary measure of seed and seedling loss to birds.

• Bird Abundance and Activity: Conduct regular bird counts within the plots to assess the presence and foraging behavior of target species. Flush counts, where observers walk through the plots and count the birds that fly up, are a common method.[5]

• Crop Damage Assessment: Visually assess the level of damage to seedlings (e.g., pulled plants, pecked leaves).

• Exclosures: Place wire cages or netting over small sections of both treated and untreated plots. These exclosures prevent bird access and provide a baseline for maximum potential plant establishment, helping to differentiate bird damage from other factors affecting germination.

• Yield: At the end of the growing season, harvest the crop from each plot and measure the yield (e.g., bushels per acre, tons of silage).[2]

6. Statistical Analysis:

• Use appropriate statistical tests (e.g., ANOVA, t-tests) to compare the data from treated and control plots.

• Determine if there are statistically significant differences in plant density, crop damage, and yield.

Visualizing the Process and Comparison

To further clarify the experimental process and the logic of comparison, the following diagrams are provided.

Figure 1: Generalized Experimental Workflow for Field Testing Avian Seed Repellents.

Figure 2: Logical Comparison of Guazatine's Field Efficacy Against Alternatives.

Discussion and Conclusion

The available field data suggests that Guazatine (Panoctine) has limited efficacy as a bird repellent for seed treatments, particularly against species like crows.[1][3][4] One study on wheat found no statistically significant improvement in plant density compared to untreated seeds.[1] This is in contrast to other established repellents such as Anthraquinone, Methyl Anthranilate, and Thiram, which have demonstrated significant reductions in bird damage across various crops in multiple field trials.[2][3][4]

It is plausible that Guazatine acts as a secondary repellent, requiring ingestion and subsequent negative physiological effects to induce learned avoidance.[6] In field situations with high bird pressure and abundant alternative food sources, this mode of action may be less effective than primary repellents that provide immediate deterrence.

For researchers and professionals in drug and pesticide development, the evidence underscores the importance of rigorous field validation for avian repellents. While laboratory tests provide initial screening, they do not always predict performance under real-world conditions. Based on the current body of public-domain field research, Guazatine does not appear to be as effective as other commercially available alternatives for protecting seeds from avian depredation. Further independent and peer-reviewed field studies would be necessary to validate any claims of Guazatine's efficacy as a bird repellent in agricultural settings.

References

• 1. DSpace [t-stor.teagasc.ie]
• 2. ecommons.cornell.edu [ecommons.cornell.edu]
• 3. DSpace [t-stor.teagasc.ie]
• 4. DSpace [t-stor.teagasc.ie]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. files.core.ac.uk [files.core.ac.uk]

A Comparative Analysis of Guazatine's Primary Components and Their Antimycotic Efficacy

For Researchers, Scientists, and Drug Development Professionals

Guazatine (B88368), a non-systemic contact fungicide, is a complex mixture of polyamines and their guanidated derivatives. Its broad-spectrum activity has been attributed to the synergistic or individual actions of its components. This guide provides a comparative analysis of the principal components of Guazatine, focusing on their antimycotic properties, supported by experimental data.

Component Overview

Guazatine is not a single chemical entity but a reaction mixture. The primary components are derivatives of polyamines, characterized by the number of guanidine (B92328) groups attached. A typical composition of Guazatine includes:

• Fully Guanidated Triamine (GGG): Approximately 30.6%

• Fully Guanidated Diamine (GG): Approximately 29.5%

• Monoguanidated Diamine (GN): Approximately 9.8%

• Diguanidated Triamine (GGN): Approximately 8.1%

• 1,1'-iminodi(octamethylene)diguanidine (GNG)

• Fully Guanidated Tetramine (GGGG)

Other related compounds are present in smaller quantities. The degree of guanidination and the length of the polyamine chain are critical determinants of the antimycotic activity of each component.

Comparative Antimycotic Activity

The antimycotic efficacy of the principal components of Guazatine has been evaluated against various fungal species. The following table summarizes the Minimum Inhibitory Concentration (MIC₅₀) values for several key components against different strains of Candida, a clinically significant fungal genus. The data is extracted from a study by Dreassi et al. (2007), where the components were isolated and tested individually.[1][2][3][4][5]

Component	Candida albicans ATCC 60193	Candida albicans 12A	Candida albicans 14A	Candida parapsilosis ATCC 34136	Candida parapsilosis 28A	Candida krusei ATCC 14243	Candida glabrata 32A	Candida tropicalis 86E
GN	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM
GG	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	40 µM	40 µM
GNG	80 µM	40 µM	40 µM	>80 µM	40 µM	20 µM	2.5 µM	1.25 µM
GGN	>80 µM	>80 µM	>80 µM	>80 µM	>80 µM	40 µM	20 µM	20 µM
GGG	5 µM	2.5 µM	2.5 µM	>80 µM	40 µM	10 µM	2.5 µM	1.25 µM
GGGG	>80 µM	80 µM	80 µM	>80 µM	>80 µM	80 µM	10 µM	10 µM

Key Observations:

• GNG and GGG as Potent Components: The data clearly indicates that GNG and GGG are among the most potent components against a broad range of Candida species.[1][2][3][4][5]

• Variable Efficacy: The antimycotic activity of each component varies significantly depending on the fungal species and strain.

• Limited Activity of GN: The monoguanidated diamine (GN) showed limited activity against the tested strains.

Mechanism of Action

The primary mechanism of action of Guazatine and its components is the disruption of the fungal cell membrane. The cationic guanidinium (B1211019) groups interact with the negatively charged components of the fungal membrane, leading to a loss of integrity and leakage of cellular contents. Additionally, there is evidence to suggest that Guazatine may interfere with polyamine biosynthesis, an essential pathway for fungal growth and development.

Caption: Conceptual diagram of Guazatine's proposed antimycotic mechanisms of action.

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of Guazatine components, based on the EUCAST reference microdilution method.

1. Preparation of Fungal Inoculum:

• Fungal strains are cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.
• A suspension of the fungal colonies is prepared in sterile saline or water.
• The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.
• A working inoculum is prepared by diluting the standardized suspension in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10⁵ CFU/mL in the assay plate.

2. Preparation of Antifungal Solutions:

• Stock solutions of the purified Guazatine components are prepared in a suitable solvent (e.g., DMSO).
• Serial two-fold dilutions of each component are prepared in RPMI-1640 medium in a 96-well microtiter plate. The final volume in each well is typically 100 µL.

3. Inoculation and Incubation:

• 100 µL of the working fungal inoculum is added to each well of the microtiter plate containing the diluted antifungal agents.
• A positive control (inoculum without any antifungal agent) and a negative control (medium only) are included on each plate.
• The plates are incubated at 35°C for 24-48 hours.

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50%) compared to the positive control.
• Growth inhibition can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 450 nm) using a microplate reader.

start [label="Start", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; fungal_culture [label="Fungal Strain Culture\n(e.g., Sabouraud Dextrose Agar)"]; inoculum_prep [label="Inoculum Preparation\n(0.5 McFarland Standard)"]; working_inoculum [label="Working Inoculum Dilution\n(RPMI-1640)"]; antifungal_prep [label="Guazatine Component\nStock Solution"]; serial_dilution [label="Serial Dilution in\n96-Well Plate"]; inoculation [label="Inoculation of Plate"]; incubation [label="Incubation\n(35°C, 24-48h)"]; mic_determination [label="MIC Determination\n(Visual or Spectrophotometric)"]; end [label="End", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> fungal_culture; fungal_culture -> inoculum_prep; inoculum_prep -> working_inoculum; start -> antifungal_prep; antifungal_prep -> serial_dilution; working_inoculum -> inoculation; serial_dilution -> inoculation; inoculation -> incubation; incubation -> mic_determination; mic_determination -> end; }

Caption: Experimental workflow for determining the antimycotic activity of Guazatine components.

Conclusion

This comparative analysis highlights the differential antimycotic activities of the main components of Guazatine. Specifically, the fully guanidated triamine (GGG) and 1,1'-iminodi(octamethylene)diguanidine (GNG) exhibit the most potent activity against a range of Candida species. The presented data and experimental protocols provide a valuable resource for researchers and professionals in the field of drug development, offering insights into the structure-activity relationships of these guanidated polyamines and a foundation for the development of new and more effective antifungal agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of guazatine mixture by Lc and LC-MS and antimycotic activity determination of principal components [usiena-air.unisi.it]
• 5. Analysis of guazatine mixture by LC and LC-MS and antimycotic activity determination of principal components - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Guazatine and Other Group M7 Fungicides' Performance

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the Efficacy and Mechanisms of Group M7 Fungicides

Guazatine, a multi-site contact fungicide, is a prominent member of the Fungicide Resistance Action Committee (FRAC) Group M7. This group, characterized by its membrane-disrupting mode of action, also includes other key fungicides such as dodine (B1670866) and iminoctadine. Understanding the comparative performance of these fungicides is crucial for developing effective and sustainable disease management strategies. This guide provides a comprehensive comparison of Guazatine with other Group M7 fungicides, supported by available experimental data, detailed methodologies, and visual representations of their mechanisms and experimental workflows.

Mechanism of Action: Disrupting the Fungal Membrane

Fungicides belonging to Group M7 are classified as multi-site activity agents, specifically targeting the fungal cell membrane. Their mode of action involves the disruption of membrane integrity, leading to leakage of cellular contents and ultimately, cell death.[1][2] This multi-site activity is a key advantage, as it significantly reduces the risk of resistance development in fungal populations compared to single-site fungicides.[3]

The guanidino groups present in the chemical structures of these fungicides are thought to interact with the negatively charged components of the fungal cell membrane, leading to a loss of membrane function. This disruptive interaction is a physical process, making it difficult for the fungus to develop resistance through target site mutations.

Caption: Fungal cell membrane disruption by Group M7 fungicides.

Comparative Performance Data

Direct, comprehensive comparative studies of Guazatine, dodine, and iminoctadine across a wide range of pathogens are limited. However, available data from various studies provide insights into their relative performance. The following table summarizes key performance data, primarily focusing on post-harvest citrus diseases and other significant fungal pathogens.

Fungicide	Pathogen	Crop	Efficacy Data	Reference
Guazatine	Geotrichum candidum (Sour Rot)	Oranges	Effective control	[4][5]
Penicillium digitatum (Green Mold)	Citrus	Controls green mold	[6][7]
Penicillium italicum (Blue Mold)	Citrus	Controls blue mold	[6][7]
Septoria nodorum, Tilletia caries, Fusarium spp.	Cereals	Used as a seed treatment	[7]
Iminoctadine	Geotrichum citri-aurantii (Sour Rot)	Oranges	Highly effective in controlling sour rot	[4]
Corynespora cassiicola (Target Leaf Spot)	Cucumber	EC50 values ranged from 0.1151 to 1.2101 μg/mL; Field efficacy of 72.92% and 80.92%	[8]
Dodine	Venturia inaequalis (Apple Scab)	Apples	Effective for early-season control	[9]
Blumeriella jaapii (Cherry Leaf Spot)	Cherries	Controls cherry leaf spot	[9]

Note: The efficacy data presented are from different studies with varying experimental conditions. Direct comparison of numerical values should be done with caution.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of performance data, detailed experimental protocols are essential. Below are representative methodologies for key experiments cited in the comparison of Group M7 fungicides.

In Vitro Fungicide Efficacy Testing: EC50 Determination

This protocol is a standard method for determining the concentration of a fungicide that inhibits 50% of the mycelial growth (EC50) of a fungal pathogen.

Caption: Workflow for determining the EC50 of a fungicide.

Materials:

• Pure culture of the target fungal pathogen (e.g., Penicillium digitatum)

• Potato Dextrose Agar (B569324) (PDA)

• Technical grade fungicides (Guazatine, dodine, iminoctadine)

• Sterile Petri dishes, cork borer, and other standard microbiology lab equipment

Procedure:

• Fungal Culture: Grow the fungal pathogen on PDA plates until the mycelium covers the plate.

• Fungicide Stock Solutions: Prepare stock solutions of each fungicide in a suitable solvent (e.g., sterile distilled water or dimethyl sulfoxide, DMSO). Create a series of dilutions to achieve the desired final concentrations in the agar.

• Fungicide-Amended Media: Autoclave PDA and cool it to approximately 45-50°C. Add the appropriate volume of each fungicide dilution to the molten agar to achieve the target concentrations. Pour the amended agar into sterile Petri dishes. A control with no fungicide should also be prepared.

• Inoculation: Using a sterile cork borer, cut mycelial plugs from the edge of an actively growing fungal culture. Place one plug in the center of each fungicide-amended and control plate.

• Incubation: Incubate the plates at the optimal temperature for the fungal pathogen (e.g., 25°C) in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches a predefined diameter.

• Data Analysis: Calculate the average colony diameter for each treatment and the percentage of mycelial growth inhibition relative to the control. The EC50 value is then determined by probit analysis or by regressing the percentage of inhibition against the logarithm of the fungicide concentration.

In Vivo Post-Harvest Fungicide Efficacy Trial in Citrus

This protocol outlines a method for evaluating the efficacy of fungicides in controlling post-harvest diseases on citrus fruit.

Materials:

• Mature, uniform, and blemish-free citrus fruit (e.g., oranges)

• Spore suspension of the target pathogen (e.g., Penicillium digitatum)

• Fungicide solutions at desired concentrations

• Sterile water

• Fruit inoculation tool (e.g., a sterile nail)

• Storage containers

Procedure:

• Fruit Preparation: Surface-sterilize the fruit by washing with a mild detergent and rinsing with sterile water. Allow the fruit to air dry.

• Inoculation: Create a small wound on the equator of each fruit using a sterile tool. Inoculate each wound with a known volume of the pathogen's spore suspension.

• Fungicide Treatment: After a set incubation period (e.g., 24 hours) to allow for infection to establish, treat the fruit with the fungicide solutions. This can be done by dipping the fruit in the solution for a specific duration (e.g., 30 seconds) or by spraying. A control group should be treated with sterile water.[4]

• Storage: Store the treated and control fruit under conditions that are conducive to disease development (e.g., 20-25°C and high humidity).

• Evaluation: After a specified storage period (e.g., 7-14 days), assess the incidence and severity of the disease. Disease incidence is the percentage of fruit showing symptoms, while disease severity can be measured as the diameter of the lesion.

• Data Analysis: Compare the disease incidence and severity between the fungicide-treated groups and the control group to determine the efficacy of each treatment.

Resistance Management

A significant advantage of Group M7 fungicides, including Guazatine, is their multi-site mode of action, which confers a low risk of resistance development.[3] Unlike single-site fungicides that target a specific enzyme or protein, multi-site fungicides disrupt multiple metabolic processes within the fungal cell, making it much more difficult for resistance to emerge. However, it is still crucial to adhere to good resistance management practices, such as rotating fungicides with different modes of action (i.e., from different FRAC groups) and using integrated pest management (IPM) strategies.

Conclusion

Guazatine and other Group M7 fungicides, dodine and iminoctadine, are effective multi-site contact fungicides with a valuable role in disease management, particularly for post-harvest diseases of citrus and certain field crop diseases. Their membrane-disrupting mode of action provides a low-risk option for resistance management. While direct, comprehensive comparative performance data is not always available, the existing evidence suggests that all three fungicides offer good to excellent control of a range of fungal pathogens. The choice of fungicide will ultimately depend on the specific crop, target pathogen, local regulations, and integrated pest management strategies. Further head-to-head comparative studies under a wider range of conditions would be beneficial for optimizing their use in agricultural and post-harvest applications.

References

• 1. mdpi.com [mdpi.com]
• 2. scialert.net [scialert.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. 4.18 Guazatine (T,R)** [fao.org]
• 6. Long-Chain Molecules with Agro-Bioactivities and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. researchgate.net [researchgate.net]
• 9. sketchviz.com [sketchviz.com]

Validating Marker Compounds for Total Guazatine Residue Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of total Guazatine (B88368) residues, focusing on the validation and use of marker compounds. Experimental data from peer-reviewed studies are presented to support the comparison, offering a comprehensive resource for professionals in residue analysis.

The Challenge of Guazatine Analysis

Guazatine is a non-systemic contact fungicide and seed treatment agent. It is not a single chemical entity but a complex mixture of reaction products of polyamines and cyanamide.[1][2][3][4] This mixture primarily consists of various guanidated polyamines, including diamines, triamines, and tetramines.[2][3][4] The inherent complexity and the lack of commercially available analytical standards for each individual component present a significant challenge for the accurate quantification of total Guazatine residues in various matrices.[1][5][6]

To overcome this, regulatory bodies and analytical laboratories have adopted an approach that relies on the quantification of specific marker compounds . The concentration of these markers is then used to estimate the total Guazatine residue. The European Union's residue definition is "Guazatine (guazatine acetate, sum of components)".[1]

Selection of Marker Compounds

The most commonly selected marker compounds are the most abundant and consistently present components in the technical Guazatine mixture. Several studies have identified the following as key markers:

• GG: 1,8-diguanidino-octane

• GGG: 1,1'-(iminodi(octamethylene))diguanidine

• GGN: 1-Guanidino-8-(1-guanidino-octan-8-ylamino)-octane

• GNG: 1-(8-Guanidino-octylamino)-8-guanidino-octane

A typical composition of the free guazatine mixture shows that GG and GGG are the most abundant components.[3][6] For instance, one analysis reported the composition as approximately 30.6% GGG and 29.5% GG.[2][4] Earlier considerations by the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) suggested that GG could be a satisfactory single marker compound for residues in seed-treated cereals.[3] However, more recent methods advocate for a multi-component approach to better represent the total residue.[1][5][7]

Comparative Analysis of Analytical Methods

The standard analytical technique for the determination of Guazatine residues is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), owing to the high polarity and basic nature of the target analytes.[5][7][8]

Experimental Protocols

A general workflow for the analysis of Guazatine residues using marker compounds is outlined below.

References

• 1. relana-online.de [relana-online.de]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. Analysis of guazatine mixture by LC and LC-MS and antimycotic activity determination of principal components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. tandfonline.com [tandfonline.com]
• 8. LC/MS/MS detection of fungicide guazatine residues for quality assessment of commercial citrus fruit | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Guazatine Acetate Salt

For researchers, scientists, and drug development professionals, the proper disposal of Guazatine acetate (B1210297) salt is critical to ensure laboratory safety and environmental protection. This fungicide is classified as a dangerous good for transport and is harmful if swallowed, in contact with skin, and fatal if inhaled.[1][2] It is also very toxic to aquatic life.[1][2] Therefore, strict adherence to disposal protocols is mandatory.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Guazatine acetate salt. Personal protective equipment (PPE) is essential. This includes:

• Respiratory Protection: A NIOSH/MSHA-approved air-supplied respirator or a full-face respirator with multi-purpose combination (US) or type ABEK (EN14387) respirator cartridges is necessary, especially where dust may be generated.[2][3]

• Hand Protection: Wear protective gloves.[2]

• Eye Protection: Use chemical safety goggles or a face shield.[4]

• Skin and Body Protection: Wear protective clothing to prevent skin contact.[2]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[2] Do not eat, drink, or smoke when handling this product.[2][5][6]

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Avoid generating dust.[2] For containment and cleanup:

• Cover drains to prevent the product from entering them.[2]

• For small spills, carefully take up the material and place it in a suitable, labeled container for disposal.[2][6]

• For large spills, collect, bind, and pump off the spilled material.[2]

• Clean the affected area thoroughly.[2]

• All materials used for cleanup, including contaminated rags and absorbents, should be treated as hazardous waste.[7]

Disposal Protocol

The primary and mandated method for the disposal of Guazatine acetate salt is through an approved waste disposal plant.[2] It is crucial to adhere to all national and local regulations governing hazardous waste disposal.[2]

Step-by-Step Disposal Procedure:

• Containerization: Leave the chemical in its original container whenever possible.[2] If transferring is necessary, use a container that is compatible with the chemical, can be securely sealed, and is clearly labeled as hazardous waste.[7]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Guazatine acetate salt."[7]

• No Mixing: Do not mix Guazatine acetate salt with other waste materials.[2]

• Storage: Store the sealed waste container in a well-ventilated, locked-up, or designated hazardous waste accumulation area until collection.[2][6]

• Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose of the material. On-site disposal is not acceptable.[5]

• Empty Containers: Uncleaned, empty containers should be handled in the same manner as the product itself and disposed of as hazardous waste.[2] For containers with only trivial residual amounts, the first rinse with a suitable solvent must be collected and disposed of as hazardous waste.[7]

Quantitative Hazard Data

The following table summarizes the key hazard classifications and toxicity data for Guazatine acetate salt.

Hazard Classification	GHS Codes	Toxicity Data
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.[1][2]
Acute Toxicity, Dermal (Category 4)	H312	Harmful in contact with skin.[1][2]
Acute Toxicity, Inhalation (Category 1)	H330	Fatal if inhaled.[1][2]
Hazardous to the Aquatic Environment, Acute Hazard (Category 1)	H400	Very toxic to aquatic life.[1][2]
LC50 (Rainbow Trout, 96h)	1.41 mg/L[2]
EC50 (Daphnia magna, 48h)	0.15 mg/L[2][5]

Disposal Workflow

The logical flow for the proper disposal of Guazatine acetate salt is illustrated below. This workflow emphasizes safety and regulatory compliance at each step.

Caption: Logical workflow for the safe and compliant disposal of Guazatine acetate salt.

References

• 1. Guazatine acetate salt | C20H45N7O2 | CID 176525922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. accustandard.com [accustandard.com]
• 4. Guazatine PESTANAL , analytical standard 115044-19-4 [sigmaaldrich.com]
• 5. pestgenie.com.au [pestgenie.com.au]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Guazatine Acetate Salt

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Guazatine acetate (B1210297) salt. Adherence to these protocols is essential for ensuring a safe laboratory environment and proper chemical handling.

Guazatine acetate salt is a fungicide that presents significant health hazards upon exposure. It is classified as acutely toxic if inhaled, harmful if swallowed or in contact with skin, and very toxic to aquatic life.[1][2] The following guidelines detail the necessary personal protective equipment (PPE), operational procedures, and disposal plans to mitigate these risks.

Essential Personal Protective Equipment (PPE)

When handling Guazatine acetate salt, a comprehensive PPE strategy is mandatory to prevent exposure through inhalation, dermal contact, and eye contact. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH (US) or EN 166 (EU) approved respirator with a P3 filter.	Guazatine acetate salt is fatal if inhaled.[1][2] A P3 filter is necessary to protect against fine dust particles.
Eye and Face Protection	Safety glasses with side-shields, tightly fitting goggles, or a face shield.[3][4]	Protects against splashes and dust, preventing serious eye damage.[5]
Hand Protection	Chemically resistant gloves (e.g., PVC, neoprene, or nitrile rubber).[4][6][7]	Prevents skin absorption, as the substance is harmful in contact with skin.[1][2]
Protective Clothing	Protective clothing, such as a lab coat or coveralls.[2] For tasks with a high risk of splashing, a chemical-resistant apron or suit is recommended.[7]	Minimizes skin contact with the chemical.
Footwear	Closed-toe shoes. For spill response, chemical-resistant boots are required.[4][6]	Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Guazatine acetate salt is critical to minimize the risk of exposure.

1. Preparation and Engineering Controls:

• Always work in a well-ventilated area, preferably under a chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible.

• Before handling, read the Safety Data Sheet (SDS) thoroughly.

• Avoid generating dust.

2. Handling the Chemical:

• Don the appropriate PPE as detailed in the table above.

• Carefully weigh and handle the solid material to prevent creating airborne dust.

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling Procedures:

• Wash hands and face thoroughly with soap and water after handling.

• Decontaminate all work surfaces after use.

• Remove and properly store or dispose of PPE. Contaminated clothing should be washed before reuse.[2]

Emergency and First Aid Procedures

In the event of exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][5]
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical advice.[5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Disposal Plan

Proper disposal of Guazatine acetate salt and its containers is vital to prevent environmental contamination.

• Waste Chemical: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[2] Do not allow the product to enter drains.

• Contaminated Containers: Handle uncleaned containers as you would the product itself. Do not reuse containers for any other purpose.[5]

• Spillage: In case of a spill, collect the spillage. Cover drains to prevent entry into the water system. Carefully take up the material and dispose of it properly.

Chemical Spill Workflow

The following diagram outlines the procedural flow for managing a Guazatine acetate salt spill.

Caption: A step-by-step diagram for safely managing a chemical spill of Guazatine acetate salt.

References

• 1. Guazatine acetate salt | C20H45N7O2 | CID 176525922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. bvl.bund.de [bvl.bund.de]
• 4. Selecting PPE When Using Pesticides | Integrated Crop Management [crops.extension.iastate.edu]
• 5. pestgenie.com.au [pestgenie.com.au]
• 6. hgic.clemson.edu [hgic.clemson.edu]
• 7. Pesticide use and personal protective equipment [health.vic.gov.au]